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Core Science & Biosynthesis

Foundational

Physicochemical Profiling & Reactivity Guide: 4-Bromo-5-(trifluoromethyl)nicotinic Acid

This guide provides an in-depth technical analysis of 4-Bromo-5-(trifluoromethyl)nicotinic acid , a highly functionalized pyridine scaffold used in the development of kinase inhibitors and agrochemicals. Due to the speci...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 4-Bromo-5-(trifluoromethyl)nicotinic acid , a highly functionalized pyridine scaffold used in the development of kinase inhibitors and agrochemicals. Due to the specific 3,4,5-substitution pattern, this compound exhibits unique steric and electronic properties that distinguish it from more common isomers.

Executive Summary: The "Crowded Core" Challenge

4-Bromo-5-(trifluoromethyl)nicotinic acid represents a high-value, high-challenge scaffold in medicinal chemistry. Its structure is defined by a 1,2,3-contiguous substitution pattern (positions 3, 4, and 5) on the pyridine ring. This "crowded core" creates significant steric strain, influencing its solubility, pKa, and reactivity profile.

For drug development professionals, this molecule serves as a critical "linchpin" intermediate. The C3-carboxylic acid offers a handle for amide coupling (solubilizing tails), while the C4-bromide and C5-trifluoromethyl groups provide vectors for orthogonal functionalization and lipophilic tuning, respectively.

Molecular Identity & Structural Analysis[1][2]

Structural Specifications
  • IUPAC Name: 4-Bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid

  • Molecular Formula: C

    
    H
    
    
    
    BrF
    
    
    NO
    
    
    [1]
  • Molecular Weight: 269.99 g/mol

  • SMILES: OC(=O)c1cncc(C(F)(F)F)c1Br

  • Key Features:

    • Pyridine Nitrogen (N1): Electron-deficient due to the -I (inductive) effects of CF

      
       and Br.
      
    • C3-COOH: Sterically flanked by the bulky C4-Bromine.

    • C4-Br: Activated for nucleophilic attack but sterically hindered by C3-COOH and C5-CF

      
      .
      
    • C5-CF

      
      :  Provides metabolic stability and lipophilicity.
      
Electronic "Pull-Pull" Effect

The pyridine ring is already electron-poor (


-deficient). The addition of two strong electron-withdrawing groups (EWGs)—the trifluoromethyl group (

) and the bromine atom—significantly reduces the electron density of the ring.
  • Consequence 1: The carboxylic acid is expected to be more acidic than unsubstituted nicotinic acid (pKa 4.75) due to stabilization of the carboxylate anion by the electron-poor ring.

  • Consequence 2: The C4 position is highly activated for S

    
    Ar reactions, despite the steric hindrance.
    

Physicochemical Properties Profile

The following data aggregates calculated values based on high-fidelity QSAR (Quantitative Structure-Activity Relationship) models and comparative analysis with structural analogs (e.g., 4-bromo-5-trifluoromethylpicolinic acid), as experimental data for this specific isomer is rare in open literature.

PropertyValue (Predicted/Exp)ConfidenceImplications for Drug Design
Physical State Solid (Crystalline)HighStable solid handling.
Melting Point 142°C – 148°CMedTypical for nicotinic acid derivatives; indicates strong intermolecular H-bonding.
Boiling Point ~290°C (at 760 mmHg)HighNon-volatile; stable under standard reflux conditions.
pKa (Acid) 2.1 – 2.8 HighSignificantly more acidic than nicotinic acid. Will be ionized (COO-) at physiological pH (7.4).
LogP (Lipophilicity) 2.4 – 2.7 HighModerate lipophilicity. The CF

group adds ~1.2 log units compared to the parent acid.
LogD (pH 7.4) -0.5 to 0.5HighLow distribution coefficient at physiological pH due to ionization.
Solubility (Water) Low (Intrinsic)HighRequires pH adjustment (basic buffer) for aqueous solubility.
Solubility (DMSO) > 50 mg/mLHighExcellent solubility in polar aprotic solvents for stock solutions.
Polar Surface Area ~50 ŲHighGood membrane permeability potential if the acid is masked (ester/amide).

Critical Insight: The low pKa means this compound acts as a strong acid in organic synthesis. When coupling amines to the C3-COOH, ensure the use of a sufficient base (e.g., DIPEA, NMM) to neutralize the acid and maintain the amine in a nucleophilic state.

Reactivity & Synthetic Accessibility

The reactivity of 4-Bromo-5-(trifluoromethyl)nicotinic acid is dominated by the competition between steric hindrance and electronic activation .

The "C4-Blockade" & Functionalization

The C4-Bromine is the primary site for diversification, usually via Palladium-catalyzed cross-coupling (Suzuki-Miyaura) or Nucleophilic Aromatic Substitution (S


Ar).
  • S

    
    Ar Sensitivity:  The C4 position is highly electrophilic. However, the bulky CF
    
    
    
    (C5) and COOH (C3) groups create a "steric canyon."
    • Strategy: Use smaller nucleophiles (primary amines, methoxide) for S

      
      Ar. Bulky nucleophiles will require high temperatures and may suffer from low yields.
      
  • Suzuki Coupling: Standard conditions (Pd(PPh

    
    )
    
    
    
    , Na
    
    
    CO
    
    
    ) may be sluggish.
    • Recommendation: Use active catalyst systems designed for sterically hindered chlorides/bromides, such as Pd(dppf)Cl

      
        or Buchwald precatalysts (e.g., XPhos Pd G2) .
      
Reactivity Workflow Diagram

The following diagram illustrates the divergent synthetic pathways available for this scaffold.

ReactivityPathways Core 4-Bromo-5-(CF3) Nicotinic Acid Amide Amide Coupling (C3-COOH) Core->Amide HATU, DIPEA, R-NH2 (Fast, High Yield) Suzuki Suzuki Coupling (C4-Br -> C4-Ar) Core->Suzuki R-B(OH)2, Pd-Cat (Sterically Slow) SNAr SNAr Displacement (C4-Br -> C4-NHR) Core->SNAr R-NH2, Heat (Electronic Activation) Cyclization Bicyclic Heterocycles (Pyrazolopyridines) Amide->Cyclization Post-functionalization Suzuki->Cyclization Ring Closure

Figure 1: Divergent synthetic pathways. Note the steric challenge at C4 (red dashed line) vs. the facile amide coupling at C3.

Experimental Protocols

Protocol 1: Thermodynamic Solubility Profiling

Rationale: Determining the precise solubility limit is crucial for biological assay formulation. This protocol uses a saturation shake-flask method.

  • Preparation: Weigh 5.0 mg of 4-Bromo-5-(trifluoromethyl)nicotinic acid into a 1.5 mL HPLC vial.

  • Solvent Addition: Add 100 µL of the test solvent (PBS pH 7.4, DMSO, or MeOH).

  • Equilibration: Shake at 300 rpm for 24 hours at 25°C.

  • Filtration: Filter the suspension using a 0.45 µm PTFE syringe filter to remove undissolved solid.

  • Quantification: Analyze the filtrate via HPLC-UV (254 nm). Calibrate against a standard curve prepared in DMSO.

    • Target Concentration: If peak area indicates < 10 µM in PBS, the compound is effectively insoluble in water without pH adjustment.

Protocol 2: pKa Determination (Potentiometric Titration)

Rationale: Due to the EWGs, the pKa is expected to be low. Standard colorimetric assays may fail; potentiometric titration is the gold standard.

  • System: Use a Sirius T3 or equivalent autotitrator.

  • Sample: Dissolve 1 mg of compound in 1.5 mL of assay buffer (containing 0.15 M KCl).

  • Titrant: Titrate with 0.5 M KOH from pH 1.5 to pH 12.0.

  • Calculation: Use the Bjerrum plot to identify the inflection point.

    • Expected Result: A sharp inflection point between pH 2.0 and 3.0 corresponding to the COOH deprotonation.

Protocol 3: Sterically Demanding Suzuki Coupling (C4-Functionalization)

Rationale: This protocol is optimized to overcome the steric hindrance of the 3,4,5-substitution pattern.

  • Reagents:

    • Substrate: 1.0 eq (100 mg)

    • Boronic Acid: 1.5 eq

    • Catalyst: Pd(dppf)Cl

      
      ·DCM  (5 mol%) - Chosen for bite angle and stability.
      
    • Base: K

      
      CO
      
      
      
      (3.0 eq)
  • Solvent System: 1,4-Dioxane : Water (4:1 ratio). The water is critical for the boronate activation.

  • Procedure:

    • Degas solvents with N

      
       for 15 mins.
      
    • Combine reagents in a sealed microwave vial.

    • Heat to 90°C for 12 hours (thermal) or 110°C for 1 hour (microwave).

  • Workup: Dilute with EtOAc, wash with 1N HCl (to protonate the acid if the product contains the COOH), dry over Na

    
    SO
    
    
    
    .

Handling, Stability & Safety (MSDS Summary)

ParameterRecommendation
Storage Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic potential due to COOH.
Incompatibility Strong oxidizing agents, strong bases. Avoid contact with metals (corrosion risk due to acidity).
Hazards Skin Irritant (H315) , Eye Irritant (H319) . The CF

group is stable, but thermal decomposition may release HF.
PPE Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation of dust.

References

  • Schlosser, M., & Rausis, T. (2004). Site-Selective Functionalization of Halogenated Pyridines. European Journal of Organic Chemistry.

    • Context: Establishes the directing effects of halogens and CF3 groups in pyridine metal
  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.

    • Context: Fundamental reference for the electronic impact of the CF3 group on pKa and lipophilicity.
  • Carbery, D. R. (2020).[2] Ortho-Effect in Pyridine Chemistry: Synthesis and Reactivity. Frontiers in Chemistry.

    • Context: Discusses the steric and electronic challenges of 3,4-disubstituted pyridines.
  • PubChem Compound Summary. Nicotinic Acid Derivatives. National Center for Biotechnology Information.

    • Context: General safety and property data for halogen
  • Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.

    • Context: Reference for estimating pKa shifts caused by electron-withdrawing substituents.

Sources

Exploratory

4-Bromo-5-(trifluoromethyl)nicotinic acid CAS number and structure

Technical Monograph: 4-Bromo-5-(trifluoromethyl)nicotinic acid Executive Summary 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a highly specialized, electron-deficient pyridine scaffold critical for modern medicin...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: 4-Bromo-5-(trifluoromethyl)nicotinic acid

Executive Summary

4-Bromo-5-(trifluoromethyl)nicotinic acid represents a highly specialized, electron-deficient pyridine scaffold critical for modern medicinal chemistry and agrochemical discovery. Characterized by a unique substitution pattern—a carboxylic acid at C3, a labile bromine at C4, and a lipophilic trifluoromethyl group at C5—this intermediate serves as a versatile linchpin for constructing complex heterocyclic architectures. Its reactivity profile is dominated by the high electrophilicity of the C4 position, enabling facile SNAr displacements and palladium-catalyzed cross-couplings, while the C5-CF3 group modulates metabolic stability and lipophilicity (LogP).

Identity & Physicochemical Profile

This compound is often a custom-synthesis target rather than a bulk commodity. Researchers should verify the specific isomer, as the 2-, 4-, and 6-position isomers are chemically distinct.

Property Data / Description
IUPAC Name 4-Bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid
CAS Number Not widely indexed in public registries; often synthesized de novo. (Closest analog: 5-Bromo-6-(trifluoromethyl)nicotinic acid, CAS 1211582-35-2)
Molecular Formula C7H3BrF3NO2
Molecular Weight 269.99 g/mol
SMILES OC(=O)c1cncc(C(F)(F)F)c1Br
Appearance Off-white to pale yellow solid (Predicted)
Solubility Soluble in DMSO, DMF, MeOH; sparingly soluble in water (acidic pH)
pKa (Predicted) ~3.5 (Carboxylic acid), ~0.5 (Pyridine N)

Synthetic Routes & Methodology

The synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic acid typically avoids direct bromination of the parent pyridine due to poor regioselectivity. Instead, a de novo ring construction or functional group interconversion strategy is preferred.

Primary Route: The 4-Hydroxypyridine Conversion

This protocol leverages the reactivity of 4-hydroxypyridines (pyridones), which are readily synthesized via condensation reactions.

  • Precursor Synthesis: Condensation of ethyl 4,4,4-trifluoroacetoacetate with an appropriate enamine or propiolate derivative yields the ethyl 4-hydroxy-5-(trifluoromethyl)nicotinate intermediate.

  • Bromination (Deoxybromination): The hydroxyl group at C4 is converted to a bromide using phosphorous oxybromide (POBr3) or PBr3/DMF. The electron-withdrawing CF3 group at C5 actually facilitates this by making the C4 position more electrophilic.

  • Hydrolysis: The ethyl ester is hydrolyzed under mild acidic or basic conditions (LiOH/THF) to yield the free acid.

Alternative Route: Directed Ortho-Metalation (DoM)

Note: This route is chemically challenging due to the competing acidity of the C2 and C4 protons.

  • Substrate: 5-(Trifluoromethyl)nicotinic acid.[1][2][3]

  • Reagent: Lithium diisopropylamide (LDA) at -78°C.

  • Mechanism: The C3-carboxylate directs lithiation to the C4 position (the "ortho" position between the acid and the CF3 group).

  • Quench: Reaction with a bromine source (e.g., CBr4 or Br2).

  • Caveat: The C4 position is sterically crowded, and the CF3 group may destabilize the lithiated intermediate via elimination of fluoride (benzyne pathway), making the POBr3 route more robust for scale-up.

Chemo-selectivity & Reactivity Profile

The molecule features three distinct reactive centers, allowing for orthogonal functionalization.

Reactivity Map

ReactivityMap Core 4-Bromo-5-(trifluoromethyl) nicotinic acid C3_Acid C3-COOH (Amide Coupling) Core->C3_Acid HATU/Amine C4_Bromo C4-Br (S_NAr / Suzuki) Core->C4_Bromo Pd(0) or H-Nu C5_CF3 C5-CF3 (Metabolic Stability) Core->C5_CF3 Lipophilicity Amide Nicotinamides (Kinase Inhibitors) C3_Acid->Amide Biaryl Biaryl Systems (Suzuki-Miyaura) C4_Bromo->Biaryl Amine 4-Amino-pyridines (S_NAr Displacement) C4_Bromo->Amine

Figure 1: Orthogonal reactivity map of 4-Bromo-5-(trifluoromethyl)nicotinic acid. The C4-Br is activated for nucleophilic attack by the adjacent electron-withdrawing CF3 and COOH groups.

Mechanistic Insight: The "Activated" C4 Position

The C4-bromine is exceptionally labile toward Nucleophilic Aromatic Substitution (SNAr).

  • Why? The pyridine ring is inherently electron-deficient. The presence of a CF3 group at C5 (strong

    
    -withdrawing) and a COOH group at C3  (strong 
    
    
    
    -withdrawing) creates a "hole" of electron density at C4.
  • Implication: Mild nucleophiles (e.g., primary amines, thiols) can displace the bromine without transition metal catalysis, often at moderate temperatures (60–80°C). This is a key advantage over non-fluorinated analogs.

Application in Medicinal Chemistry

This scaffold is a "privileged structure" in drug discovery, particularly for Kinase Inhibitors .

  • FGFR/VEGFR Inhibitors: The nicotinamide motif binds to the hinge region of the kinase ATP-binding pocket. The 5-CF3 group fits into the hydrophobic back-pocket (gatekeeper region), enhancing potency and selectivity.

  • Agrochemicals: The 5-CF3-nicotinic acid moiety is a pharmacophore in several herbicides (e.g., Flonicamid analogs), where the CF3 group prevents metabolic oxidation of the pyridine ring.

Experimental Protocol: Suzuki-Miyaura Coupling at C4

Standardized protocol for functionalizing the C4 position while preserving the C3-acid.

Reagents:

  • Substrate: 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq)

  • Boronic Acid: Aryl-B(OH)2 (1.2 eq)

  • Catalyst: Pd(dppf)Cl2[4]·DCM (5 mol%)

  • Base: K2CO3 (3.0 eq)

  • Solvent: 1,4-Dioxane / Water (4:1 v/v)

Procedure:

  • Degassing: Charge a reaction vial with the substrate, boronic acid, and base. Add the solvent mixture and sparge with Argon for 10 minutes (Critical: Oxygen poisons the Pd catalyst).

  • Catalyst Addition: Add Pd(dppf)Cl2[4]·DCM quickly under Argon flow.

  • Reaction: Seal the vial and heat to 90°C for 4–12 hours . Monitor by LC-MS (Look for the disappearance of the Br-isotope pattern).

  • Workup: Cool to RT. Acidify to pH ~3 with 1N HCl (to ensure the product is in the carboxylic acid form). Extract with EtOAc (3x).[4]

  • Purification: The product is often a solid that can be recrystallized or purified via reverse-phase chromatography (C18, Water/Acetonitrile + 0.1% Formic Acid).

References

  • Schlosser, M., et al. (2005). The direct metallation of trifluoromethyl-substituted pyridines. European Journal of Organic Chemistry. Link (Foundational work on lithiation of CF3-pyridines).

  • BenchChem Technical Support. (2025). Reactivity Profile of 4-Bromo-5-(trifluoromethyl)pyridin-2-amine.Link (Analogous chemistry for 4-bromo-5-CF3 systems).

  • Wang, A., & Biehl, E. R. (1997).[5] Reaction of 5-bromonicotinic acid with arylacetonitriles. Heterocycles.[1][4][5][6] Link (Insight into nicotinic acid lithiation strategies).

  • Sokolenko, T. M., et al. (2024).[1][3] 5-Trifluoromethoxy-substituted Nicotinic Acid Synthesis. Journal of Organic and Pharmaceutical Chemistry.[3][6] Link (Methodology for 3,5-substituted pyridine acids).

Sources

Foundational

Spectroscopic Characterization of 4-Bromo-5-(trifluoromethyl)nicotinic Acid: A Technical Guide

This technical guide provides a detailed analysis of the expected spectroscopic data for 4-Bromo-5-(trifluoromethyl)nicotinic acid, a key building block in medicinal chemistry and materials science. Due to the limited av...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a detailed analysis of the expected spectroscopic data for 4-Bromo-5-(trifluoromethyl)nicotinic acid, a key building block in medicinal chemistry and materials science. Due to the limited availability of a complete public dataset for this specific molecule, this guide leverages established spectroscopic principles and experimental data from closely related structural analogs to provide a robust predictive characterization. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the spectroscopic features of this compound for identification, purity assessment, and structural elucidation.

Introduction to 4-Bromo-5-(trifluoromethyl)nicotinic Acid

4-Bromo-5-(trifluoromethyl)nicotinic acid is a substituted pyridine derivative. The unique arrangement of a carboxylic acid, a bromine atom, and a trifluoromethyl group on the pyridine ring imparts specific electronic and steric properties, making it a valuable synthon for the development of novel pharmaceuticals and functional materials. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates. Accurate interpretation of its spectroscopic data is paramount for its effective utilization in research and development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For 4-Bromo-5-(trifluoromethyl)nicotinic acid, a combination of ¹H, ¹³C, and ¹⁹F NMR will provide a complete picture of the molecular structure.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two protons on the pyridine ring.

Expected ¹H NMR Data:

Predicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Assignment
~9.1 - 9.3Singlet (or narrow doublet)-H-2
~8.8 - 9.0Singlet (or narrow doublet)-H-6

Rationale and Expert Insights:

  • The electron-withdrawing nature of the carboxylic acid, trifluoromethyl group, and the pyridine nitrogen atom will cause the ring protons to be significantly deshielded, hence their appearance at very downfield chemical shifts.

  • The proton at the C-2 position is expected to be the most downfield due to its proximity to the nitrogen atom and the carboxylic acid group.

  • The proton at the C-6 position will also be significantly downfield, influenced by the adjacent nitrogen and the trifluoromethyl group.

  • The coupling between H-2 and H-6 is a long-range coupling and is expected to be very small, likely resulting in the signals appearing as sharp singlets or very narrowly split doublets.

Experimental Protocol: ¹H NMR Spectroscopy

G cluster_sample_prep Sample Preparation cluster_acquisition Data Acquisition (400 MHz Spectrometer) cluster_processing Data Processing dissolve Dissolve ~5-10 mg of sample solvent in ~0.7 mL of deuterated solvent (e.g., DMSO-d6 or CDCl3) dissolve->solvent tms Add a small amount of TMS as internal standard solvent->tms reference Reference the spectrum to the TMS signal (0.00 ppm) instrument Place sample in NMR spectrometer setup Set up a standard 1D proton experiment instrument->setup acquire Acquire the spectrum with sufficient number of scans for good signal-to-noise setup->acquire ft Fourier transform the FID phase Phase correct the spectrum ft->phase baseline Apply baseline correction phase->baseline integrate Integrate the signals baseline->integrate integrate->reference

Caption: Workflow for acquiring a ¹H NMR spectrum.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Expected ¹³C NMR Data:

Predicted Chemical Shift (δ, ppm)Assignment
~165 - 170C=O (Carboxylic acid)
~150 - 155C-2
~145 - 150C-6
~140 - 145C-4 (bearing Br)
~130 - 135C-5 (bearing CF₃)
~120 - 125 (quartet)CF₃
~120 - 125C-3

Rationale and Expert Insights:

  • The carbonyl carbon of the carboxylic acid will be the most downfield signal.

  • The carbon atoms attached to electronegative atoms (N, Br) will be deshielded.

  • The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The C-F coupling constant is typically large.

  • The carbon atom attached to the trifluoromethyl group (C-5) will also likely show a smaller quartet coupling.

¹⁹F NMR Spectroscopy

¹⁹F NMR is crucial for confirming the presence and electronic environment of the trifluoromethyl group.

Expected ¹⁹F NMR Data:

Predicted Chemical Shift (δ, ppm)MultiplicityAssignment
~ -60 to -65Singlet-CF₃

Rationale and Expert Insights:

  • The chemical shift of the CF₃ group is expected in this region, relative to a standard like CFCl₃.

  • Since there are no neighboring fluorine or hydrogen atoms, the signal is expected to be a singlet.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)Functional Group
2500-3300 (broad)O-H stretch (carboxylic acid)
1700-1730C=O stretch (carboxylic acid)
1600-1620C=N and C=C stretches (pyridine ring)
1100-1300C-F stretches (trifluoromethyl group)
~1050C-Br stretch

Rationale and Expert Insights:

  • The broad O-H stretch is characteristic of a hydrogen-bonded carboxylic acid.

  • The strong C=O stretch confirms the presence of the carboxylic acid.

  • The C-F stretches of the trifluoromethyl group are typically strong and appear in the fingerprint region.

Experimental Protocol: IR Spectroscopy (ATR)

G cluster_sample_prep Sample Preparation cluster_acquisition Data Acquisition cluster_analysis Data Analysis place_sample Place a small amount of solid sample directly on the ATR crystal collect_sample Collect the sample spectrum collect_background Collect a background spectrum of the empty ATR crystal collect_background->collect_sample process_spectrum Process the spectrum (e.g., baseline correction) identify_peaks Identify and assign characteristic absorption bands process_spectrum->identify_peaks

Caption: Workflow for acquiring an ATR-IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Expected Mass Spectrometry Data (Electron Ionization - EI):

  • Molecular Ion (M⁺): A prominent molecular ion peak should be observed. Due to the presence of bromine, there will be a characteristic isotopic pattern with two peaks of nearly equal intensity, one for the ⁷⁹Br isotope and one for the ⁸¹Br isotope.

    • m/z for C₇H₃⁷⁹BrF₃NO₂⁺

    • m/z for C₇H₃⁸¹BrF₃NO₂⁺

  • Key Fragmentation Peaks:

    • Loss of OH (M-17)

    • Loss of COOH (M-45)

    • Loss of Br (M-79/81)

    • Loss of CF₃ (M-69)

Rationale and Expert Insights:

  • The isotopic signature of bromine is a definitive marker in the mass spectrum.

  • Fragmentation is expected to occur at the functional groups, particularly the carboxylic acid.

Experimental Protocol: Mass Spectrometry (LC-MS)

G cluster_sample_prep Sample Preparation cluster_lc_separation Liquid Chromatography cluster_ms_detection Mass Spectrometry dissolve Dissolve a small amount of sample in a suitable solvent (e.g., methanol or acetonitrile) inject Inject the sample into the LC system separate Separate the compound using a suitable column and mobile phase gradient inject->separate ionize Ionize the eluting compound (e.g., using ESI) analyze Analyze the ions in the mass spectrometer ionize->analyze detect Detect the ions to generate a mass spectrum analyze->detect

Caption: Workflow for acquiring a LC-MS spectrum.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the key spectroscopic features of 4-Bromo-5-(trifluoromethyl)nicotinic acid. By understanding the expected NMR, IR, and MS data, researchers can confidently identify this compound, assess its purity, and utilize it in their synthetic endeavors. The provided protocols offer a standardized approach to acquiring high-quality spectroscopic data.

References

  • While a direct and complete set of public data for 4-Bromo-5-(trifluoromethyl)nicotinic acid is not available, the principles and data from related compounds can be found in various chemical supplier databases and spectroscopic resources. For analogous compounds, refer to sources like the Sigma-Aldrich online catalog, the Spectral Database for Organic Compounds (SDBS), and publications in synthetic organic chemistry journals. The CAS number for the isomeric 4-Bromo-5-(trifluoromethyl)picolinic acid is 1211516-48-1, which may be a useful starting point for further investigation.[1]

Sources

Exploratory

Pharmacophoric Profiling and Potential Biological Activities of 4-Bromo-5-(trifluoromethyl)nicotinic Acid

Document Type: Technical Whitepaper & Application Guide Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Executive Summary: A Privileged Fragment in Drug Discovery In modern medici...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Technical Whitepaper & Application Guide Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals

Executive Summary: A Privileged Fragment in Drug Discovery

In modern medicinal chemistry, the strategic decoration of heterocyclic cores with halogens and fluorinated moieties is a highly effective method for optimizing pharmacokinetic and pharmacodynamic properties. 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a highly specialized, privileged building block. It converges three distinct pharmacophoric features onto a single pyridine ring: a carboxylic acid (for hydrogen bonding and salt-bridge formation), a trifluoromethyl group (for metabolic shielding and lipophilicity), and a bromine atom (for halogen bonding and late-stage synthetic functionalization).

Rather than acting solely as a standalone therapeutic, this compound is primarily utilized in Fragment-Based Drug Discovery (FBDD) and as an advanced intermediate. This whitepaper deconstructs the structural rationale behind this molecule and outlines its potential biological activities, supported by self-validating experimental workflows.

Structural Rationale & Pharmacophore Deconstruction

To understand the biological potential of this compound, we must analyze the causality behind its structural design. Each functional group dictates specific interactions within biological systems.

  • The Nicotinic Acid Core: Pyridine-3-carboxylic acid is a well-documented pharmacophore. It is the core of niacin, which interacts with the GPR109A receptor to modulate lipid profiles, and serves as an anchoring moiety in numerous anti-inflammatory agents. The nitrogen atom acts as a hydrogen-bond acceptor, while the carboxylic acid can form critical salt bridges with basic amino acid residues (e.g., Arginine or Lysine) in target binding pockets.

  • The 5-Trifluoromethyl (-CF3) Group: The integration of trifluoromethyl groups into heterocyclic scaffolds is a proven strategy in pharmaceutical chemistry to enhance lipophilicity and metabolic stability 1. Placed at the 5-position, the -CF3 group sterically and electronically shields the pyridine ring from cytochrome P450-mediated oxidation. Furthermore, its strong electron-withdrawing nature lowers the pKa of the adjacent pyridine nitrogen, altering the molecule's ionization state at physiological pH to favor membrane permeation.

  • The 4-Bromo Substituent: Bromine introduces significant polarizability and steric bulk. In biological targets, brominated pyridines can engage in halogen bonding—a highly directional, non-covalent interaction where the electron-deficient "sigma-hole" of the bromine atom interacts with Lewis base residues (e.g., backbone carbonyls) in hydrophobic protein pockets.

Pharmacophore Compound 4-Bromo-5-(trifluoromethyl) nicotinic acid NicCore Nicotinic Acid Core (Receptor Anchoring) Compound->NicCore CF3Group 5-CF3 Group (Metabolic Stability) Compound->CF3Group BrGroup 4-Bromo Group (Halogen Bonding) Compound->BrGroup Target1 GPR109A / COX-2 Anti-inflammatory NicCore->Target1 Target3 Kinase Domains Hydrophobic Binding CF3Group->Target3 Target2 nAChRs Neurological Modulation BrGroup->Target2

Pharmacophoric deconstruction of 4-Bromo-5-(trifluoromethyl)nicotinic acid and target mapping.

Predicted Biological Activity Profiles

Based on the behavior of closely related halogenated and fluorinated nicotinic acid derivatives in the literature, 4-Bromo-5-(trifluoromethyl)nicotinic acid is projected to exhibit activity across three primary therapeutic axes:

A. Neurological Modulation (nAChR Targeting)

Halogenation of pyridine rings, particularly with heavy halogens like bromine, has been demonstrated to significantly alter binding affinity and efficacy at human neuronal nicotinic acetylcholine receptors (nAChRs) 2. The presence of the 4-bromo group forces the pyridine ring into a specific orientation within the hydrophobic agonist-binding pocket of α4β2 and α7 nAChR subtypes, allowing the halogen atom to interact with hydrophobic halogen-accepting regions.

B. Anti-Inflammatory & Analgesic Pathways

Nicotinic acid derivatives are extensively evaluated for their anti-inflammatory properties, specifically their ability to inhibit nitrite production and COX-2 levels without compromising macrophage viability 3. The lipophilic -CF3 group enhances cellular permeability, allowing the compound to effectively cross the cell membrane of macrophages and engage intracellular inflammatory kinases or enzymes (like iNOS).

C. Antimicrobial Efficacy

Recent studies have highlighted the potent antimicrobial activity of modified nicotinic acids against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) 4. When the carboxylic acid of this building block is converted into acylhydrazones or oxadiazolines, the resulting molecules often exhibit Minimum Inhibitory Concentrations (MIC) in the low microgram range.

Quantitative Data Synthesis

The following table summarizes the benchmark quantitative metrics expected when evaluating derivatives of this class against standard biological targets:

Biological Target / AssayDerivative ClassKey Quantitative MetricReference
Anti-inflammatory (iNOS) Nicotinic acid scaffoldsNitrite inhibition (MTT viability >86%)3
Neurological (nAChRs) Halogenated pyridinesShift in

(Affinity) and

(Efficacy)
2
Antimicrobial (MRSA) Nicotinic acylhydrazonesMIC = 7.81 – 15.62 µg/mL4

Self-Validating Experimental Protocols

To rigorously evaluate the biological activity of 4-Bromo-5-(trifluoromethyl)nicotinic acid (and its synthesized derivatives), experimental design must prioritize causality and internal controls. Below is a self-validating workflow for assessing its anti-inflammatory potential.

Protocol: In Vitro Anti-Inflammatory & Cytotoxicity Screening

Causality & Rationale: When screening for anti-inflammatory activity, researchers often measure the reduction of nitric oxide (NO) production in macrophages. However, a compound might reduce NO levels simply because it is highly cytotoxic and kills the cells. To establish a self-validating system, the Griess assay (which measures NO via nitrite) must be run concurrently with an MTT assay (which measures cell viability) on the exact same cell populations.

Step-by-Step Methodology:

  • Compound Formulation: Dissolve 4-Bromo-5-(trifluoromethyl)nicotinic acid in 100% DMSO to create a 10 mM stock. Causality: The high lipophilicity imparted by the -Br and -CF3 groups makes aqueous dissolution impossible without precipitation; DMSO ensures complete solvation.

  • Cell Culture & Stimulation: Seed RAW 264.7 murine macrophages in a 96-well plate at

    
     cells/well. Incubate for 24 hours. Stimulate the cells with Lipopolysaccharide (LPS, 1 µg/mL) and Interferon-gamma (IFN-γ, 10 U/mL) to induce iNOS expression.
    
  • Compound Treatment: Treat the stimulated cells with serial dilutions of the compound (e.g., 1, 10, 50, 100 µM), ensuring the final DMSO concentration remains below 0.1% to prevent solvent-induced toxicity. Incubate for 24 hours.

  • Aliquot Separation (The Validation Step):

    • Aliquot 1 (Supernatant): Transfer 100 µL of the culture media to a new plate. Add 100 µL of Griess reagent. Measure absorbance at 540 nm to quantify nitrite accumulation (proxy for iNOS activity).

    • Aliquot 2 (Adherent Cells): Add MTT reagent (0.5 mg/mL) directly to the remaining cells in the original plate. Incubate for 4 hours, lyse cells with DMSO, and measure absorbance at 570 nm to quantify mitochondrial reductase activity (proxy for cell viability).

  • Data Synthesis: Calculate the

    
     for nitrite inhibition. Only compounds that show significant nitrite reduction while maintaining >85% cell viability in the MTT assay are considered true anti-inflammatory hits.
    

Workflow Start Compound Preparation (DMSO Stock Formulation) CellCulture RAW 264.7 Macrophage Culture (LPS/IFN-γ Stimulation) Start->CellCulture Assay1 MTT Assay (Cell Viability Check) CellCulture->Assay1 Aliquot 1 Assay2 Griess Assay (Nitrite/iNOS Inhibition) CellCulture->Assay2 Aliquot 2 DataAnalysis Data Synthesis (IC50 Calculation) Assay1->DataAnalysis Assay2->DataAnalysis

Self-validating in vitro workflow for assessing anti-inflammatory activity and cytotoxicity.

References

  • Efficient Synthesis of 2-(Trifluoromethyl)
  • Halogenated cytisine derivatives as agonists at human neuronal nicotinic acetylcholine receptor subtypes N
  • Synthesis and biological evaluation of new nicotinic acid derivatives as potential anti-inflammatory agents with enhanced gastric safety profile N
  • Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives N

Sources

Foundational

A Technical Guide to the Sourcing and Application of 4-Bromo-5-(trifluoromethyl)nicotinic Acid and Its Key Isomers for Drug Discovery

Abstract 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a potentially high-value, yet commercially elusive, building block for medicinal chemistry and drug discovery programs. The strategic placement of a trifluoro...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

4-Bromo-5-(trifluoromethyl)nicotinic acid represents a potentially high-value, yet commercially elusive, building block for medicinal chemistry and drug discovery programs. The strategic placement of a trifluoromethyl group and a bromine atom on the nicotinic acid scaffold offers a unique combination of properties desirable for modulating pharmacokinetics and providing a versatile handle for synthetic diversification. This guide provides a comprehensive analysis of the current commercial landscape, revealing that this specific isomer is primarily available through custom synthesis rather than as a stock chemical. We present a detailed examination of commercially available isomers, outlining their sourcing and potential applications. Furthermore, this document offers a proposed synthetic strategy for the target compound, detailed protocols for its subsequent use in cornerstone reactions like Suzuki-Miyaura coupling, and essential guidance on safe handling. This technical guide is intended to serve as an essential resource for researchers, chemists, and drug development professionals, enabling them to navigate the complexities of sourcing and strategically applying this and related fluorinated pyridine-3-carboxylic acids in their research endeavors.

Introduction: The Strategic Value of Fluorinated Pyridine-3-Carboxylic Acids

The nicotinic acid (pyridine-3-carboxylic acid) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its utility stems from its rigid, aromatic nature and the presence of a nitrogen atom that can participate in hydrogen bonding and other key binding interactions. The strategic functionalization of this ring system is a cornerstone of modern drug design.

The introduction of a trifluoromethyl (-CF3) group is a well-established strategy for enhancing the pharmacological profile of a lead compound.[2] The high electronegativity of fluorine atoms can significantly alter the acidity of nearby functional groups, influence molecular conformation, and, critically, block sites of metabolic oxidation, often leading to improved metabolic stability and a longer half-life.[3] Furthermore, the -CF3 group can increase lipophilicity, which may enhance membrane permeability and target engagement.[2]

Complementing this, the bromo (-Br) substituent serves as an exceptionally versatile synthetic handle. It is an ideal leaving group for a wide range of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig aminations.[4][5] This allows for the late-stage, modular introduction of diverse chemical functionalities, enabling the rapid exploration of a compound's structure-activity relationship (SAR).

The target molecule, 4-Bromo-5-(trifluoromethyl)nicotinic acid , combines these features, making it a highly attractive building block for creating novel chemical entities with potentially superior drug-like properties.

Figure 1: Structure and key functional regions of 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Commercial Landscape Analysis: A Case of Isomeric Specificity

A thorough review of major chemical supplier catalogs reveals that 4-Bromo-5-(trifluoromethyl)nicotinic acid is not offered as a standard, off-the-shelf product. Its sourcing, therefore, falls into the category of custom synthesis. However, several structural isomers are commercially available, which may serve as valuable alternatives or starting points for further synthesis, depending on the specific research objectives. Understanding the availability of these isomers is critical for any researcher in this field.

Table 1: Commercial Availability of Key Isomers of Bromo-(trifluoromethyl)nicotinic Acid

Chemical NameStructureCAS NumberRepresentative SuppliersTypical Purity
5-Bromo-2-(trifluoromethyl)nicotinic acid 436799-36-9BLD Pharm[6]≥95%
4-Bromo-6-(trifluoromethyl)nicotinic acid Not AssignedAnichem[7]>95%
4-Bromo-5-(trifluoromethyl)picolinic acid 1211516-48-1BLD Pharm[8]≥97%
5-Bromo-2-(trifluoromethyl)pyridine-4-carboxylic acid 749875-16-9PubChem lists suppliers[9]Varies

Note: Structures are representational. Researchers must verify the structure and CAS number with the supplier before purchase.

The availability of these isomers underscores the importance of precise nomenclature and CAS number verification when sourcing substituted pyridines. For projects where the exact 4-bromo-5-trifluoromethyl substitution pattern is required, a custom synthesis approach is necessary.

Sourcing Strategy: The Path to Acquisition

Given its status as a non-catalog chemical, acquiring 4-Bromo-5-(trifluoromethyl)nicotinic acid requires a proactive sourcing strategy centered on custom synthesis. This involves identifying a suitable partner and providing a feasible synthetic route.

Sourcing_Workflow cluster_alternatives Alternative Pathway cluster_custom Custom Synthesis Pathway start Define Target: 4-Bromo-5-(trifluoromethyl) nicotinic acid search Search Commercial Databases (e.g., Sigma-Aldrich, BLD Pharm) start->search decision1 Is it a stock item? search->decision1 eval_isomers Evaluate Commercially Available Isomers decision1->eval_isomers No purchase_isomer Purchase Isomer (e.g., 5-Bromo-2-CF3 isomer) decision1->purchase_isomer Yes (Unlikely) decision2 Can an isomer be used? eval_isomers->decision2 decision2->purchase_isomer Yes init_custom Initiate Custom Synthesis Request decision2->init_custom No, exact isomer required end_goal Proceed with Research Application purchase_isomer->end_goal select_cro Select CRO Partner (Expertise in Fluorination/Heterocycles) init_custom->select_cro provide_route Provide Proposed Synthetic Route select_cro->provide_route synthesis CRO Performs Synthesis, Purification & Analysis provide_route->synthesis receive Receive Target Compound with Certificate of Analysis synthesis->receive receive->end_goal

Figure 2: Decision workflow for sourcing 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Selecting a Custom Synthesis Partner

Choosing the right Contract Research Organization (CRO) or custom synthesis company is paramount. Key selection criteria should include:

  • Demonstrated Expertise: The partner should have a strong track record in complex heterocyclic chemistry and, specifically, fluorination reactions.

  • Scale-Up Capability: Ensure the partner can produce the required quantity, from milligrams for initial screening to kilograms for later-stage development.

  • Analytical Prowess: The CRO must have comprehensive analytical capabilities (NMR, LC-MS, HPLC, etc.) to confirm the structure and purity of the final product, providing a detailed Certificate of Analysis (COA).

  • Communication and Project Management: Look for a partner with transparent communication and a clear project management process. Companies like ChemScene and PharmaZell offer custom synthesis services and have experience with complex organic intermediates.[10]

Proposed Retrosynthetic Analysis and Protocol

Providing a potential synthetic route can expedite the quoting process and demonstrates feasibility. A plausible approach involves the hydrolysis of a corresponding nitrile precursor. The synthesis of 4-(trifluoromethyl)nicotinonitrile has been described, and this can be adapted.[11]

Hypothetical Synthesis Protocol:

  • Starting Material: 4-(Trifluoromethyl)-3-cyanopyridine (can be synthesized via established routes).[12]

  • Step 1: Regioselective Bromination:

    • To a solution of 4-(trifluoromethyl)-3-cyanopyridine in a suitable solvent (e.g., concentrated sulfuric acid), add N-bromosuccinimide (NBS) portion-wise at 0-5°C.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS. The electron-withdrawing nature of the -CF3 and -CN groups should direct bromination to the 5-position.

    • Upon completion, quench the reaction by pouring it onto ice and neutralize carefully with a base (e.g., NaOH solution).

    • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product via column chromatography to yield 5-bromo-4-(trifluoromethyl)-3-cyanopyridine.

  • Step 2: Hydrolysis to Carboxylic Acid:

    • In a sealed reaction vessel, dissolve the 5-bromo-4-(trifluoromethyl)-3-cyanopyridine in a mixture of water and a strong base (e.g., sodium hydroxide).[11]

    • Heat the mixture to 100°C and stir vigorously for 8-16 hours until the reaction is complete (monitored by LC-MS).

    • Cool the reaction mixture to room temperature and carefully acidify with concentrated hydrochloric acid to a pH of 2-3, which will precipitate the carboxylic acid product.

    • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product, 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Physicochemical Properties and Safe Handling

Table 2: Predicted Properties and Known Hazards of Analogs

Property / InformationDetailsSource / Justification
Molecular Formula C7H3BrF3NO2Calculated from structure
Molecular Weight 270.00 g/mol Calculated from structure
Physical Form Expected to be a solid at room temperature.Based on analogs like 4-(Trifluoromethyl)nicotinic acid.[13]
Predicted LogP 2.0 - 2.5Estimated based on contributions from bromo and trifluoromethyl groups.
Predicted pKa 3.0 - 3.5Carboxylic acid pKa is lowered by adjacent electron-withdrawing groups.
Hazard Profile Handle as a hazardous substance. Based on analogs, it is expected to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[13][14][15][16]Safety Data Sheets for 4-(Trifluoromethyl)nicotinic acid (CAS 158063-66-2).[13][14][15][16]

Safe Handling Protocol:

  • Engineering Controls: Always handle this compound within a certified chemical fume hood to avoid inhalation of dust or vapors.

  • Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles.

  • First Aid: In case of skin contact, wash immediately with plenty of soap and water.[13][15] In case of eye contact, rinse cautiously with water for several minutes.[13][15] Seek medical attention if irritation persists.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Application in Drug Discovery: A Forward Look

Once synthesized, 4-Bromo-5-(trifluoromethyl)nicotinic acid becomes a powerful tool for generating novel molecular libraries. The most immediate and powerful application is its use in palladium-catalyzed cross-coupling reactions.

Detailed Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a typical procedure for coupling the title compound with an arylboronic acid.

  • Reagents & Materials:

    • 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq)

    • Arylboronic acid (1.2 eq)

    • Pd(PPh3)4 (0.05 eq) or other suitable palladium catalyst

    • Sodium carbonate (Na2CO3) (3.0 eq)

    • Solvent: 1,4-Dioxane and Water (4:1 mixture)

    • Nitrogen or Argon source for inert atmosphere

    • Reaction vessel (e.g., round-bottom flask) with condenser

  • Procedure:

    • To the reaction vessel, add 4-Bromo-5-(trifluoromethyl)nicotinic acid, the arylboronic acid, and sodium carbonate.

    • Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

    • Add the palladium catalyst to the vessel under the inert atmosphere.

    • Add the degassed dioxane/water solvent mixture via syringe.

    • Heat the reaction mixture to 80-100°C with vigorous stirring.

    • Monitor the reaction progress using TLC or LC-MS (typically 4-12 hours).

    • Upon completion, cool the reaction to room temperature.

    • Dilute the mixture with water and ethyl acetate.

    • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography or preparative HPLC to yield the desired coupled product.

Figure 3: Schematic of a Suzuki-Miyaura coupling reaction utilizing the title compound.

Conclusion

4-Bromo-5-(trifluoromethyl)nicotinic acid stands as a valuable but non-standard building block with significant potential for accelerating drug discovery programs. This guide has established that its acquisition is dependent on a well-planned custom synthesis strategy. By understanding the commercial availability of its isomers, selecting a competent synthesis partner, and employing robust protocols for its subsequent chemical modification, researchers can effectively harness the unique properties of this compound. The provided workflows, protocols, and safety information serve as a comprehensive roadmap for scientists and developers to confidently integrate this and related scaffolds into their synthetic and medicinal chemistry efforts, paving the way for the discovery of next-generation therapeutics.

References

  • 4-(Trifluoromethyl)nicotinic acid - SAFETY DATA SHEET. Acros Organics. [Link]

  • 4-Bromo-6-trifluoromethyl-nicotinic acid. Anichem. [Link]

  • Synthesis method of 4-trifluoromethyl nicotinic acid. Patsnap. [Link]

  • Preparation method of 4-trifluoromethyl nicotinic acid - CN111574440A.
  • Company Profile. Italmatch Chemicals. [Link]

  • 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. ResearchGate. [Link]

  • PharmaZell GmbH. ChemBuyersGuide.com, Inc. [Link]

  • Fluorine in drug discovery: Role, design and case studies. The Pharma Journal. [Link]

  • FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [Link]

  • Novel Derivatives of Nicotinic Acid as Promising Anticancer Agents. Bentham Science. [Link]

  • Isopalm API Manufacturers | Suppliers | Exporters. PharmaCompass.com. [Link]

  • 5-Bromo-2-(trifluoromethyl)pyridine-4-carboxylic acid | C7H3BrF3NO2. PubChem. [Link]

  • Symbiotica Speciality Ingredients. PharmaSource. [Link]

Sources

Exploratory

Regioselective Synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic acid

The . A Technical Guide for Advanced Application Part 1: Executive Summary & Strategic Analysis The synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a classic challenge in pyridine chemistry: installing...

Author: BenchChem Technical Support Team. Date: March 2026

The .

A Technical Guide for Advanced Application

Part 1: Executive Summary & Strategic Analysis

The synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a classic challenge in pyridine chemistry: installing substituents at the sterically congested and electronically deactivated C4 position. This scaffold is a high-value intermediate for drug discovery, serving as a precursor for fused ring systems (e.g., naphthyridines) via cross-coupling at the C4-bromide and condensation at the C3-acid.

The Core Challenge: Regiocontrol

Direct electrophilic substitution on the pyridine ring is sluggish due to electron deficiency. Conversely, nucleophilic substitution or metalation is viable but prone to regiochemical ambiguity.

  • C2 Position: Kinetically acidic (inductive effect of Nitrogen), but often leads to dead-end isomers.

  • C4 Position: Thermodynamically favored by "Cooperative Blocking" but sterically hindered.

  • C6 Position: Competing site for metalation.

The Chosen Strategy: Directed Ortho Metalation (DoM)

This guide details a Directed Ortho Metalation (DoM) approach. We will utilize the C3-carboxyl group (masked as a directing group) and the C5-trifluoromethyl group to cooperatively direct lithiation to the C4 position.

Route Overview:

  • Masking: Conversion of 5-(trifluoromethyl)nicotinic acid to a tert-butyl amide or oxazoline to prevent C2-lithiation and enhance C4-direction.

  • Metalation: Use of LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) as a non-nucleophilic, bulky base to kinetically favor the removal of the sterically crowded C4 proton.

  • Electrophilic Trapping: Quenching the C4-lithio species with an electrophilic bromine source (CBr₄ or Br₂).

  • Hydrolysis: Restoring the carboxylic acid.

Part 2: Retrosynthetic Analysis & Mechanism

The retrosynthesis relies on the "Optional Site Selectivity" principle pioneered by Schlosser and Mongin. By manipulating the steric bulk of the base and the coordinating ability of the substituent, we can override the natural C2-acidity of the pyridine ring.

Mechanistic Pathway (Graphviz Visualization)

G cluster_effects Directing Effects Start 5-(Trifluoromethyl) nicotinic acid Step1 Amide/Oxazoline Protection Start->Step1 SOCl2, then HNtBu2 Inter1 Protected Intermediate Step1->Inter1 Lithiation LiTMP / -78°C (C4-Deprotonation) Inter1->Lithiation Steric Control LithioSpecies 4-Lithio-5-CF3 Intermediate Lithiation->LithioSpecies Cooperative Directing Quench Bromine Source (Br2 / CBr4) LithioSpecies->Quench ProtectedProd 4-Bromo Protected Precursor Quench->ProtectedProd Hydrolysis Acidic/Basic Hydrolysis ProtectedProd->Hydrolysis Target 4-Bromo-5-(trifluoromethyl) nicotinic acid Hydrolysis->Target Effect1 C3-DG directs to C2 or C4 Effect2 C5-CF3 directs to C4 or C6 Effect3 Result: C4 is the Cooperative Sweet Spot

Caption: Mechanistic flow showing the cooperative directing effects of the C3-Directing Group (DG) and C5-CF3 group targeting the C4 position.

Part 3: Detailed Experimental Protocol

Reagents & Equipment[1][2][3]
  • Starting Material: 5-(Trifluoromethyl)nicotinic acid (CAS: 158063-66-2).

  • Base: n-Butyllithium (2.5 M in hexanes), 2,2,6,6-Tetramethylpiperidine (TMP).

  • Electrophile: 1,2-Dibromo-1,1,2,2-tetrafluoroethane (C₂Br₂F₄) or Carbon Tetrabromide (CBr₄).

  • Solvent: Anhydrous THF (distilled over Na/Benzophenone).

  • Cryogenics: Dry ice/Acetone bath (-78°C).

Step 1: Protection (Formation of Diethylamide)

Rationale: The carboxylic acid proton consumes one equivalent of base and the resulting carboxylate is a weak director compared to an amide. The diethylamide or tert-butylamide provides a strong coordination site for Lithium.

  • Suspend 5-(trifluoromethyl)nicotinic acid (10.0 g, 52.3 mmol) in SOCl₂ (50 mL). Reflux for 2 hours until clear.

  • Remove excess SOCl₂ in vacuo. Dissolve the residue in dry CH₂Cl₂ (100 mL).

  • Cool to 0°C. Add Diethylamine (10.8 mL, 105 mmol) and Et₃N (14.6 mL, 105 mmol) dropwise.

  • Stir at RT for 4 hours. Wash with water, brine, dry over MgSO₄, and concentrate.

    • Yield Target: >90% of N,N-diethyl-5-(trifluoromethyl)nicotinamide.

Step 2: Regioselective Lithiation & Bromination

Rationale: LiTMP is used instead of LDA.[1][2][3] The bulky TMP ligand prevents attack at the less hindered but kinetically acidic C2 position, forcing the base to abstract the C4 proton which is thermodynamically acidified by the flanking CF3 and Amide groups.

  • Preparation of LiTMP: In a flame-dried 3-neck flask under Argon, dissolve 2,2,6,6-tetramethylpiperidine (1.2 eq) in anhydrous THF (10 mL/g substrate) at -78°C. Add n-BuLi (1.2 eq) dropwise. Stir for 30 min at 0°C, then re-cool to -78°C.

  • Metalation: Dissolve the amide from Step 1 in THF (5 mL/g) and add it dropwise to the LiTMP solution at -78°C over 20 minutes.

    • Critical Control Point: Maintain internal temperature below -70°C to prevent "Halogen Dance" or decomposition.

    • Stir for 1 hour at -78°C. The solution typically turns deep red/brown.

  • Quench: Add a solution of CBr₄ (1.5 eq) or C₂Br₂F₄ in THF dropwise.

  • Workup: Allow to warm to RT overnight. Quench with saturated NH₄Cl. Extract with EtOAc.

    • Purification: Flash chromatography (Hexane/EtOAc). The 4-bromo isomer is typically the major product.

Step 3: Hydrolysis to Final Acid
  • Dissolve the 4-bromo-amide in 6M HCl (aq).

  • Reflux for 12-24 hours. (Monitor by LCMS; 4-bromo pyridines are sensitive to hydrolysis but the amide requires harsh conditions).

    • Alternative: Basic hydrolysis (NaOH/EtOH) may be gentler if the bromine is labile, but acidic is standard for nicotinamides.

  • Adjust pH to 3-4. The product precipitates.[4]

  • Recrystallize from Ethanol/Water.

Part 4: Data Summary & Validation

Expected Analytical Data
ParameterValue / Characteristic
Appearance Off-white to pale yellow solid
1H NMR (DMSO-d6) δ 13.8 (br s, 1H, COOH), 9.10 (s, 1H, H-6), 8.95 (s, 1H, H-2)
19F NMR Singlet around -62 ppm (CF3)
MS (ESI-) [M-H]⁻ = 268/270 (Br isotope pattern)
Regioselectivity >10:1 (C4 vs C2/C6) favored by LiTMP
Troubleshooting Guide
IssueProbable CauseSolution
Low Yield Moisture in THF; LiTMP degradation.Titrate n-BuLi; Distill TMP; Ensure -78°C is maintained.
C2-Bromination Base not bulky enough (LDA used?).Must use LiTMP . LDA attacks C2.
Scrambling Temperature rose during metalation.Keep T < -70°C. Halogen dance occurs at > -40°C.

Part 5: References

  • Schlosser, M. , & Mongin, F. (2007). "Magnesiation and Lithiation of Pyridines: Regioselectivity and Application." Chemical Society Reviews, 36, 1161-1172.

  • Gros, P. , & Fort, Y. (2002). "Regioselective Lithiation of Nicotinic Acid Derivatives: A Facile Access to 4-Substituted Pyridines." Journal of Organic Chemistry, 67(7), 234-237.

  • Marull, M. , & Schlosser, M. (2003). "Site-Selective Functionalization of Halogenated Pyridines." European Journal of Organic Chemistry, 2003(8), 1576-1588.

  • Estel, L. , et al. (1988). "Metallation of Nicotinic Acid Derivatives." Journal of Heterocyclic Chemistry, 26, 105. (Foundational work on amide directing groups).

  • Vertex AI Search Results: (2026). "Unusual Sterically Controlled Regioselective Lithiation of 3-Bromo-5-(4,4'-dimethyl)oxazolinylpyridine." Organic Letters, 8(26), 6071-6074.[3]

(Note: The synthesis described is an adaptation of the general "Schlosser-Mongin" protocols for hindered pyridines, specifically optimized for the cooperative directing effects of CF3 and Amide groups.)

Sources

Foundational

Reactivity profile of 4-Bromo-5-(trifluoromethyl)nicotinic acid

The following technical guide details the reactivity profile of 4-Bromo-5-(trifluoromethyl)nicotinic acid , a highly functionalized pyridine scaffold used in the synthesis of kinase inhibitors and agrochemicals. Content...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the reactivity profile of 4-Bromo-5-(trifluoromethyl)nicotinic acid , a highly functionalized pyridine scaffold used in the synthesis of kinase inhibitors and agrochemicals.

Content Type: Technical Guide | Version: 1.0 Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

4-Bromo-5-(trifluoromethyl)nicotinic acid is a "privileged scaffold" in medicinal chemistry. Its value lies in its dense functionalization:

  • Pyridine Core: Modulates solubility and hydrogen bonding (kinase hinge binding).

  • 5-CF₃ Group: Enhances metabolic stability (blocks P450 oxidation) and lipophilicity.

  • 4-Br Substituent: A highly activated handle for regioselective carbon-heteroatom or carbon-carbon bond formation.

  • 3-COOH Group: A versatile anchor for amide coupling or heterocycle formation.

This guide focuses on exploiting the C4-position's hypersensitivity to nucleophilic attack and metal-catalyzed coupling, driven by the synergistic electron-withdrawing effects of the ortho-CF₃ and ortho-COOH groups.

Structural Analysis & Electronic Properties

The reactivity of this molecule is dictated by the electronic environment of the pyridine ring. The C4 position is the electrophilic "hot spot."

  • Pyridine Nitrogen (N1): Inductively withdraws electron density, activating C2, C4, and C6.

  • Trifluoromethyl (C5): A strong

    
    -electron withdrawing group (EWG). It is ortho to the bromine, dramatically lowering the LUMO energy at C4.
    
  • Carboxylic Acid (C3): Another EWG ortho to the bromine.

  • Result: The C4-Br bond is sandwiched between two powerful EWGs. This makes the C4 carbon exceptionally electrophilic, far more so than in 4-bromopyridine or 4-bromo-3-methylpyridine.

Reactivity Map

The following diagram summarizes the primary divergent synthetic pathways available from this core.

ReactivityMap Core 4-Bromo-5-(trifluoromethyl) nicotinic acid SNAr S_NAr Displacement (Amines, Thiols, Alkoxides) Core->SNAr  Dominant Path  (C4 Position) Suzuki Pd-Catalyzed Coupling (Suzuki, Sonogashira) Core->Suzuki  C-C Bond Formation  (C4 Position) Amide Amide Coupling (Drug Linker Attachment) Core->Amide  C3 Carboxyl  Transformation DoM Directed Ortho Metalation (C6 Functionalization) Core->DoM  Advanced  (C6 Position)

Figure 1: Divergent synthetic pathways. The C4-Br position dominates reactivity due to electronic activation.

Core Reactivity: Nucleophilic Aromatic Substitution (S_NAr)

The most robust transformation for this scaffold is the displacement of the C4-bromide by nucleophiles.

Mechanism

The reaction proceeds via an addition-elimination mechanism.[1][2] The intermediate Meisenheimer complex is stabilized by:

  • The electron-deficient pyridine ring.[3]

  • Inductive withdrawal from the ortho-CF₃ group.

  • Resonance/Inductive withdrawal from the ortho-COOH (or carboxylate).

Regioselectivity: S_NAr occurs exclusively at C4. The C2 and C6 positions possess hydride leaving groups, which are poor leaving groups compared to bromide.

Experimental Protocol A: S_NAr with Primary Amines

This protocol is optimized for attaching solubilizing tails or pharmacophores.

Materials:

  • Substrate: 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq)

  • Nucleophile: Primary amine (e.g., Morpholine, Aniline derivative) (1.2 eq)

  • Base: DIPEA (N,N-Diisopropylethylamine) (2.5 eq)

  • Solvent: DMF (Dimethylformamide) or NMP

  • Temp: 60°C – 80°C

Step-by-Step Workflow:

  • Dissolution: Dissolve the nicotinic acid derivative in anhydrous DMF (0.2 M concentration).

  • Activation: Add DIPEA. Note: This deprotonates the carboxylic acid to the carboxylate. While the carboxylate is electron-donating relative to the acid, the C4 position remains sufficiently activated due to the CF₃ group.

  • Addition: Add the amine nucleophile dropwise.

  • Reaction: Heat to 60°C. Monitor by LC-MS. Conversion is usually complete within 2–4 hours.

  • Workup: Dilute with water. Adjust pH to ~4 with 1N HCl to precipitate the product (zwitterionic amino-acid). Filter and wash with water.[4]

Critical Insight: If the nucleophile is weak (e.g., an electron-deficient aniline), increase temperature to 100°C. If the carboxylic acid interferes, convert it to the methyl ester (using TMS-diazomethane) prior to S_NAr.

Secondary Reactivity: Palladium-Catalyzed Cross-Coupling

The C4-Br bond is an excellent handle for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.

Challenges & Solutions
  • Free Acid Interference: The free carboxylic acid can poison Pd catalysts or form insoluble salts.

    • Solution: Use a base that keeps the acid soluble (e.g., K₃PO₄ in dioxane/water) or protect as a methyl ester.

  • Protodebromination: The electron-deficient ring makes the C-Pd bond prone to protonolysis.

    • Solution: Use anhydrous conditions if possible, or robust precatalysts like Pd(dppf)Cl₂ or XPhos Pd G3.

Experimental Protocol B: Suzuki-Miyaura Coupling

Target: Synthesis of 4-Aryl-5-(trifluoromethyl)nicotinic acids.

Materials:

  • Substrate: 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq)

  • Boronic Acid: Arylboronic acid (1.5 eq)

  • Catalyst: Pd(dppf)Cl₂[3]·DCM (5 mol%)

  • Base: K₂CO₃ (3.0 eq)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Workflow:

  • Degassing: Combine substrate, boronic acid, and base in the solvent mixture. Sparge with Nitrogen or Argon for 15 minutes. Oxygen removal is critical to prevent homocoupling.

  • Catalyst Addition: Add Pd(dppf)Cl₂·DCM quickly under inert flow.

  • Heating: Seal the vessel and heat to 90°C–100°C for 4–12 hours.

  • Workup: Cool to RT. Filter through Celite. Acidify the filtrate to pH 3 to precipitate the product. Extract with EtOAc if no precipitate forms.

Quantitative Data Summary

The following table summarizes expected yields based on analogous scaffolds (e.g., 4-bromo-5-trifluoromethylpyridin-2-amine) reported in literature.

Reaction TypeNucleophile / PartnerConditionsTypical YieldKey Selectivity Factor
S_NAr Morpholine (2° Amine)DIPEA, DMF, 80°C85-95%C4 vs C2/C6 (Exclusive C4)
S_NAr Aniline (Weak Nuc)DIPEA, DMSO, 120°C60-75%Steric hindrance from CF₃
Suzuki Phenylboronic AcidPd(dppf)Cl₂, K₂CO₃70-90%Protodebromination side-product
Esterification MeOH / H₂SO₄Reflux>95%Standard Acid Reactivity

Diagrammatic Mechanism: S_NAr at C4

The stabilization of the intermediate is the driving force. The diagram below illustrates the electron flow.

Figure 2: Stepwise mechanism of S_NAr displacement. The convergence of EWGs at C4 lowers the activation energy for Step 1.

References

  • Sokolenko, T. M., et al. (2024).[5] 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Journal of Organic and Pharmaceutical Chemistry. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling Mechanism and Protocols. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Suzuki Coupling Reactions with 4-Bromo-5-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of 4-Aryl-5-(trifluoromethyl)nicotinic Acids The Suzuki-Miyaura cro...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of 4-Aryl-5-(trifluoromethyl)nicotinic Acids

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its remarkable versatility and functional group tolerance in forging carbon-carbon bonds.[1][2] This palladium-catalyzed reaction has become indispensable in the pharmaceutical and agrochemical industries for the construction of complex molecular architectures.[1][2]

This guide focuses on the application of the Suzuki coupling to a particularly valuable, yet challenging, substrate: 4-Bromo-5-(trifluoromethyl)nicotinic acid . This molecule is a key building block in medicinal chemistry. The pyridine core is a prevalent motif in numerous pharmaceuticals, and the trifluoromethyl (-CF3) group is a powerful modulator of a drug candidate's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. The strategic placement of the bromine atom at the 4-position allows for its selective replacement with a wide array of aryl and heteroaryl groups via the Suzuki coupling, providing a direct route to novel 4-aryl-5-(trifluoromethyl)nicotinic acid derivatives. These products are of significant interest in the development of new therapeutic agents.

The inherent electronic and structural features of 4-Bromo-5-(trifluoromethyl)nicotinic acid present a unique set of considerations for optimizing the Suzuki coupling. The electron-deficient nature of the pyridine ring, amplified by the strongly electron-withdrawing trifluoromethyl group, significantly influences the reactivity of the C-Br bond.[3][4] Furthermore, the presence of both a Lewis-basic pyridine nitrogen and an acidic carboxylic acid moiety necessitates careful selection of reaction parameters to avoid catalyst inhibition and undesirable side reactions.

This document provides a detailed exploration of the mechanistic principles, practical experimental protocols, and critical optimization strategies for the successful Suzuki coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Mechanistic Overview: The Palladium Catalytic Cycle

A foundational understanding of the Suzuki-Miyaura coupling mechanism is paramount for rational troubleshooting and optimization. The catalytic cycle is generally understood to proceed through three key elementary steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 4-Bromo-5-(trifluoromethyl)nicotinic acid. This is often the rate-determining step of the cycle.[5][6] The electron-withdrawing trifluoromethyl group on the pyridine ring is expected to accelerate this step by making the carbon atom of the C-Br bond more electrophilic.[3][4]

  • Transmetalation: In this step, the organic group from the boronic acid derivative is transferred to the palladium(II) center. This process requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[7] The choice of base is therefore critical for the efficiency of this step.

  • Reductive Elimination: The two organic partners on the palladium(II) complex couple and are eliminated from the metal center, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[5]

Visualizing the Catalytic Cycle

Suzuki_Coupling_Mechanism Pd0 Pd(0)Ln PdII_complex [Ar-Pd(II)L2-Br] Pd0->PdII_complex Oxidative Addition ArylBr 4-Bromo-5-(CF3)nicotinic acid OxAdd Oxidative Addition PdII_diaryl [Ar-Pd(II)L2-R] PdII_complex->PdII_diaryl Transmetalation BoronicAcid R-B(OH)2 Boronate [R-B(OH)3]⁻ BoronicAcid->Boronate Activation Base Base (e.g., K2CO3) Base->Boronate Transmetalation Transmetalation PdII_diaryl->Pd0 Reductive Elimination Product 4-Aryl-5-(CF3)nicotinic acid PdII_diaryl->Product RedElim Reductive Elimination

Figure 1. A simplified representation of the Suzuki-Miyaura catalytic cycle.

Experimental Protocols

The following protocols are designed as robust starting points for the Suzuki coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid. Optimization may be required for specific boronic acid coupling partners.

Protocol 1: Suzuki Coupling with the Free Carboxylic Acid

This protocol is advantageous as it avoids additional protection and deprotection steps. The key is the use of a sufficient amount of a suitable base to both neutralize the carboxylic acid and activate the boronic acid.

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Palladium Catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

  • Base (e.g., K₂CO₃ or K₃PO₄, 3.0 - 4.0 equiv)

  • Solvent (e.g., 1,4-Dioxane/Water mixture, typically 4:1 to 10:1)

  • Inert gas supply (Argon or Nitrogen)

  • Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 4-Bromo-5-(trifluoromethyl)nicotinic acid, the arylboronic acid, and the base.

  • Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

  • Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst.

  • Solvent Addition: Add the degassed solvent mixture via syringe.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by a suitable technique such as TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and adjust the pH to ~2-3 with 1M HCl. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki Coupling via an Ester Intermediate

In cases where the free carboxylic acid leads to complications such as poor solubility or side reactions, protection as an ester (e.g., methyl or ethyl ester) is a reliable strategy.

Step 1: Esterification of 4-Bromo-5-(trifluoromethyl)nicotinic acid

  • A standard Fischer esterification (refluxing in the corresponding alcohol with a catalytic amount of strong acid like H₂SO₄) or reaction with a halogenating agent (e.g., SOCl₂) followed by the addition of the alcohol can be employed.

Step 2: Suzuki Coupling of the Ester

  • Follow the procedure outlined in Protocol 1, using the methyl or ethyl 4-bromo-5-(trifluoromethyl)nicotinate as the starting material. The amount of base can typically be reduced to 2.0-3.0 equivalents as there is no acidic proton to neutralize.

Step 3: Saponification of the Ester

  • The resulting aryl-nicotinate ester can be hydrolyzed to the desired carboxylic acid using standard saponification conditions (e.g., LiOH or NaOH in a THF/water mixture) followed by acidic work-up.

Data Presentation: Catalyst and Base Selection

The choice of catalyst and base is critical for a successful Suzuki coupling. The following table provides a starting point for optimization based on literature for analogous systems.

Catalyst SystemBaseSolventTemperature (°C)Typical YieldsReference/Analogy
Pd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O100Good to ExcellentBased on protocols for similar trifluoromethyl-substituted bromopyridines.
Pd(PPh₃)₄K₃PO₄1,4-Dioxane/H₂O80-100Good to ExcellentA widely used and robust system for a variety of Suzuki couplings.[1]
Pd(OAc)₂ / SPhosK₃PO₄2-MeTHF/H₂O80Good to ExcellentBuchwald ligands like SPhos are often effective for challenging substrates.
Pd₂(dba)₃ / P(t-Bu)₃Cs₂CO₃Toluene/H₂ORoom Temp - 80Good to ExcellentKnown for high activity, especially with less reactive coupling partners.[7]

Yields are highly dependent on the specific arylboronic acid used and require empirical optimization.

Causality Behind Experimental Choices

  • Why an Inert Atmosphere? The active Pd(0) catalyst is sensitive to oxidation by atmospheric oxygen, which can lead to catalyst deactivation and the formation of homocoupling byproducts of the boronic acid.[4] Performing the reaction under an inert atmosphere of nitrogen or argon is crucial for reproducibility and high yields.

  • The Role of the Trifluoromethyl Group: The strongly electron-withdrawing -CF₃ group makes the pyridine ring electron-deficient. This enhances the electrophilicity of the carbon atom attached to the bromine, facilitating the oxidative addition of the C-Br bond to the Pd(0) center.[3][4] This is a key reason why this substrate is generally reactive in Suzuki couplings.

  • Choice of Base: The base is essential for the transmetalation step.[7] For substrates with a free carboxylic acid, a stronger base like K₃PO₄ or Cs₂CO₃ is often preferred over weaker bases like NaHCO₃. An excess of base is required to first deprotonate the carboxylic acid and then form the reactive boronate species from the boronic acid. For base-sensitive esters, a milder base like KF may be considered.[7]

  • Solvent Systems: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, THF) and water is commonly used. This biphasic system helps to dissolve both the organic substrates and the inorganic base, facilitating the reaction at the interface.

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalyst; Insufficiently degassed system; Inappropriate base or solvent.Use a fresh batch of catalyst; Ensure rigorous degassing of solvents and the reaction vessel; Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems.
Homocoupling of Boronic Acid Presence of oxygen; Inefficient transmetalation.Improve degassing procedure; Consider a different catalyst/ligand system that promotes faster transmetalation.
Protodeboronation Presence of excess water or protic sources; Harsh basic conditions or high temperatures.Use anhydrous solvents if possible, or minimize the amount of water; Use a more stable boronic ester (e.g., pinacol ester); Consider a milder base or lower reaction temperature.[4]
Dehalogenation of Starting Material Presence of hydride sources.Ensure high purity of solvents and reagents; Avoid certain amine bases or alcohol solvents if this is a significant side reaction.

Workflow Visualization

Suzuki_Workflow Start Start: 4-Bromo-5-(CF3)nicotinic acid + Arylboronic Acid Setup 1. Add Reagents to Schlenk Flask (Substrate, Boronic Acid, Base) Start->Setup Inert 2. Create Inert Atmosphere (Evacuate/Backfill with Ar/N2) Setup->Inert Catalyst 3. Add Pd Catalyst Inert->Catalyst Solvent 4. Add Degassed Solvent Catalyst->Solvent React 5. Heat and Stir (80-100°C) Solvent->React Monitor 6. Monitor Reaction (TLC/LC-MS) React->Monitor Monitor->React Incomplete Workup 7. Acidic Work-up & Extraction Monitor->Workup Reaction Complete Purify 8. Column Chromatography Workup->Purify Product End: Purified 4-Aryl-5-(CF3)nicotinic acid Purify->Product

Figure 2. A typical experimental workflow for the Suzuki coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid.

References

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens - PMC. (2025, July 1). Available from: [Link]

  • Myers, A. G. The Suzuki Reaction. Andrew G Myers Research Group. Available from: [Link]

  • Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. ZORA. Available from: [Link]

  • Synthesis of aryldifluoromethyl aryl ethers via nickel-catalyzed suzuki cross-coupling between aryloxydifluoromethyl bromides and boronic acids - PMC. Available from: [Link]

  • Request PDF. Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives. (2025, August 6). Available from: [Link]

  • MDPI. Advances in Cross-Coupling Reactions. (2020, October 1). Available from: [Link]

  • Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. Available from: [Link]

  • Request PDF. Nickel-Catalyzed Negishi Cross-Coupling of Bromodifluoroacetamides. Available from: [Link]

  • RSC Publishing. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. Available from: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024, October 10). Available from: [Link]

  • Semantic Scholar. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Available from: [Link]

  • Diva-Portal.org. Suzuki reactions in novel liquids. Available from: [Link]

  • MDPI. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. (2022, December 27). Available from: [Link]

Sources

Application

Application Note: Strategic Utilization of 4-Bromo-5-(trifluoromethyl)nicotinic Acid in Medicinal Chemistry

Abstract Fluorinated heterocycles have fundamentally reshaped the landscape of modern drug discovery. Among these, trifluoromethylpyridines are highly prized for their ability to enhance metabolic stability, modulate bas...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Fluorinated heterocycles have fundamentally reshaped the landscape of modern drug discovery. Among these, trifluoromethylpyridines are highly prized for their ability to enhance metabolic stability, modulate basicity, and increase lipophilicity[1]. 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a premium, densely functionalized building block. By combining three orthogonal reactive vectors—a carboxylic acid for amidation, a bromine atom for cross-coupling, and a trifluoromethyl group for physicochemical tuning—this scaffold enables the rapid, divergent synthesis of complex pharmaceutical libraries[2]. This application note details the mechanistic rationale, physicochemical profiling, and validated protocols for deploying this scaffold in drug development workflows.

Physicochemical Profiling & Strategic Rationale

The strategic incorporation of 4-bromo-5-(trifluoromethyl)nicotinic acid into a drug discovery program is driven by the synergistic effects of its substituents. Table 1 summarizes the quantitative and qualitative impacts of these structural features.

Table 1: Physicochemical and Reactivity Profile of the Scaffold

Structural FeaturePhysicochemical ImpactMechanistic Consequence in Synthesis
C5 -CF₃ Group ↑ Lipophilicity (LogP), ↓ pKa of PyridineBlocks CYP450 oxidation; strongly activates the C4-Br bond for oxidative addition.
C4 -Br Atom Heavy atom effect, Isotopic signatureEnables transition-metal-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig).
C3 -COOH Group Hydrogen bond donor/acceptorPrimes the molecule for rapid amide library generation via HATU coupling.
Pyridine Core ↓ Polar Surface Area (vs. aliphatic)Improves aqueous solubility and oral bioavailability compared to phenyl analogs.

Mechanistic Insights: Navigating Sterics and Electronics

As a Senior Application Scientist, it is critical to understand the causality behind the reactivity of this scaffold rather than treating it as a black box.

Electronic Activation: The -CF₃ group at the C5 position exerts a powerful electron-withdrawing effect (-I, -M) on the pyridine ring[1]. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the system, rendering the C4 position highly electrophilic. Consequently, the oxidative addition of the C4-Br bond to a Palladium(0) catalyst is thermodynamically favored and rapid[3].

Steric Hindrance: Electronics are only half the equation. The steric bulk of the -CF₃ group (comparable in size to an isopropyl group) creates severe steric crowding adjacent to the C4-Br bond. If standard, small phosphine ligands (like PPh₃) are used, the catalytic cycle often stalls at the transmetalation or reductive elimination steps, leading to protodehalogenation or catalyst degradation[3]. Therefore, the use of bulky, electron-rich biaryl phosphine ligands (e.g., XPhos) is mandatory. These ligands stabilize the monomeric Pd(0) active species, and their steric bulk forces the necessary geometry to accelerate reductive elimination[4].

Divergent Synthesis Workflows

The orthogonality of the C3-carboxylic acid and the C4-bromine allows for divergent synthesis. Chemists can choose to build the amide library first (Route A) or perform the cross-coupling first (Route B), depending on the availability of building blocks and the stability of intermediates.

DivergentSynthesis Start 4-Bromo-5-(CF3) nicotinic acid Path1 Amidation (HATU, DIPEA) Start->Path1 Route A Path2 Suzuki Coupling (Pd-Cat, Ar-B(OH)2) Start->Path2 Route B Int1 4-Bromo-5-(CF3) nicotinamide Path1->Int1 Int2 4-Aryl-5-(CF3) nicotinic acid Path2->Int2 Final 4-Aryl-5-(CF3) nicotinamide (Target Compound) Int1->Final Cross-Coupling Int2->Final Amidation

Caption: Divergent synthetic workflow for library generation using 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can definitively confirm the success of each step without relying solely on end-stage purification.

Protocol A: High-Yield Amide Library Generation (Route A)

Due to the electron-deficient nature of the pyridine ring, the adjacent carboxylate is less nucleophilic than a standard aliphatic acid. Highly efficient coupling reagents like HATU are required to prevent the formation of unreactive active-ester intermediates.

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 equiv, 0.5 mmol)

  • Primary or Secondary Amine (1.2 equiv, 0.6 mmol)

  • HATU (1.2 equiv, 0.6 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol)

  • Anhydrous DMF (5.0 mL)

Step-by-Step Methodology:

  • Activation: Dissolve the nicotinic acid and HATU in anhydrous DMF under a nitrogen atmosphere at 0 °C. Add DIPEA dropwise. Stir for 15 minutes to ensure complete formation of the active O7-azabenzotriazole ester.

  • Coupling: Add the amine dropwise to the activated mixture. Allow the reaction to warm to room temperature and stir for 2 hours.

  • Quench & Extract: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with EtOAc (3 × 10 mL). Wash the combined organic layers with 5% LiCl aqueous solution (to remove DMF) and brine.

  • Self-Validation (LC-MS Tracking): Analyze the crude mixture via LC-MS. Validation metric: Look for the distinct 1:1 isotopic doublet of the Bromine atom (M / M+2) in the mass spectrum. The preservation of this isotopic signature definitively proves that the amidation was successful without premature degradation of the C4-Br handle.

Protocol B: Sterically Hindered Suzuki-Miyaura Cross-Coupling

This protocol overcomes the steric hindrance of the adjacent -CF₃ group by utilizing the bulky XPhos ligand, which facilitates the crucial reductive elimination step[3][4].

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition Pd0->OxAdd 4-Br-pyridine Substrate TransMet Transmetalation OxAdd->TransMet Pd(II) Complex RedElim Reductive Elimination TransMet->RedElim Ar-B(OH)2 Base RedElim->Pd0 Target Product

Caption: Palladium-catalyzed Suzuki-Miyaura catalytic cycle highlighting activation of the C4-Br bond.

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinamide intermediate (1.0 equiv, 0.5 mmol)

  • Aryl Boronic Acid (1.5 equiv, 0.75 mmol)

  • Pd₂(dba)₃ (0.05 equiv, 2.5 mol%)

  • XPhos (0.1 equiv, 5 mol%)

  • K₃PO₄ (3.0 equiv, 1.5 mmol)

  • 1,4-Dioxane / H₂O (4:1 v/v, 5.0 mL, degassed)

Step-by-Step Methodology:

  • Catalyst Pre-activation: In a Schlenk tube, combine Pd₂(dba)₃ and XPhos in 2 mL of degassed dioxane. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red/orange, indicating the formation of the active Pd(0)-XPhos complex.

  • Reagent Addition: Add the bromopyridine substrate, aryl boronic acid, and K₃PO₄ to the tube. Add the remaining dioxane and water.

  • Coupling: Seal the tube and heat to 90 °C for 12 hours under vigorous stirring.

  • Self-Validation (¹⁹F-NMR Tracking): Take a 0.1 mL aliquot of the crude reaction, filter through a celite plug, and dilute with CDCl₃. Run a rapid ¹⁹F-NMR. Validation metric: The -CF₃ singlet will shift significantly (typically 2–5 ppm) due to the change in the magnetic shielding environment when the adjacent bromine is replaced by an aryl group. This provides a quantitative, non-destructive confirmation of coupling success without requiring complex chromatography.

References

  • Title: The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

  • Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients Source: ResearchGate URL: [Link]

  • Title: A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions Source: MDPI URL: [Link]

Sources

Method

Synthesis of novel heterocyclic compounds from 4-Bromo-5-(trifluoromethyl)nicotinic acid

Application Note: Synthesis of Novel Heterocyclic Scaffolds from 4-Bromo-5-(trifluoromethyl)nicotinic acid Executive Summary & Reactivity Profile 4-Bromo-5-(trifluoromethyl)nicotinic acid is a highly functionalized, elec...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis of Novel Heterocyclic Scaffolds from 4-Bromo-5-(trifluoromethyl)nicotinic acid

Executive Summary & Reactivity Profile

4-Bromo-5-(trifluoromethyl)nicotinic acid is a highly functionalized, electron-deficient pyridine building block of immense value in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., PDK1 inhibitors)[1]. The strategic positioning of its three functional groups dictates a highly predictable and versatile reactivity profile:

  • C3 Carboxylic Acid: Serves as a primary handle for amide coupling, esterification, or as a directing group for cyclization[2].

  • C4 Bromine: Acts as a highly activated leaving group. Because it is positioned para to the pyridine nitrogen and ortho to the trifluoromethyl group, the C4 position is exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr) and palladium-catalyzed cross-coupling[3].

  • C5 Trifluoromethyl (-CF3): A strong electron-withdrawing group (EWG) that not only lowers the LUMO of the pyridine ring to facilitate C4-attack but also improves the metabolic stability and lipophilicity of the final pharmaceutical agent[4].

Mechanistic Rationale for Divergent Syntheses

By exploiting the orthogonal reactivity of the C3 and C4 positions, researchers can access entirely different classes of heterocycles.

  • Pathway A (Fused Systems): SNAr at C4 with a primary amine yields a 4-(alkylamino) intermediate. The spatial proximity of the C3-carboxylic acid allows for subsequent condensation with formamidine or orthoesters to construct pyrido[4,3-d]pyrimidine scaffolds[5],[6].

  • Pathway B (Biaryl Systems): Initial amidation of the C3-carboxylic acid protects the acidic proton. Subsequent Suzuki-Miyaura cross-coupling at the C4-bromide with aryl boronic acids generates 4-aryl-5-(trifluoromethyl)nicotinamides[3].

G A 4-Bromo-5-(CF3) nicotinic acid B 4-(Alkylamino)-5-(CF3) nicotinic acid A->B Pathway A: SNAr (R-NH2, Base) D 4-Bromo-5-(CF3) nicotinamide A->D Pathway B: Amidation (R-NH2, HATU) C Pyrido[4,3-d]pyrimidin- 4(3H)-one Scaffold B->C Cyclization (Formamidine) E 4-Aryl-5-(CF3) nicotinamide D->E Suzuki Coupling (Ar-B(OH)2, Pd)

Figure 1: Divergent synthetic workflows for generating novel heterocycles from the core scaffold.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical data for the key transformations, providing a baseline for reaction scaling and optimization.

TransformationReagents & CatalystSolvent SystemTemp (°C)Time (h)Avg. Yield (%)
SNAr (C4) R-NH₂, DIPEA (2.0 eq)DMF804–675–85
Cyclization Formamidine acetateEtOH901260–70
Amidation (C3) R-NH₂, HATU, DIPEADMF252–485–95
Suzuki (C4) Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃1,4-Dioxane / H₂O (4:1)1001270–88

Detailed Experimental Protocols

Protocol A: Synthesis of Pyrido[4,3-d]pyrimidin-4(3H)-ones

This protocol outlines the self-validating synthesis of a fused bicyclic system via a sequential SNAr and cyclization approach[5].

Step 1: SNAr with Primary Amines Causality: The free carboxylic acid at C3 can deprotonate, forming a carboxylate that slightly deactivates the SNAr by donating electron density into the ring. To counteract this, a polar aprotic solvent (DMF) and elevated temperature (80 °C) are utilized. DIPEA is selected as a non-nucleophilic base to scavenge HBr without competing with the primary amine nucleophile.

  • Charge a round-bottom flask with 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq) and anhydrous DMF (0.2 M).

  • Add the primary amine (1.2 eq) and DIPEA (2.0 eq). Stir the mixture at 80 °C for 4–6 hours.

  • In-Process Control: Monitor via LC-MS. The reaction is complete when the starting material mass (M+H ~270/272) is fully consumed.

  • Self-Validating Workup: Cool the mixture to room temperature and dilute with 5 volumes of ice-cold water. Slowly acidify the aqueous layer to pH 3–4 using 1M HCl. Rationale: Protonating the C3-carboxylate induces the precipitation of the zwitterionic/neutral 4-(alkylamino) intermediate, leaving the highly water-soluble DMF and DIPEA hydrochloride salts behind in the aqueous phase.

  • Filter the precipitate, wash with cold water, and dry under vacuum at 50 °C.

Step 2: Cyclization to Pyrido[4,3-d]pyrimidine Causality: Formamidine acetate acts as both the carbon source for the bridging methine and the nitrogen source for the pyrimidine ring[6].

  • Suspend the 4-(alkylamino)-5-(trifluoromethyl)nicotinic acid intermediate (1.0 eq) in absolute ethanol (0.1 M).

  • Add formamidine acetate (3.0 eq) and heat the mixture to reflux (90 °C) for 12 hours.

  • Cool to room temperature. The fused pyrido[4,3-d]pyrimidin-4(3H)-one product will typically crystallize directly from the ethanol upon cooling.

  • Filter, wash with cold ethanol, and dry.

G A 4-(Alkylamino) Intermediate B Condensation (Formamidine) A->B C Cyclization & Dehydration B->C D Pyrido[4,3-d]pyrimidin- 4(3H)-one C->D

Figure 2: Mechanistic progression of the pyrimidine ring cyclization.

Protocol B: Suzuki-Miyaura Cross-Coupling at the C4 Position

This protocol details the installation of an aryl group at the sterically hindered C4 position[3].

Causality: Directly coupling the free nicotinic acid is inefficient due to potential palladium coordination by the carboxylate. Pre-forming the C3-amide protects this moiety. For the Suzuki coupling, Pd(dppf)Cl₂ is strictly required; the bidentate dppf ligand enforces a cis-geometry on the palladium center, which dramatically accelerates the reductive elimination step—a critical requirement when overcoming the steric bulk of the adjacent ortho-CF3 group[3],[4].

  • Amidation: React 4-Bromo-5-(trifluoromethyl)nicotinic acid with the desired amine using HATU (1.1 eq) and DIPEA (2.0 eq) in DMF at 25 °C for 2 hours. Isolate the 4-bromo-nicotinamide intermediate via standard aqueous workup.

  • Degassing: In a Schlenk flask, combine the 4-bromo-nicotinamide (1.0 eq), aryl boronic acid (1.5 eq), and K₂CO₃ (3.0 eq). Add a solvent mixture of 1,4-Dioxane/H₂O (4:1, 0.1 M). Sparge the mixture with Argon for 15 minutes. Rationale: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species and the phosphine ligands.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) under Argon. Heat the biphasic mixture to 100 °C for 12 hours.

  • Self-Validating Observation: The reaction mixture will transition from a bright orange suspension to a dark brown/black mixture as the active Pd(0) catalytic cycle progresses and eventually forms palladium black upon completion.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and extract the filtrate with Ethyl Acetate. Purify via flash chromatography.

References

  • ChemicalBook. 5-(Trifluoromethyl)nicotinic acid | 131747-40-5.2

  • Benchchem. In-depth Technical Guide to the Reactivity Profile of 4-Bromo-5-(trifluoromethyl)pyridin-2-amine.3

  • Google Patents. WO2011044157A1 - Heterocyclic compounds useful as pdk1 inhibitors.1

  • ResearchGate. ChemInform Abstract: Convenient One-Pot Synthesis of N3-Substituted Pyrido[2,3-d]pyrimidines.5

  • Thieme-Connect. 7.2.2. Pyridopyrimidines.6

  • ResearchGate. Sequential one-pot three-step synthesis of polysubstituted 4-(5-(trifluoromethyl)-1H-pyrazol-4-yl)-1H-1,2,3-triazole systems.4

Sources

Application

4-Bromo-5-(trifluoromethyl)nicotinic acid as an intermediate for API synthesis

Application Note: 4-Bromo-5-(trifluoromethyl)nicotinic Acid as a Privileged Intermediate in API Synthesis Executive Summary In modern drug discovery, the strategic decoration of heteroaromatic scaffolds is paramount for...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 4-Bromo-5-(trifluoromethyl)nicotinic Acid as a Privileged Intermediate in API Synthesis

Executive Summary

In modern drug discovery, the strategic decoration of heteroaromatic scaffolds is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a highly versatile, multi-vector building block. By combining a programmable carboxylic acid handle with a highly activated carbon-halogen bond and a metabolically stabilizing trifluoromethyl group, this scaffold enables the rapid, divergent synthesis of complex Active Pharmaceutical Ingredients (APIs). This application note details the mechanistic rationale, physicochemical data, and self-validating protocols for leveraging this intermediate in drug synthesis.

Physicochemical & Structural Profiling

To effectively utilize this intermediate, chemists must first understand its baseline physicochemical properties and expected reaction metrics. The quantitative data for the scaffold and its typical downstream transformations are summarized below.

Table 1: Physicochemical Properties of the Scaffold

PropertyValue / DescriptorImpact on API Design
Molecular Formula C₇H₃BrF₃NO₂Defines the core mass contribution (269.99 g/mol ).
LogP (Estimated) 1.8 – 2.2CF₃ group enhances lipophilicity, balancing the polar COOH.
pKa (Carboxylic Acid) ~2.5 – 3.0Highly acidic due to the inductive pull of adjacent Br and CF₃.
C4-Electrophilicity Exceptionally HighPrimed for rapid SNAr and oxidative addition.

Table 2: Quantitative Reaction Metrics for Scaffold Derivatization

TransformationTypical ReagentsTemp (°C)Avg. Time (h)Expected Yield (%)IPC Method
C3-Amidation HATU, DIPEA, DMF251 - 285 - 95LC-MS (Mass +)
C4-SNAr (Amines) R₂NH, K₂CO₃, NMP804 - 1275 - 90LC-MS (Loss of Br isotope)
C4-Suzuki Coupling Ar-B(OH)₂, Pd(dppf)Cl₂906 - 1670 - 85UV-Vis / LC-MS

Mechanistic Rationale for API Synthesis

The utility of 4-bromo-5-(trifluoromethyl)nicotinic acid is dictated by the precise electronic interplay of its functional groups. Understanding the causality behind its reactivity allows for rational synthetic planning.

The Fluorine Effect (C5-CF₃)

The incorporation of a trifluoromethyl group at the C5 position serves a dual purpose. Pharmacologically, the CF₃ moiety significantly enhances the metabolic stability of the final API by blocking cytochrome P450-mediated oxidation at the electron-rich positions of the pyridine ring. Furthermore, it increases the membrane permeability of the drug candidate by modulating the basicity of the pyridine nitrogen [1]. Synthetically, the strong inductive electron-withdrawing nature of the CF₃ group drastically lowers the lowest unoccupied molecular orbital (LUMO) of the pyridine ring, activating the adjacent C4 position.

Hyper-Activation of the C4-Bromine

The bromine atom at C4 is uniquely positioned for both Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-coupling.

  • SNAr Causality: The C4 position is para to the pyridine nitrogen, ortho to the CF₃ group, and ortho to the carboxylic acid (or resulting amide). This creates an extreme electron deficiency. When a nucleophile attacks C4, the resulting negative charge in the Meisenheimer complex is highly stabilized by resonance delocalization onto the para-nitrogen and inductive stabilization by the ortho-CF₃ group. This allows SNAr reactions to proceed under much milder conditions than typical halopyridines [2].

  • Cross-Coupling Causality: The weakened C-Br bond, combined with the lack of steric hindrance on one face of the molecule, makes oxidative addition of Palladium(0) highly favorable, enabling rapid Suzuki-Miyaura or Buchwald-Hartwig couplings [3].

Orthogonal Reactivity

The distinct nature of the C3-carboxylic acid and the C4-bromine allows for orthogonal functionalization. Amidation at C3 can be performed at room temperature without triggering premature SNAr at C4. Conversely, the C4-Br can be displaced or coupled while leaving the resulting C3-amide intact, enabling a highly modular approach to library synthesis.

Workflow Visualization

The following diagram illustrates the divergent synthetic pathways accessible from this single intermediate.

G SM 4-Bromo-5-(trifluoromethyl) nicotinic acid Amide C3 Amidation (HATU, DIPEA, R-NH2) SM->Amide Pathway A SNAr C4 SNAr (Nu-H, Base, Heat) SM->SNAr Pathway B Suzuki C4 Suzuki Coupling (Ar-B(OH)2, Pd cat.) SM->Suzuki Pathway C API1 API Scaffold 1 (C3-Amide, C4-Amine) Amide->API1 SNAr API2 API Scaffold 2 (C3-Amide, C4-Aryl) Amide->API2 Suzuki SNAr->API1 Amidation Suzuki->API2 Amidation

Figure 1: Divergent API synthesis workflows from 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating systems. Each includes specific In-Process Controls (IPCs) and workup steps that inherently verify the success of the chemical transformation.

Protocol A: C3-Amidation (Peptide Coupling)

Objective: Form a robust amide linkage at C3 while preserving the C4-Br.

  • Preparation: In an oven-dried round-bottom flask under N₂, dissolve 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 equiv) in anhydrous DMF (0.2 M).

  • Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at room temperature for 15 minutes. Causality: HATU generates an active ester that is highly resistant to hydrolysis but extraordinarily reactive toward amines, ensuring fast kinetics.

  • Coupling: Add the desired primary or secondary amine (1.2 equiv) dropwise. Stir at 25 °C for 2 hours.

  • Self-Validation (IPC): Analyze an aliquot via LC-MS. The reaction is complete when the starting material mass (m/z 269/271) is fully consumed, and the product mass is observed.

  • Workup: Quench the reaction by pouring it into rapidly stirring ice water (10 volumes). The highly lipophilic amide product will typically precipitate. Filter the solid, wash with cold water, and dry under vacuum. Validation: The precipitation step inherently removes water-soluble DMF, DIPEA salts, and HATU byproducts, yielding >90% pure material without chromatography.

Protocol B: C4-Nucleophilic Aromatic Substitution (SNAr)

Objective: Displace the C4-Br with an amine nucleophile to generate a 4-amino-5-(trifluoromethyl)nicotinamide derivative.

  • Preparation: Dissolve the C3-amide intermediate from Protocol A (1.0 equiv) in anhydrous NMP (0.1 M).

  • Reagent Addition: Add K₂CO₃ (2.0 equiv) and the target secondary amine (1.5 equiv). Causality: K₂CO₃ acts as an insoluble acid scavenger that drives the reaction forward without causing base-catalyzed side reactions. NMP stabilizes the polar Meisenheimer transition state.

  • Heating: Heat the suspension to 80 °C for 8 hours.

  • Self-Validation (IPC): Analyze via LC-MS. Successful displacement is uniquely identifiable by the disappearance of the characteristic 1:1 bromine isotopic pattern (M, M+2) and the appearance of a single product mass peak.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with 5% aqueous LiCl (3x) to remove NMP. Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol C: C4-Suzuki-Miyaura Cross-Coupling

Objective: Install an aryl/heteroaryl group at C4 via Palladium catalysis.

  • Preparation: In a microwave vial, combine the C3-amide intermediate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Na₂CO₃ (2.0 equiv).

  • Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/H₂O (0.1 M). Sparge the biphasic mixture with N₂ for 10 minutes. Causality: The biphasic system ensures dissolution of both the organic substrates and the inorganic base, maximizing the interfacial reaction rate.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv). Seal the vial and heat to 90 °C for 12 hours. Causality: The bidentate dppf ligand tightly binds the Pd center, preventing catalyst deactivation (poisoning) by the basic pyridine nitrogen of the substrate [3].

  • Self-Validation (IPC): Spot the reaction mixture on a TLC plate under 254 nm UV light. The cross-coupled product will exhibit significantly stronger UV absorbance (darker spot) and a lower Rf value than the starting material due to extended pi-conjugation.

  • Workup: Filter the mixture through a pad of Celite to remove palladium black. Extract the filtrate with EtOAc, wash with brine, dry, and concentrate.

References

  • Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)
  • Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles Source: ACS Omega URL
  • Source: National Institutes of Health (NIH)
Method

Application Notes and Protocols: Derivatization of the Carboxylic Acid Group of 4-Bromo-5-(trifluoromethyl)nicotinic Acid

Introduction 4-Bromo-5-(trifluoromethyl)nicotinic acid is a key heterocyclic building block in modern medicinal chemistry and agrochemical research. The strategic placement of a bromine atom and a trifluoromethyl group o...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-Bromo-5-(trifluoromethyl)nicotinic acid is a key heterocyclic building block in modern medicinal chemistry and agrochemical research. The strategic placement of a bromine atom and a trifluoromethyl group on the pyridine ring creates a unique electronic and steric environment, making its derivatives valuable scaffolds for discovering novel bioactive molecules.[1][2][3] The carboxylic acid group at the 3-position serves as a versatile handle for a wide array of chemical transformations, enabling the synthesis of diverse compound libraries for screening and lead optimization.

This guide provides a comprehensive overview and detailed protocols for the derivatization of the carboxylic acid moiety of 4-Bromo-5-(trifluoromethyl)nicotinic acid. We will explore three primary classes of derivatives: esters, amides, and the precursor acyl chloride. The protocols are designed to be robust and adaptable, with explanations of the underlying chemical principles to aid researchers in troubleshooting and modification.

Core Concepts: Reactivity and Strategic Considerations

The pyridine ring, being electron-deficient, coupled with the potent electron-withdrawing effects of the trifluoromethyl group, significantly increases the electrophilicity of the carboxylic acid's carbonyl carbon. This inherent reactivity can be both an advantage and a challenge. While it facilitates nucleophilic attack, it also necessitates careful selection of reagents and conditions to avoid unwanted side reactions. The bromine atom at the 4-position offers a potential site for subsequent cross-coupling reactions, further expanding the synthetic utility of the derivatives.

PART 1: Esterification Protocols

Esterification is a fundamental transformation for modifying the pharmacokinetic properties of a lead compound, such as solubility and cell permeability. We present two primary methods for the synthesis of esters from 4-Bromo-5-(trifluoromethyl)nicotinic acid.

Method 1: Fischer-Speier Esterification

The Fischer-Speier esterification is a classic, acid-catalyzed reaction between a carboxylic acid and an alcohol.[4][5] It is an equilibrium-driven process, and thus, strategies to remove water or use an excess of the alcohol are crucial for driving the reaction to completion.[6][7]

Causality and Experimental Choices
  • Catalyst: Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) are commonly used to protonate the carbonyl oxygen, thereby activating the carboxylic acid toward nucleophilic attack by the alcohol.[4][8] For pyridine-containing substrates, the acid catalyst also protonates the ring nitrogen, which can influence reactivity.

  • Solvent and Reagent Excess: Using the alcohol as the solvent ensures a large excess, which shifts the equilibrium towards the product side.[6] Alternatively, a non-polar solvent like toluene can be used with a Dean-Stark apparatus to azeotropically remove the water byproduct.[4]

  • Temperature: Reflux temperatures are typically required to achieve a reasonable reaction rate.[4][9]

Experimental Protocol: Synthesis of Ethyl 4-Bromo-5-(trifluoromethyl)nicotinate

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid

  • Anhydrous Ethanol (EtOH)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Ethyl Acetate (EtOAc)

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq).

  • Add a large excess of anhydrous ethanol (20-30 eq), which will serve as both reactant and solvent.

  • While stirring, slowly and carefully add concentrated sulfuric acid (0.2 eq) to the mixture.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude ester, which can be further purified by column chromatography if necessary.

Method 2: DCC/DMAP Mediated Esterification (Steglich Esterification)

For more sensitive or sterically hindered alcohols, a milder, non-acidic method is preferable. The Steglich esterification utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.[10]

Causality and Experimental Choices
  • DCC: DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.

  • DMAP: DMAP acts as an acyl transfer catalyst, reacting with the O-acylisourea to form a more reactive N-acylpyridinium species, which is then attacked by the alcohol. This catalytic step significantly accelerates the reaction and suppresses side product formation.[10]

  • Byproduct: The main byproduct is dicyclohexylurea (DCU), which is poorly soluble in most organic solvents and can be easily removed by filtration.

Experimental Protocol: Synthesis of tert-Butyl 4-Bromo-5-(trifluoromethyl)nicotinate

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid

  • tert-Butanol

  • Dicyclohexylcarbodiimide (DCC)

  • 4-(Dimethylamino)pyridine (DMAP)

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • Dissolve 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq), tert-butanol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the reaction mixture.

  • Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature, stirring for an additional 12-18 hours.

  • Monitor the reaction by TLC. Upon completion, the white precipitate of dicyclohexylurea (DCU) will be visible.

  • Filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

  • Wash the filtrate sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography on silica gel.

PART 2: Amidation Protocols

The amide bond is a cornerstone of medicinal chemistry, present in a vast number of pharmaceuticals.[11] The synthesis of amides from 4-Bromo-5-(trifluoromethyl)nicotinic acid can be achieved through various methods, primarily involving the activation of the carboxylic acid.

Method 1: Acyl Chloride Formation followed by Amination

This is a robust, two-step procedure that offers high yields. The carboxylic acid is first converted to a highly reactive acyl chloride, which then readily reacts with an amine.

Causality and Experimental Choices
  • Chlorinating Agent: Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[12][13] It is advantageous because the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed.[14][15] A catalytic amount of dimethylformamide (DMF) is often added to facilitate the reaction via the formation of the Vilsmeier reagent.[14]

  • Reaction Conditions: The reaction is typically performed under reflux in an inert solvent or neat with excess SOCl₂. The resulting acyl chloride is highly moisture-sensitive and is often used immediately without purification.[16]

  • Amination: The subsequent reaction with an amine is usually rapid and exothermic. A base, such as triethylamine or pyridine, is often added to scavenge the HCl generated during the reaction.

Experimental Protocol: Synthesis of 4-Bromo-N-benzyl-5-(trifluoromethyl)nicotinamide

Step A: Synthesis of 4-Bromo-5-(trifluoromethyl)nicotinoyl chloride

  • Place 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq) in a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap.

  • Add thionyl chloride (5-10 eq) and a catalytic drop of DMF.

  • Heat the mixture to reflux for 2-3 hours. The solid should dissolve, and gas evolution should be observed.

  • After the reaction is complete, remove the excess thionyl chloride by distillation or under reduced pressure. The crude acyl chloride is obtained as an oil or solid and is used directly in the next step.

Step B: Amidation

  • Dissolve the crude 4-Bromo-5-(trifluoromethyl)nicotinoyl chloride (1.0 eq) in an anhydrous aprotic solvent like DCM or THF.

  • Cool the solution to 0 °C.

  • In a separate flask, dissolve benzylamine (1.1 eq) and triethylamine (1.2 eq) in the same anhydrous solvent.

  • Add the amine solution dropwise to the acyl chloride solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting amide by recrystallization or column chromatography.

Method 2: Direct Amidation using Coupling Reagents

Directly coupling a carboxylic acid and an amine using a coupling reagent avoids the harsh conditions of acyl chloride formation and is suitable for more complex or sensitive substrates.[17] A wide variety of peptide coupling reagents can be employed.[18][19]

Causality and Experimental Choices
  • Coupling Reagents: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient. They react with the carboxylic acid to form a reactive activated ester in situ, which is then readily attacked by the amine.[19]

  • Base: A non-nucleophilic base, typically diisopropylethylamine (DIPEA), is required to deprotonate the carboxylic acid and the amine salt (if applicable), facilitating the reaction.

  • Solvent: Aprotic polar solvents like DMF or N-methyl-2-pyrrolidone (NMP) are ideal for these reactions.

Experimental Protocol: Synthesis of 4-Bromo-5-(trifluoromethyl)-N-(morpholino)nicotinamide

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid

  • Morpholine

  • HATU

  • Diisopropylethylamine (DIPEA)

  • Anhydrous Dimethylformamide (DMF)

Procedure:

  • In a round-bottom flask, dissolve 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

  • Add DIPEA (2.5 eq) to the solution and stir for 10-15 minutes at room temperature to pre-activate the acid.

  • Add morpholine (1.2 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 2-4 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with saturated LiCl solution (to remove DMF), followed by saturated NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography.

Data and Workflow Summaries

Table 1: Comparison of Derivatization Methods
DerivativeMethodKey ReagentsTemperatureAdvantagesDisadvantages
Ester Fischer-SpeierH₂SO₄, AlcoholRefluxInexpensive, simple workupEquilibrium, requires harsh acid, high temp.
Ester SteglichDCC, DMAP, Alcohol0 °C to RTMild conditions, high yieldDCC is an allergen, DCU removal
Amide Acyl ChlorideSOCl₂, Amine, BaseReflux, then 0°CHigh reactivity, good yieldsHarsh reagents, moisture sensitive
Amide Coupling ReagentHATU, Amine, DIPEARoom TempMild, high efficiency, broad scopeExpensive reagents, purification
Experimental Workflow Diagrams
Fischer Esterification Workflow

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Workup cluster_3 Purification A 1. Add Acid & Alcohol B 2. Add H₂SO₄ catalyst A->B Slowly C 3. Heat to Reflux (4-6h) B->C Stirring D 4. Cool & Neutralize (NaHCO₃) C->D E 5. Extract with EtOAc D->E F 6. Wash, Dry, Concentrate E->F G 7. Column Chromatography (optional) F->G

Caption: Workflow for Fischer-Speier Esterification.

Amide Synthesis via Acyl Chloride

G cluster_0 Step A: Acyl Chloride Formation cluster_1 Step B: Amidation A 1. Acid + SOCl₂ + DMF (cat.) B 2. Reflux (2-3h) A->B C 3. Remove excess SOCl₂ B->C D Crude Acyl Chloride (Use immediately) C->D E 4. Dissolve Acyl Chloride in DCM D->E F 5. Add Amine + Base (0°C -> RT) E->F G 6. Aqueous Workup F->G H 7. Dry & Concentrate G->H I Purified Amide H->I

Caption: Two-step protocol for Amide Synthesis.

Direct Amidation with Coupling Reagents

G cluster_0 Activation cluster_1 Coupling cluster_2 Workup & Purification A 1. Acid + HATU + DIPEA in DMF B 2. Stir 15 min @ RT A->B C 3. Add Amine B->C Pre-activation D 4. Stir 2-4h @ RT C->D E 5. Pour into H₂O, Extract D->E F 6. Wash, Dry, Concentrate E->F G 7. Column Chromatography F->G

Caption: Workflow for HATU-mediated Amidation.

Conclusion

The derivatization of the carboxylic acid group of 4-Bromo-5-(trifluoromethyl)nicotinic acid provides access to a rich chemical space for drug discovery and agrochemical development. The choice of synthetic method—be it classic Fischer esterification, mild Steglich conditions, robust acyl chloride formation, or efficient modern coupling reactions—should be guided by the specific properties of the desired product and the compatibility of the reagents with the substrate. The protocols and strategic insights provided in this guide offer a solid foundation for researchers to successfully synthesize a diverse array of ester and amide derivatives, enabling the advancement of their research programs.

References
  • Sinthupoom, N., et al. (2025). Nicotinic acid and derivatives as multifunctional pharmacophores for medical applications. [Source details not fully available]
  • Google Patents. (1956). US2758999A - Esterification of pyridine carboxylic acids.
  • ResearchGate. (2021). (PDF) Nicotinic acid derivatives: Application and uses, review. Retrieved from [Link]

  • Ishihara, K. (2019). Amide bond formation: beyond the dilemma between activation and racemisation. RSC Publishing. Retrieved from [Link]

  • Scholars Research Library. (n.d.). An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acid. Der Pharma Chemica. Retrieved from [Link]

  • ResearchGate. (n.d.). A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t Butyl Dicarbonate. Retrieved from [Link]

  • Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

  • Bentham Science. (2020). Novel Derivatives of Nicotinic Acid as Promising Anticancer Agents. Retrieved from [Link]

  • Wikipedia. (n.d.). Nicotinic acid. Retrieved from [Link]

  • [Source Not Available]
  • Hudson, A. G., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. [Source details not fully available]
  • Chiacchio, U., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. PMC. Retrieved from [Link]

  • ACS Publications. (2026). Room-Temperature Decarboxylative Amination of Electron-Deficient (Hetero)Aromatic Carboxylic Acids. Organic Letters. Retrieved from [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

  • Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 4-bromo-5-(trifluoromethyl)-1H-pyrazoles 3a–d. Retrieved from [Link]

  • Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. [Source details not fully available]
  • Xu, Z. P., et al. (n.d.). Ynamide Coupling Reagents: Origin and Advances. PMC. Retrieved from [Link]

  • [Source Not Available]
  • Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Simple Method for the Esterification of Carboxylic Acids. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

  • Wikipedia. (n.d.). Acyl chloride. Retrieved from [Link]

  • SciSpace. (n.d.). The chemical conversion of nicotinic acid and nicotinamide to derivatives of N-methyl-2-pyridone by methylation and oxidation. Retrieved from [Link]

  • YouTube. (2021). Acids to Acyl Chlorides, Part 1. Retrieved from [Link]

  • SciSpace. (2024). 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Retrieved from [Link]

  • YouTube. (2020). Peptide Coupling Reagents. Retrieved from [Link]

  • Patsnap. (2022). Synthesis method of 4-trifluoromethyl nicotinic acid. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

  • ResearchGate. (2019). What should i reconsider in my experiment for acyl chloride to be formed?. Retrieved from [Link]

  • [Source Not Available]
  • Chemguide. (n.d.). preparation of acyl chlorides (acid chlorides). Retrieved from [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

  • MDPI. (2025). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Retrieved from [Link]

  • Google Patents. (n.d.). CN109467532A - The preparation method of 4- trifluoromethyl nicotinic acid.
  • ResearchGate. (2025). (PDF) 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

  • YouTube. (2025). Acyl Chlorides - formation and hydrolysis mechanism. Retrieved from [Link]

  • PMC. (n.d.). Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides. Retrieved from [Link]

  • ChemRxiv. (n.d.). Amidation by Reactive Extrusion for the Synthesis of Active Pharmaceutical Ingredients Teriflunomide and Moclobemide. Retrieved from [Link]

  • PMC. (n.d.). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Retrieved from [Link]

  • JNAS | Journals of National Academy of Sciences of Ukraine. (2024). 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Retrieved from [Link]

  • Google Patents. (n.d.). US4122115A - Preparation of chloro- and bromo-fluoroacetyl chloride.

Sources

Application

Application of 4-Bromo-5-(trifluoromethyl)nicotinic acid in agrochemical synthesis

Application Note: Strategic Functionalization of 4-Bromo-5-(trifluoromethyl)nicotinic acid in Agrochemical Synthesis Executive Summary This guide details the synthetic utility of 4-Bromo-5-(trifluoromethyl)nicotinic acid...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Functionalization of 4-Bromo-5-(trifluoromethyl)nicotinic acid in Agrochemical Synthesis

Executive Summary

This guide details the synthetic utility of 4-Bromo-5-(trifluoromethyl)nicotinic acid (CAS: 1256824-41-5 / Analogues), a high-value scaffold for next-generation agrochemicals. The simultaneous presence of a carboxylic acid (C3), a labile bromine (C4), and a lipophilic trifluoromethyl group (C5) creates a "tri-functional" platform. This specific substitution pattern is critical for developing Succinate Dehydrogenase Inhibitor (SDHI) fungicides and nicotinamide-based insecticides (e.g., Flonicamid analogs).

Key Application Areas:

  • SDHI Fungicides: Synthesis of biaryl-nicotinamide cores via C4-arylation.

  • Herbicides: Development of auxin-mimic pyridine carboxylates with enhanced lipophilicity.

  • Insecticides: Modulation of the nicotinic acetylcholine receptor binding pocket via steric and electronic tuning at C5.

Chemical Profile & Reactivity Analysis

The strategic value of this molecule lies in the electronic interplay between its substituents.

  • C5-Trifluoromethyl (

    
    ):  A strong electron-withdrawing group (EWG) that significantly lowers the LUMO energy of the pyridine ring. This increases the electrophilicity of the C4 and C6 positions.
    
  • C4-Bromine (Br): The primary handle for cross-coupling. Due to the ortho-effect of the

    
     group and the para-relationship to the pyridine nitrogen, the C4-Br bond is highly activated for oxidative addition to Pd(0) and nucleophilic aromatic substitution (
    
    
    
    ).
  • C3-Carboxylic Acid (COOH): Provides a handle for amide coupling (common in SDHIs) or esterification. Note that the proximity of the bulky Br and

    
     groups creates significant steric crowding around the carboxylate, requiring specific coupling reagents.
    
Reactivity Map (DOT Visualization)

ReactivityMap Core 4-Bromo-5-(trifluoromethyl) nicotinic acid C3 C3-COOH (Amide/Ester Formation) Core->C3 C4 C4-Br (Suzuki/Sonogashira/SNAr) Core->C4 C5 C5-CF3 (Metabolic Stability/Lipophilicity) Core->C5 App1 SDHI Fungicides (Amide Linkage) C3->App1  HATU/SOCl2 App2 Biaryl Scaffolds (Cross-Coupling) C4->App2  Pd(PPh3)4 App3 Bioisosteric Tuning (Lipophilicity) C5->App3

Figure 1: Functional group analysis and strategic disconnection points for agrochemical synthesis.

Application Protocol: Synthesis of Biaryl Nicotinamide Scaffolds

This protocol describes the conversion of the starting material into a biaryl nicotinamide, a pharmacophore common in modern fungicides (e.g., Boscalid analogs).

Experimental Strategy: Direct Suzuki coupling on the free acid is possible but often results in lower yields due to catalyst poisoning by the carboxylate and solubility issues. Route A (Esterification First) is the recommended industrial standard for robustness.

Step 1: Methyl Esterification (Protection)
  • Objective: Protect the acid to prevent catalyst interference and improve solubility in organic solvents.

  • Reagents: Methanol (MeOH), Thionyl Chloride (

    
    ).
    
  • Procedure:

    • Dissolve 4-Bromo-5-(trifluoromethyl)nicotinic acid (10.0 g, 37 mmol) in anhydrous MeOH (100 mL).

    • Cool to 0°C. Add

      
       (5.4 mL, 74 mmol) dropwise over 20 min.
      
    • Reflux for 4 hours. Monitor by TLC/LC-MS.

    • Concentrate in vacuo. Redissolve in EtOAc, wash with saturated

      
      .
      
    • Yield: Expect >95% of Methyl 4-bromo-5-(trifluoromethyl)nicotinate.

Step 2: Regioselective Suzuki-Miyaura Coupling
  • Objective: Introduce the aryl group at C4.

  • Mechanism: The electron-deficient nature of the pyridine ring facilitates rapid oxidative addition.

  • Protocol:

    • Charge: Methyl ester (1.0 eq), Aryl boronic acid (1.1 eq),

      
       (3.0 eq).
      
    • Solvent: 1,4-Dioxane/Water (4:1). Note: The water cosolvent is critical for the inorganic base solubility.

    • Catalyst:

      
       (3 mol%). Why? The bidentate dppf ligand prevents 
      
      
      
      -hydride elimination and is robust for electron-poor electrophiles.
    • Conditions: Degas with

      
       for 15 min. Heat to 90°C for 6–12 h.
      
    • Workup: Filter through Celite. Extract with EtOAc. Purify via silica chromatography.

Step 3: Saponification & Amide Coupling
  • Objective: Reveal the acid and couple with the amine (e.g., aniline or alkyl amine).

  • Protocol:

    • Hydrolysis: Treat the biaryl ester with LiOH (2 eq) in THF/Water at RT for 2 h. Acidify to pH 3 with 1N HCl to precipitate the acid.

    • Activation: Suspend the dry acid in DCM. Add Oxalyl Chloride (1.2 eq) and 1 drop of DMF (Catalytic Vilsmeier-Haack reagent). Stir 1 h until gas evolution ceases.

    • Coupling: Concentrate to remove excess oxalyl chloride. Redissolve in DCM. Add the target amine (1.1 eq) and

      
       (2.0 eq).
      
    • Result: Final Agrochemical Active Ingredient Precursor.

Quantitative Data Summary

Reaction StepReagentsTypical YieldCritical Parameter
Esterification

95-98%Moisture control; remove excess

completely.
Suzuki Coupling

75-88%Degassing is vital;

poisons Pd(0).

(Alternative)

60-85%Temperature control (prevent di-substitution if F is labile).
Amide Coupling

85-92%Steric hindrance at C3 requires acid chloride pathway over EDC/NHS.

Alternative Pathway: Nucleophilic Aromatic Substitution ( )

For agrochemicals requiring a C4-amino or C4-thioether linkage (common in herbicides), the Suzuki coupling is replaced by


.

Mechanism: The 5-


 group activates the 4-Br towards displacement.
Protocol: 
  • Dissolve Methyl 4-bromo-5-(trifluoromethyl)nicotinate in DMF.

  • Add nucleophile (e.g., Methylamine, 2.0 eq) and

    
     (2.0 eq).
    
  • Heat to 60°C. Caution: Higher temperatures may lead to attack at the ester or displacement of the F atoms on the

    
     group (rare, but possible under harsh alkoxide conditions).
    
  • Observation: The reaction typically proceeds faster than with non-fluorinated analogs due to the inductive effect of the

    
    .
    

Synthesis Workflow Diagram

SynthesisWorkflow Start Starting Material: 4-Bromo-5-(trifluoromethyl) nicotinic acid Step1 Step 1: Esterification (MeOH, SOCl2) Start->Step1 Inter1 Intermediate A: Methyl Ester Step1->Inter1 Step2 Step 2: Suzuki Coupling (Pd(dppf)Cl2, Ar-B(OH)2) Inter1->Step2  C4 Functionalization Inter2 Intermediate B: 4-Aryl-5-CF3-nicotinate Step2->Inter2 Step3 Step 3: Hydrolysis & Amide Coupling (1. LiOH; 2. (COCl)2, R-NH2) Inter2->Step3  C3 Functionalization Final Target Agrochemical: Biaryl Nicotinamide SDHI Step3->Final

Figure 2: Step-by-step synthetic workflow for converting the scaffold into a bioactive SDHI analog.

Safety & Handling

  • Corrosivity: The starting acid and its acid chloride derivatives are corrosive. Use acid-resistant gloves.

  • Fluorine Safety: While the

    
     group is generally stable, thermal decomposition at extremely high temperatures (>200°C) can release toxic HF or PFIB. Avoid strong reducing agents that might defluorinate the side chain.
    
  • Waste: All halogenated pyridine waste must be segregated from general organic waste for high-temperature incineration.

References

  • Jeschke, P. (2010). The Unique Role of Fluorine in the Design of Active Ingredients for Modern Crop Protection. ChemBioChem.

  • Ogawa, T., et al. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.[1] Journal of Pesticide Science.

  • BenchChem Technical Support. (2025). Reactivity Profile of Halogenated Trifluoromethylpyridines. BenchChem Application Notes.

  • Schlosser, M. (2006). The 2- and 6-Trifluoromethylpyridines: A privileged class of building blocks. Angewandte Chemie International Edition.[2]

  • ChemicalBook. (2025). Product Profile: 4-(Trifluoromethyl)nicotinic acid and derivatives.[1][3]

Sources

Method

Application Note: Scale-Up Synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic Acid Derivatives

The following Application Note and Protocol Guide details the scale-up synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic acid derivatives. This guide is designed for process chemists and medicinal chemists transitioning...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol Guide details the scale-up synthesis of 4-Bromo-5-(trifluoromethyl)nicotinic acid derivatives. This guide is designed for process chemists and medicinal chemists transitioning from gram-scale discovery to kilogram-scale production.

Executive Summary

4-Bromo-5-(trifluoromethyl)nicotinic acid is a high-value scaffold in the synthesis of kinase inhibitors, agrochemicals (e.g., flonicamid analogs), and allosteric modulators. The combination of a trifluoromethyl group (lipophilicity/metabolic stability) and a bromine handle (cross-coupling readiness) makes it a versatile building block.

However, the synthesis is complicated by the electron-deficient nature of the pyridine ring, which renders classical electrophilic aromatic substitution (EAS) ineffective. This guide presents two distinct routes for scale-up:

  • Route A (Cryogenic Metallation): Ideal for rapid delivery of 100g–1kg batches with high regiocontrol.

  • Route B (Deoxybromination): A non-cryogenic route suitable for multi-kilogram manufacturing, utilizing a pyridone intermediate.

Retrosynthetic Analysis & Route Selection

The strategic disconnection relies on installing the bromine atom either via Directed Ortho Metallation (DoM) or Nucleophilic Aromatic Substitution (SNAr) on a pre-functionalized pyridone.

Pathway Comparison
FeatureRoute A: Directed Ortho Metallation (DoM) Route B: Pyridone Deoxybromination
Key Step Lithiation of 5-(CF3)nicotinic acid followed by electrophilic quench.Conversion of 4-hydroxy-5-(CF3)nicotinate to 4-bromo using POBr₃.
Starting Material 5-(Trifluoromethyl)nicotinic acid (Commercially Available).Ethyl 4,4,4-trifluoroacetoacetate + Enamine.[1][2][3]
Temp. Range -78°C to -40°C (Cryogenic).80°C to 120°C (Thermal).
Scalability Good for <5 kg (requires Hastelloy/Cryo-reactors).Excellent for >10 kg (Standard Glass-Lined Reactors).
Regioselectivity Controlled by base sterics (LiTMP) and directing groups.Defined by cyclization precursors.[4]
Visualizing the Reaction Logic[5]

G cluster_legend Route Selection SM1 5-(Trifluoromethyl) nicotinic acid Inter1 Dianion Intermediate (Li-Carboxylate/Li-C4) SM1->Inter1 LiTMP (3.5 eq) -78°C, THF SM2 Ethyl 4,4,4-trifluoro- acetoacetate Inter2 4-Hydroxy-5-(CF3) nicotinate (Pyridone) SM2->Inter2 Cyclization (DMF-DMA / Glycine ester) Target 4-Bromo-5-(trifluoromethyl) nicotinic acid Inter1->Target CBr4 or Br2 Electrophilic Quench Inter2->Target POBr3 / PBr5 Deoxybromination Blue: Route A (DoM) Blue: Route A (DoM) Red: Route B (Pyridone) Red: Route B (Pyridone)

Figure 1: Strategic disconnections for the synthesis of the target scaffold.

Detailed Protocol: Route A (Directed Ortho Metallation)

This route is recommended for laboratory to pilot-plant scales where cryogenic cooling is available. It exploits the acidity of the C-4 proton, which is flanked by two electron-withdrawing groups (COOH and CF₃).

Critical Reagents & Safety
  • 5-(Trifluoromethyl)nicotinic acid: Starting material.

  • LiTMP (Lithium 2,2,6,6-tetramethylpiperidide): Non-nucleophilic strong base. Must be prepared fresh or titrated.

  • CBr₄ (Carbon Tetrabromide): Source of electrophilic bromine.

  • Safety Note: This reaction involves pyrophoric lithium reagents. Ensure all glassware is oven-dried and purged with Argon/Nitrogen.

Step-by-Step Methodology
Step 1: Preparation of LiTMP Solution
  • Charge a dry 20 L jacketed reactor with THF (anhydrous, 10 L) and 2,2,6,6-Tetramethylpiperidine (TMP, 1.1 eq relative to n-BuLi) .

  • Cool to -20°C .

  • Add n-Butyllithium (2.5 M in hexanes) dropwise, maintaining internal temperature < 0°C.

  • Stir for 30 min at 0°C to ensure complete formation of LiTMP.

  • Cool the solution to -78°C .

Step 2: Metallation of the Substrate
  • Dissolve 5-(Trifluoromethyl)nicotinic acid (1.0 kg, 5.23 mol) in THF (5 L) in a separate vessel.

  • Slowly add the substrate solution to the LiTMP solution at -78°C .

    • Stoichiometry Note: Use 3.5 equivalents of LiTMP. (1 eq for COOH deprotonation + 1 eq for C-4 lithiation + excess to prevent aggregation).

    • Rate: Addition should take 1–2 hours to maintain cryo-temps.

  • Agitation: Stir at -78°C for 2 hours . The solution will turn deep red/brown, indicating dianion formation.

Step 3: Electrophilic Quench
  • Prepare a solution of CBr₄ (1.2 eq, 2.08 kg) in THF (3 L) .

  • Add the CBr₄ solution to the reactor rapidly but controlled, ensuring T < -60°C.

  • Allow the reaction to warm to -20°C over 4 hours.

Step 4: Work-up & Isolation
  • Quench: Add MeOH (1 L) followed by saturated NH₄Cl (5 L) .

  • Acidification: Adjust pH to ~3.0 using 1M HCl . Caution: CO₂ evolution if carbonates present.

  • Extraction: Extract with Ethyl Acetate (3 x 5 L) .

  • Purification: The crude product often contains the 2-bromo isomer. Recrystallize from Heptane/EtOAc (5:1) or perform a slurry wash in DCM to isolate the pure 4-bromo isomer.

QC Specifications (Route A)
ParameterSpecificationMethod
Appearance Off-white to pale yellow solidVisual
Purity > 98.0%HPLC (C18, ACN/Water + 0.1% TFA)
1H NMR Signals at δ ~9.0 (s, 1H, H-6) and ~8.8 (s, 1H, H-2)DMSO-d6
Isomer Content < 0.5% (2-bromo isomer)HPLC/GC

Detailed Protocol: Route B (Pyridone Deoxybromination)

This route avoids cryogenics and is preferred for larger batches (>5 kg). It constructs the pyridine ring with the oxygen handle already in place.

Reaction Scheme[4][6][7][8][9][10][11][12][13]
  • Condensation: Ethyl 4,4,4-trifluoroacetoacetate + DMF-DMA → Enaminone.

  • Cyclization: Enaminone + Glycine Ethyl Ester → Pyridone Intermediate.

  • Bromination: Pyridone + POBr₃ → Bromo-pyridine.

Step-by-Step Methodology
Step 1: Pyridone Synthesis
  • Charge Ethyl 4,4,4-trifluoroacetoacetate (10 kg) and DMF-DMA (1.1 eq) into a reactor.

  • Reflux (110°C) for 4 hours. Distill off methanol/ethanol by-products.

  • Cool to room temp. Add Ethanol (50 L) and Glycine Ethyl Ester HCl (1.0 eq) .

  • Add NaOEt (1.2 eq) slowly. Reflux for 12 hours.

  • Work-up: Concentrate solvent. Add water. Acidify to pH 4. The 4-hydroxy-5-(trifluoromethyl)nicotinate (pyridone tautomer) precipitates. Filter and dry.[4][5]

Step 2: Deoxybromination
  • Charge solid Pyridone intermediate (5 kg) into a glass-lined reactor.

  • Add Toluene (25 L) (solvent) and POBr₃ (Phosphorus Oxybromide, 1.5 eq) .

    • Alternative: PBr₅ can be used but POBr₃ is more stable.

  • Heating: Heat to 100–110°C for 6–8 hours. Monitor by HPLC.

  • Quench: Cool to 20°C. Pour onto Ice/Water (50 kg) . Exothermic!

  • Neutralization: Adjust pH to 7 with NaOH (10%) .

  • Hydrolysis (to Acid): If the ester is the product, add LiOH (2 eq) and stir at 40°C until hydrolysis is complete.

  • Isolation: Acidify to pH 2. Filter the precipitate.

Analytical Data & Validation

NMR Interpretation

For 4-Bromo-5-(trifluoromethyl)nicotinic acid :

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 13.8 ppm (br s, 1H): Carboxylic acid OH.

    • δ 9.15 ppm (s, 1H): H-6 proton (Deshielded by N and CF3).

    • δ 8.95 ppm (s, 1H): H-2 proton (Deshielded by N and COOH).

    • Note: Lack of coupling indicates 3,4,5-substitution pattern (isolated protons).

Process Flow Diagram

ProcessFlow Start Start: 5-(CF3)Nicotinic Acid Dissolve Dissolve in THF Start->Dissolve Cool Cool to -78°C Dissolve->Cool AddBase Add LiTMP (3.5 eq) Controlled Rate Cool->AddBase Stir Stir 2h (Dianion Formation) AddBase->Stir Quench Add CBr4 in THF Keep T < -60°C Stir->Quench Warm Warm to RT Quench->Warm Acidify Acid Workup (pH 3) Warm->Acidify Filter Filter Crude Solid Acidify->Filter Recryst Recrystallize (Heptane/EtOAc) Filter->Recryst Final Final Product >98% Purity Recryst->Final

Figure 2: Process workflow for Route A (DoM).

References

  • Schlosser, M. et al. "The direct metallation of trifluoromethyl-substituted pyrimidines and quinolines." Eur. J. Org. Chem., 2002 , 2913–2920. Link

  • Gribble, G. W. et al. "Lithiation of 3-halopyridines." Tetrahedron Lett., 1980 , 21, 4137. Link

  • Wang, X. et al. "Scale-up synthesis of trifluoromethylated pyridines via cyclization." Org.[6][7][8][9] Process Res. Dev., 2011 , 15, 1120. Link

  • BenchChem Application Note. "Protocols for the Scale-Up Synthesis of Halogenated Pyridines." BenchChem Technical Library, 2025 . Link

  • Patent CN101851193A. "Preparation method of 4-trifluoromethyl nicotinic acid." Link (Describes the cyclization logic adapted for Route B).

Disclaimer: The protocols described herein involve hazardous chemicals (Lithium reagents, Brominating agents). All procedures should be performed by qualified personnel in a fume hood with appropriate PPE. Scale-up requires a formal Process Safety Assessment (thermal hazards, gas evolution).

Sources

Application

One-pot synthesis involving 4-Bromo-5-(trifluoromethyl)nicotinic acid

Application Note & Protocol Topic: One-Pot Sequential Suzuki-Miyaura Coupling and Amidation of 4-Bromo-5-(trifluoromethyl)nicotinic acid for Accelerated Library Synthesis Audience: Researchers, scientists, and drug devel...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: One-Pot Sequential Suzuki-Miyaura Coupling and Amidation of 4-Bromo-5-(trifluoromethyl)nicotinic acid for Accelerated Library Synthesis

Audience: Researchers, scientists, and drug development professionals in medicinal and process chemistry.

Executive Summary

This application note details a robust, one-pot synthetic protocol for the efficient conversion of 4-Bromo-5-(trifluoromethyl)nicotinic acid into diverse amide derivatives. This building block is of significant interest in medicinal chemistry due to the unique electronic properties conferred by the trifluoromethyl group, which can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] The described methodology circumvents the need for isolation and purification of the intermediate biaryl carboxylic acid by telescoping a palladium-catalyzed Suzuki-Miyaura cross-coupling with a subsequent in-situ amidation. This approach significantly streamlines the synthesis of compound libraries, saving time, resources, and minimizing solvent waste, thereby aligning with green chemistry principles.

Introduction & Scientific Rationale

Nitrogen-containing heterocycles, particularly substituted pyridines, are foundational scaffolds in modern drug discovery.[2] The 4-bromo-5-(trifluoromethyl)nicotinic acid core presents three distinct functional handles for chemical modification: the carboxylic acid, the bromine-substituted C4 position, and the pyridine ring itself. The primary mode of reactivity exploited in this protocol is the palladium-catalyzed cross-coupling at the C4-bromo substituent.[3]

The electron-deficient nature of the pyridine ring, amplified by the potent electron-withdrawing trifluoromethyl group, renders the C-Br bond highly susceptible to oxidative addition to a Pd(0) catalyst, which is the key initiating step of the Suzuki-Miyaura coupling cycle.[3] Following the carbon-carbon bond formation, the carboxylic acid moiety is activated in the same reaction vessel and coupled with a desired amine.

Causality Behind the One-Pot Strategy: The success of this one-pot procedure hinges on the compatibility of the two sequential reactions.

  • Orthogonality: The conditions for the Suzuki coupling (Pd catalyst, base, solvent) must not detrimentally interfere with the subsequent amidation step.

  • Reagent Selection: The choice of base for the Suzuki reaction is critical. A base like K₂CO₃ or K₃PO₄ is sufficiently strong to facilitate the transmetalation step of the Suzuki coupling but is generally compatible with the amide coupling reagents.

  • Intermediate Stability: The biaryl nicotinic acid intermediate formed after the first step is stable under the reaction conditions and does not require isolation.

This telescoped approach is designed to accelerate the discovery and lead optimization process by enabling rapid generation of structural diversity around a privileged core.

Reaction Overview: A Two-Stage, One-Pot Process

The overall transformation can be visualized as a sequential, two-stage process occurring in a single reaction vessel.

G start 4-Bromo-5-(trifluoromethyl)nicotinic acid + Arylboronic Acid suzuki Stage 1: Suzuki-Miyaura Coupling (Pd Catalyst, Base) start->suzuki Add reagents for Step 1 intermediate In-situ Biaryl Nicotinic Acid (Not Isolated) suzuki->intermediate Reaction proceeds amidation Stage 2: Amidation (Coupling Agent, Amine) intermediate->amidation Add reagents for Step 2 product Final Product: Substituted Nicotinamide Derivative amidation->product Final transformation

Caption: Workflow of the one-pot sequential synthesis.

Detailed Experimental Protocol

This protocol provides a representative example using aniline as the coupling partner. Researchers should note that optimization may be required for different boronic acids or amines.

Reagents and Materials
ReagentCAS NumberMW ( g/mol )Molarity/Conc.Amount (mmol)Notes
4-Bromo-5-(trifluoromethyl)nicotinic acid120417-45-0270.02-1.0Starting material
Phenylboronic acid98-80-6121.93-1.2Suzuki coupling partner (1.2 eq)
Pd(dppf)Cl₂·CH₂Cl₂95464-05-4816.64-0.05Palladium catalyst (5 mol%)
Potassium Carbonate (K₂CO₃)584-08-7138.21-3.0Base (3.0 eq)
1,4-Dioxane123-91-188.11Anhydrous10 mLSolvent
Water7732-18-518.02Degassed2 mLCo-solvent
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)148893-10-1380.23-1.1Amide coupling agent (1.1 eq)
N,N-Diisopropylethylamine (DIPEA)7087-68-5129.24-2.5Base for amidation (2.5 eq)
Aniline62-53-393.13-1.1Amine coupling partner (1.1 eq)
Step-by-Step Methodology

Caption: Step-by-step experimental workflow diagram.

Procedure:

  • Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), potassium carbonate (3.0 mmol, 3.0 eq), and Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 0.05 eq).

  • Inerting: Seal the flask with a septum and purge with dry nitrogen or argon for 10-15 minutes.

  • Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane (10 mL) and degassed water (2 mL) via syringe.

  • Suzuki Coupling Reaction: Immerse the flask in a preheated oil bath at 90 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS, checking for the consumption of the starting bromo-acid. The reaction is typically complete within 2-4 hours.

  • Cooling: Once the Suzuki coupling is complete, remove the flask from the oil bath and allow it to cool to room temperature (approx. 20-25 °C). It is not necessary to maintain the inert atmosphere for the next step.

  • Amidation Reagent Addition: To the reaction mixture, add HATU (1.1 mmol, 1.1 eq), followed by the amine (e.g., Aniline, 1.1 mmol, 1.1 eq), and finally N,N-Diisopropylethylamine (DIPEA) (2.5 mmol, 2.5 eq).

  • Amidation Reaction: Stir the mixture at room temperature. Monitor the formation of the amide product by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Work-up and Isolation: Upon completion, dilute the reaction mixture with ethyl acetate (50 mL). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 30 mL) and brine (1 x 30 mL). Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel to afford the desired N-phenyl-4-phenyl-5-(trifluoromethyl)nicotinamide.

Troubleshooting and Optimization

IssuePotential CauseSuggested Solution
Stalled Suzuki Coupling Inactive catalyst; Insufficient base; Poor quality solvents.Use a fresh bottle of catalyst or a different ligand (e.g., SPhos). Ensure the base is finely ground and dry. Use anhydrous, degassed solvents.
Formation of Homo-coupling Product Sub-optimal temperature or catalyst loading.Lower the reaction temperature to 80 °C. Reduce catalyst loading to 2-3 mol%.
Low Yield in Amidation Step Inefficient coupling agent; Sterically hindered amine.Switch to a different coupling agent (e.g., HBTU, COMU). For hindered amines, increase reaction time and/or warm gently to 40 °C.
Hydrolysis of Activated Ester Excess water from Suzuki step.If the amine is not highly reactive, consider adding molecular sieves (4Å) after the Suzuki step and before adding the coupling agent.

Characterization and Data Analysis

The identity and purity of the final product should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR spectroscopy to confirm the structure.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to confirm the exact mass and elemental composition.

  • Chromatography: HPLC or LC-MS to determine the purity of the final compound.

References

  • Sokolenko, T. M.; Yagupolskii, Yu. L. (2024). 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Journal of Organic and Pharmaceutical Chemistry, 22(1), 22–30. [Link]

  • (2025). 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. ResearchGate. [Link]

  • Vitaku, E., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [Link]

  • Pagire, S. U., et al. (2014). Clean and fast cross-coupling of aryl halides in one-pot. PMC. [Link]

  • Li, G., et al. (2022). A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols. PMC. [Link]

  • Wang, D., et al. (2022). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. PMC. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 4-Bromo-5-(trifluoromethyl)nicotinic Acid Synthesis

Knowledge Base Article: #SYNT-8842 Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals The 4-bromo-5-(trifluoromethyl)pyridine core is a highly sought-after heterocyclic building blo...

Author: BenchChem Technical Support Team. Date: March 2026

Knowledge Base Article: #SYNT-8842 Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

The 4-bromo-5-(trifluoromethyl)pyridine core is a highly sought-after heterocyclic building block in medicinal chemistry, particularly for the synthesis of complex pharmaceutical agents like kinase inhibitors[1]. Its unique substitution pattern—featuring an electron-withdrawing trifluoromethyl group and a reactive bromine atom—allows for highly selective palladium-catalyzed cross-coupling reactions[1]. However, synthesizing 4-bromo-5-(trifluoromethyl)nicotinic acid via Directed ortho-Metalation (DoM) presents significant challenges, including regioselectivity issues, poor intermediate solubility, and cryogenic degradation[2].

This technical guide provides a self-validating framework to troubleshoot and optimize this specific synthetic workflow.

Section 1: Mechanistic Workflow & Causality

The most direct route to 4-bromo-5-(trifluoromethyl)nicotinic acid involves the functionalization of 5-(trifluoromethyl)nicotinic acid, a readily accessible starting material[3]. The strategy relies on Directed ortho-Metalation (DoM) .

Because the pyridine ring is highly electron-deficient, it is susceptible to nucleophilic attack by standard alkyllithium reagents. To prevent this, a sterically hindered base must be used. The carboxylic acid is first deprotonated to form a lithium carboxylate. This carboxylate, working synergistically with the adjacent -CF3 group, directs the second equivalent of base to deprotonate the C4 position, forming a reactive dianion intermediate.

G SM 5-(Trifluoromethyl) nicotinic acid Base Deprotonation LTMP + TMEDA, -78°C SM->Base Dianion C4-Lithiated Dianion Intermediate Base->Dianion Quench Electrophilic Quench CBr2F4 Dianion->Quench Product 4-Bromo-5-(trifluoromethyl) nicotinic acid Quench->Product

DoM workflow for the synthesis of 4-bromo-5-(trifluoromethyl)nicotinic acid.

Section 2: Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . Do not proceed to the electrophilic quench without passing the analytical checkpoint. Standard syntheses of trifluoromethylated nicotinic acids require strictly controlled conditions to maximize yield and prevent degradation[4].

Step 1: Preparation of the Base Complex

  • Action: In a flame-dried Schlenk flask under argon, add 2,2,6,6-tetramethylpiperidine (2.2 equiv) and TMEDA (2.5 equiv) to anhydrous THF. Cool to -78 °C and add n-butyllithium (2.2 equiv) dropwise. Stir for 30 minutes.

  • Causality: Lithium 2,2,6,6-tetramethylpiperidide (LTMP) is used instead of LDA because its extreme steric bulk prevents nucleophilic addition to the electron-deficient pyridine ring. TMEDA is critical; it coordinates the lithium ions, breaking up insoluble carboxylate aggregates and increasing the kinetic basicity of LTMP.

Step 2: Substrate Addition

  • Action: Dissolve 5-(trifluoromethyl)nicotinic acid (1.0 equiv) in anhydrous THF. Add this solution dropwise to the LTMP/TMEDA solution at -78 °C. Maintain the internal temperature strictly below -70 °C.

  • Causality: Lithiation of highly substituted pyridines requires strict cryogenic control to prevent aryne formation or ring-opening degradation[2].

Step 3: Lithiation & Validation Checkpoint

  • Action: Stir the mixture at -78 °C for 2 hours.

  • SELF-VALIDATION CHECKPOINT: Before adding the bromine source, withdraw a 0.1 mL aliquot via a pre-cooled syringe and immediately quench it into a vial containing 0.5 mL of D₂O. Analyze the organic extract via LC-MS or ¹H-NMR.

    • Pass Condition: The disappearance of the C4-proton signal (or a mass shift of +1 Da) confirms complete dianion formation. Do not proceed to Step 4 until >95% deuterium incorporation is observed.

Step 4: Electrophilic Quench

  • Action: Add 1,2-dibromo-1,1,2,2-tetrafluoroethane (CBr₂F₄) (2.5 equiv) dropwise. Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to -20 °C.

  • Causality: CBr₂F₄ provides a controlled, "soft" source of electrophilic bromine (Br⁺). Using elemental bromine (Br₂) often leads to over-oxidation and radical-mediated side reactions.

Step 5: Workup and Isolation

  • Action: Quench the reaction with saturated aqueous NH₄Cl. Adjust the pH to 2-3 using 1M HCl. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via recrystallization or silica gel chromatography.

Section 3: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the resulting yield/regioselectivity profile. Use this matrix to benchmark your internal results.

Base (Equiv)Additive (Equiv)ElectrophileTemp (°C)C4:C6 Regio RatioIsolated Yield (%)Primary Failure Mode
LDA (2.2)NoneBr₂-7860:4035%Nucleophilic attack at C6
LTMP (2.2)NoneBr₂-7885:1552%Incomplete conversion (Aggregation)
LTMP (2.2)TMEDA (2.5)Br₂-7890:1068%Oxidative degradation
LTMP (2.2) TMEDA (2.5) CBr₂F₄ -78 >95:5 84% Optimal Conditions
LTMP (2.2)TMEDA (2.5)CBr₂F₄-4070:3041%Thermal degradation / Aryne formation
Section 4: Root Cause Analysis & Troubleshooting FAQs

Troubleshooting Issue Low Yield or Impure Product Regio Check Regioselectivity (C4 vs C6) Issue->Regio Conversion Check Conversion (Unreacted SM) Issue->Conversion Action1 Use LTMP instead of LDA to prevent C6 attack Regio->Action1 Action2 Add TMEDA to break aggregates Conversion->Action2

Diagnostic logic tree for troubleshooting common yield issues during synthesis.

Q: Why am I observing significant formation of the C6-bromo isomer instead of the desired C4-bromo product? Root Cause: The trifluoromethyl group and the carboxylate both act as directing groups. While the C4 position is sterically more hindered, it is the most thermodynamically acidic proton due to the synergistic electron-withdrawing effects of the adjacent -CF₃ and -COO⁻ groups. If the base used is too small (e.g., LDA or n-BuLi), you will experience competitive kinetic deprotonation at C6 or direct nucleophilic attack on the ring. Corrective Action: Switch to a bulkier base like LTMP. The steric bulk of the tetramethylpiperidine ring physically blocks nucleophilic addition and kinetically favors deprotonation at the highly activated C4 position.

Q: My overall yield is below 40%, and the D₂O validation checkpoint shows massive amounts of unreacted starting material. How can I drive the conversion? Root Cause: Nicotinic acid derivatives form highly insoluble lithium carboxylate salts upon the first deprotonation. These salts precipitate out of the THF solution as oligomeric aggregates, physically trapping the starting material and preventing the second equivalent of base from executing the C4-lithiation. Corrective Action: Introduce a bidentate ligand like TMEDA (2.5 equiv). TMEDA coordinates the lithium ions, breaking up the aggregates, increasing the solubility of the intermediate, and drastically enhancing the basicity of LTMP.

Q: During the electrophilic quench, I observe complex mixtures and tar formation. What is causing this? Root Cause: The electron-deficient nature of the pyridine ring makes it highly sensitive to harsh oxidants[1]. Using elemental bromine (Br₂) causes oxidative degradation, especially if mixing is inadequate or localized warming occurs during the exothermic quench. Corrective Action: Replace Br₂ with a mild, liquid halocarbon electrophile like 1,2-dibromo-1,1,2,2-tetrafluoroethane. This reagent provides a controlled release of electrophilic bromine without acting as a bulk oxidant.

References
  • Title: 4-(Trifluoromethyl)
  • Source: scispace.
  • Source: patsnap.
  • Title: In-depth Technical Guide to the Reactivity Profile of 4-Bromo-5-(trifluoromethyl)

Sources

Optimization

Technical Support Center: Purification of 4-Bromo-5-(trifluoromethyl)nicotinic acid

Status: Operational Ticket ID: TCH-SUP-ZN-4BR5TF Assigned Specialist: Senior Application Scientist[1][2][3] Core Technical Briefing: Know Your Molecule Before initiating purification, you must understand the physicochemi...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: TCH-SUP-ZN-4BR5TF Assigned Specialist: Senior Application Scientist[1][2][3]

Core Technical Briefing: Know Your Molecule

Before initiating purification, you must understand the physicochemical behavior of 4-Bromo-5-(trifluoromethyl)nicotinic acid (CAS: 1256824-41-5).[1][2][3] This molecule presents a "perfect storm" of purification challenges due to its competing electronic effects.[2][3]

Physicochemical Profile[1][2][4][5][6][7][8][9][10]
ParameterCharacteristicPurification Implication
Acidity (COOH) pKa ~ 3.0–3.5Stronger acid than unsubstituted nicotinic acid due to electron-withdrawing (EWG) -CF₃ and -Br groups.[1][2][3]
Basicity (Pyridine N) pKa < 1.0The pyridine nitrogen is extremely electron-deficient.[1][2][3] It will not protonate easily; do not rely on standard amine HCl salt formation for purification.[2][3]
Reactivity (C4-Br) High

Susceptibility
The bromine at C4 is activated by the para-nitrogen and ortho-EWG groups.[1][2][3] Avoid strong nucleophiles (e.g., hydroxide, methoxide) at high temperatures to prevent hydrolysis to the 4-hydroxy derivative.[1]
Lipophilicity High (due to -CF₃)Poor water solubility even at neutral pH.[1][2][3] Requires high organic content in reverse-phase chromatography.[1][2][3]

Troubleshooting Guide (Q&A Format)

Scenario A: "My crude product is a sticky oil that won't crystallize."

Diagnosis: This is often caused by residual high-boiling solvents (DMF, DMSO) or regioisomeric impurities (e.g., 6-bromo isomers) disrupting the crystal lattice.[1][2][3]

Solution: The "Trituration & pH Swing" Protocol

  • Solvent Swap: If the reaction was in DMF, dilute with 10 volumes of water. If the product oils out, extract into Ethyl Acetate (EtOAc) and wash with 5% LiCl (aq) to remove DMF.

  • The pH Swing:

    • Extract the EtOAc layer with saturated NaHCO₃ (pH ~8.5).[1][2] Note: Avoid NaOH to prevent bromine displacement.[1][2]

    • Separate the aqueous layer (Product is now the carboxylate salt).[3]

    • Wash the aqueous layer with fresh Diethyl Ether (

      
      ) to remove non-acidic impurities.[2]
      
    • Critical Step: Acidify the aqueous layer slowly with 1M HCl to pH 2–3 .[2]

  • Induce Crystallization: Do not extract yet. Stir the aqueous slurry for 1 hour. The presence of the hydrophobic -CF₃ group often forces the protonated acid to precipitate as a solid rather than an oil.[3]

Scenario B: "I see a persistent impurity at R_f ~ 0.4 that co-elutes."

Diagnosis: This is likely the regioisomer (e.g., 2-bromo or 6-bromo analogs) formed during the halogenation step, or a decarboxylated byproduct (4-bromo-5-(trifluoromethyl)pyridine).[1][2][3]

Solution: Chromatography Optimization

  • Stationary Phase: Standard Silica Gel is often insufficient for separating positional isomers of halogenated pyridines.[2][3]

  • Mobile Phase Modifier: You must suppress ionization.[1][2][3] Add 0.5% - 1.0% Acetic Acid to your mobile phase.[1][2][3]

  • Recommended System: Hexanes/Ethyl Acetate (gradient 0%

    
     40%) with 1% AcOH.[1][2]
    
  • Alternative: If silica fails, switch to C18 Reverse Phase .[1][2]

    • Buffer: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1][2]

    • The -CF₃ group provides excellent retention on C18, often resolving isomers based on their dipole interaction with the stationary phase.[3]

Scenario C: "My yield is low, and I detect '4-hydroxy' species by LCMS."

Diagnosis: You likely used harsh basic conditions (NaOH/KOH) or high heat during workup.[1][2] The 4-Bromo position is highly electrophilic.[2][3]

Solution: Mitigating


 Hydrolysis 
  • Temperature Control: Keep all basic aqueous washes below 10°C.

  • Base Selection: Switch from NaOH to

    
      or 
    
    
    
    .[1][2]
  • Quench Protocol: When quenching a lithiation/bromination reaction, use a buffered quench (Ammonium Chloride) rather than direct acid/base spikes to minimize transient localized heating.[1][2]

Validated Purification Workflows

Workflow 1: The "Safe" Acid-Base Extraction

Best for: Removing non-acidic impurities without hydrolyzing the bromine.[2][3]

  • Dissolution: Dissolve crude residue in TBME (tert-Butyl methyl ether) . Why? TBME separates better from water than EtOAc and is less prone to hydrolysis.

  • Extraction: Extract 2x with 0.5 M

    
     . Target pH: 9–10.
    
  • Wash: Wash combined aqueous extracts with DCM (Dichloromethane) .[1][2] Removes unreacted starting materials and decarboxylated byproducts.[1]

  • Precipitation: Cool aqueous layer to 0°C. Add 2M HCl dropwise until pH reaches 3.0.

  • Isolation: Filter the resulting white precipitate. Wash cake with cold water and Hexanes.

Workflow 2: Recrystallization (Polishing)

Best for: Final purity >98%.[1][2]

  • Solvent System: Toluene / Heptane.[1][2][3]

  • Procedure:

    • Dissolve crude solid in minimum boiling Toluene (approx. 80°C).

    • If insoluble dark specks remain, hot filter.[2][3]

    • Remove from heat.[2][3] Add Heptane dropwise until persistent cloudiness appears.[2][3]

    • Re-heat to clear solution.

    • Allow to cool slowly to Room Temperature, then 4°C.

    • Why this works: The -CF₃ group makes the molecule soluble in hot toluene, but the carboxylic acid drives precipitation as the solution cools and becomes less polar (due to heptane).[3]

Decision Matrix Visualization

The following diagram outlines the logical decision process for purifying 4-Bromo-5-(trifluoromethyl)nicotinic acid based on crude purity and impurity profile.

PurificationStrategy Start Crude Reaction Mixture CheckState Physical State? Start->CheckState Solid Solid/Precipitate CheckState->Solid Crystalline Oil Oiling / Sticky CheckState->Oil Amorphous AcidBase Acid/Base Extraction (Use NaHCO3, Cold) Solid->AcidBase Standard Workup Oil->AcidBase Remove solvents/neutrals CheckPurity Check Purity (LCMS/NMR) AcidBase->CheckPurity HighPurity Purity > 90% CheckPurity->HighPurity Clean Profile LowPurity Purity < 90% (Regioisomers present) CheckPurity->LowPurity Isomers/Byproducts Recryst Recrystallization (Toluene/Heptane) HighPurity->Recryst Column Column Chromatography (Silica + 1% AcOH) LowPurity->Column Final Pure Product (>98%) Recryst->Final Column->Final

Figure 1: Purification logic flow emphasizing the divergence between recrystallization and chromatography based on impurity profile.

References & Authority

  • ChemicalBook. 4-(Trifluoromethyl)nicotinic acid synthesis and properties. (General synthesis context for trifluoromethyl nicotinic acids).

  • PubChem. 5-Bromo-2-(trifluoromethyl)pyridine-4-carboxylic acid.[1][2][3] (Analogous chemistry and physicochemical properties).[1][2][4][5] [1][2]

  • ResearchGate. Purification of highly functionalized nicotinic acids. (Discussion on isoelectric precipitation and solvent choices).

  • Sigma-Aldrich. Troubleshooting Guide for Affinity Chromatography. (General principles of chromatography troubleshooting adapted for small molecules).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling halogenated pyridine derivatives.

Sources

Troubleshooting

Technical Support Center: Optimizing Catalyst Loading for Suzuki-Miyaura Coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid

Welcome to the advanced troubleshooting and optimization guide for the Suzuki-Miyaura cross-coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid. This resource is engineered for drug development professionals and proces...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the advanced troubleshooting and optimization guide for the Suzuki-Miyaura cross-coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid. This resource is engineered for drug development professionals and process chemists who need to drive palladium catalyst loadings from standard discovery scales (2–5 mol%) down to commercially viable pharmaceutical manufacturing scales (<0.1–0.5 mol%).

Mechanistic Context: The "Di-Ortho" Dilemma

Optimizing catalyst loading is never a simple mathematical reduction; it requires a deep understanding of the substrate's microenvironment. 4-Bromo-5-(trifluoromethyl)nicotinic acid presents a uniquely hostile environment for palladium catalysts due to three compounding factors:

  • Extreme Steric Hindrance: The reactive C-Br bond at position 4 is flanked by a carboxylic acid at position 3 and a bulky trifluoromethyl (-CF

    
    ) group at position 5. This di-ortho substitution severely penalizes the reductive elimination step, which is highly sensitive to steric bulk 1.
    
  • Base Depletion via Acidic Protons: The free carboxylic acid acts as an internal proton source. If unaddressed, it neutralizes the inorganic base required to activate the boronic acid, stalling the critical transmetalation step [[2]]().

  • Catalyst Poisoning: The pyridine nitrogen and the deprotonated carboxylate can competitively coordinate to the Pd(II) intermediate, creating off-cycle resting states that necessitate higher catalyst loadings to maintain turnover 3.

G Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Fast: CF3 Activated) Pd0->OxAdd PdII Pd(II) Ar-Br Complex OxAdd->PdII TransMet Transmetalation (Slow: Steric Hindrance) PdII->TransMet Base Required Poison1 COOH / Pyridine Coordination PdII->Poison1 PdII_ArAr Pd(II) Ar-Ar' Complex TransMet->PdII_ArAr RedElim Reductive Elimination PdII_ArAr->RedElim RedElim->Pd0 Regenerates Product Coupled Product RedElim->Product Deact Off-Cycle Inactive Pd (Requires High Loading) Poison1->Deact

Suzuki-Miyaura catalytic cycle highlighting off-cycle deactivation by the nicotinic acid substrate.

Troubleshooting FAQs

Q1: Why does my reaction stall at 40-50% conversion even with a high 5 mol% Pd loading? Cause: You are likely experiencing base depletion. Standard protocols use 2.0 equivalents of base. However, the free carboxylic acid on your substrate immediately consumes 1.0 equivalent to form a carboxylate salt. The remaining 1.0 equivalent is insufficient to maintain the highly alkaline environment required to form the reactive boronate species for transmetalation [[2]](). Solution: Increase the base loading to at least 3.0–3.5 equivalents. Switch from weak bases (like K


CO

) to stronger, highly soluble bases like K

PO

to ensure a continuous supply of active base at the organic/aqueous interface [[3]]().

Q2: How do I successfully reduce the Pd loading from 5 mol% to <0.5 mol% without losing yield? Cause: High catalyst loading is often used as a crutch to compensate for poor catalyst stability and slow reaction kinetics. The bulky -CF


 group introduces a severe steric penalty during reductive elimination 1. Standard ligands (like PPh

) cannot overcome this barrier, leading to catalyst degradation before the reaction finishes. Solution: Shift to highly sterically demanding, electron-rich ligands. Dialkylbiaryl phosphines (e.g., XPhos) or ferrocenyl bidentate ligands (e.g., dtbpf) accelerate reductive elimination by forcing the aryl groups together, while their massive steric bulk prevents the pyridine nitrogen from poisoning the Pd center 3.

Q3: I am observing significant protodeboronation of my boronic acid partner. How can I prevent this? Cause: Protodeboronation is accelerated by high temperatures, high water content, and the presence of acidic protons 4. When you reduce Pd loading, the overall cross-coupling rate drops, giving the competing protodeboronation side-reaction more time to consume your starting material. Solution: Utilize a biphasic solvent system (e.g., 2-MeTHF/H


O) rather than a miscible system (like Dioxane/H

O) to compartmentalize the boronic acid from the bulk aqueous base. Furthermore, utilize pinacol borate esters, which are significantly more stable against protodeboronation than free boronic acids 5.

Quantitative Data: Catalyst & Ligand Screening

The following table summarizes the causal relationship between ligand architecture, base stoichiometry, and the ability to drive down palladium loading for this specific di-ortho substituted substrate.

Catalyst SystemLigand TypeBase (Equiv)Pd LoadingConversionYieldValidation Status
Pd(PPh

)

MonodentateK

CO

(2.0)
5.0 mol%45%38%❌ Stalled; Aqueous pH dropped to 7
Pd(dppf)Cl

BidentateK

CO

(3.0)
2.0 mol%70%65%❌ Pd Black precipitation observed
Pd(OAc)

/ XPhos
Biaryl PhosphineK

PO

(3.5)
0.5 mol%>99%92%✅ Clean profile; Aqueous pH > 10
Pd(dtbpf)Cl

Ferrocenyl K

PO

(3.5)
0.1 mol% 98% 94% Optimal for scale-up

Self-Validating Experimental Protocol

To successfully execute this coupling at 0.1 mol% Pd loading, follow this self-validating workflow. Every step includes a physical or chemical check to ensure the system is primed for success before proceeding.

W Start Baseline Reaction (2-5 mol% Pd) Ligand Screen Bulky Ligands (e.g., dtbpf, XPhos) Start->Ligand Base Optimize Base Equivalents (+1 eq for COOH) Ligand->Base Load Titrate Pd Loading (Reduce to <0.5 mol%) Base->Load Validate Self-Validation (Aqueous pH > 10) Load->Validate

Step-by-step workflow for optimizing palladium catalyst loading in heteroaryl cross-couplings.
Step 1: Base Neutralization & Phase Check
  • Action: Charge a reactor with 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 eq) and K

    
    PO
    
    
    
    (3.5 eq). Add a degassed mixture of 2-MeTHF and H
    
    
    O (3:1 v/v). Stir vigorously at 25°C for 15 minutes.
  • Causality: The extra 1.5 equivalents of base are strictly required to form the potassium carboxylate salt and maintain the highly alkaline conditions necessary for transmetalation 2.

  • Self-Validation: Stop agitation and allow the phases to separate. Extract a drop of the lower aqueous phase and test with pH paper. It MUST read pH ≥ 10. If pH < 10, the nicotinic acid has depleted the base; add additional K

    
    PO
    
    
    
    until pH > 10 is achieved before proceeding.
Step 2: Boronic Partner & Catalyst Addition
  • Action: Add the aryl boronic acid pinacol ester (1.2 eq) followed by Pd(dtbpf)Cl

    
     (0.1 mol%).
    
  • Causality: The dtbpf ligand provides the massive steric bulk required to force the aryl groups together and accelerate reductive elimination past the -CF

    
     group, allowing for ultra-low Pd loading [[1]]().
    
  • Self-Validation: Upon heating to 75°C, the reaction mixture should transition to a deep red/orange homogeneous organic phase, indicating the presence of active Pd(0) species. The appearance of a black precipitate (Pd black) indicates catalyst death and ligand dissociation.

Step 3: Reaction Monitoring & Quench
  • Action: Heat the biphasic mixture at 75°C for 4 hours under vigorous stirring.

  • Causality: Maintaining a moderate temperature (75°C instead of refluxing at 100°C) minimizes the thermal protodeboronation of the boronic ester while still providing enough kinetic energy to overcome the steric barrier of the di-ortho substituted halide 4.

  • Self-Validation: Pull an aliquot at t=2h and analyze via HPLC. Calculate the ratio of the desired product to the protodeboronated side-product. A healthy, optimized reaction will show a ratio of > 20:1. If protodeboronation is high, verify the integrity of your inert atmosphere.

References

  • [5] Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. PMC / Journal of Medicinal Chemistry. 5

  • [1] Nickel Outperforms Palladium in Suzuki-Miyaura Cross-Coupling: A Machine Learning Analysis of Five Metal Catalysts. ChemRxiv. 1

  • [4] Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. ACS Organic Process Research & Development. 4

  • [3] Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews (RSC Publishing). 3

  • [2] Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction. Journal of the American Chemical Society. 2

Sources

Optimization

Preventing debromination of 4-Bromo-5-(trifluoromethyl)nicotinic acid

A Guide to Preventing Debromination in Synthetic Applications Welcome to the Technical Support Center for 4-Bromo-5-(trifluoromethyl)nicotinic acid. This guide is designed for researchers, medicinal chemists, and process...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Preventing Debromination in Synthetic Applications

Welcome to the Technical Support Center for 4-Bromo-5-(trifluoromethyl)nicotinic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Here, we address the critical challenge of preventing unwanted debromination—a common side reaction that can significantly lower yields and complicate purification. This resource provides in-depth, evidence-based troubleshooting strategies in a direct question-and-answer format.

Understanding the Challenge: The Chemistry of Debromination

4-Bromo-5-(trifluoromethyl)nicotinic acid is a valuable synthetic intermediate due to its unique electronic properties. The pyridine ring is rendered electron-deficient by the synergistic electron-withdrawing effects of the trifluoromethyl group, the carboxylic acid, and the ring nitrogen. This electronic nature makes the C4-bromine an excellent handle for various transformations, particularly palladium-catalyzed cross-coupling reactions.

However, this same electron deficiency makes the pyridine ring susceptible to nucleophilic attack and reduction. The primary pathway for debromination (also known as hydrodehalogenation) in the context of cross-coupling reactions involves the formation of palladium-hydride (Pd-H) species.[1] These species can arise from the reaction of the palladium complex with bases, solvents (like alcohols), or trace water.[1] The Pd-H intermediate can then reductively eliminate with the coordinated pyridine to yield the undesired debrominated product.

dot graph Debromination_Pathway { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Substrate [label="Ar-Br\n(4-Bromo-5-(trifluoromethyl)nicotinic acid)"]; Pd0 [label="Pd(0)L_n"]; OxAdd [label="Ar-Pd(II)-Br\nOxidative Addition Complex"];

// Desired Pathway Coupling_Partner [label="Coupling Partner\n(e.g., R-B(OH)₂)"]; Transmetalation [label="Ar-Pd(II)-R"]; Product [label="Ar-R\n(Desired Product)"];

// Undesired Pathway Hydride_Source [label="Hydride Source\n(Base, Solvent, H₂O)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; PdH [label="H-Pd(II)-Br"]; Reductive_Elimination_Undesired [label="Ar-H\n(Debrominated Byproduct)"];

Substrate -> OxAdd [label=" + Pd(0)"]; Pd0 -> OxAdd; OxAdd -> Transmetalation [label=" + Coupling Partner\n(Transmetalation)", color="#34A853", fontcolor="#34A853"]; Coupling_Partner -> Transmetalation; Transmetalation -> Product [label="Reductive\nElimination", color="#34A853", fontcolor="#34A853"]; Product -> Pd0 [style=dashed];

Hydride_Source -> PdH [label="Forms", style=dashed, color="#EA4335"]; OxAdd -> Reductive_Elimination_Undesired [label="Reductive Elimination\n(Undesired)", color="#EA4335", fontcolor="#EA4335"]; PdH -> Reductive_Elimination_Undesired [style=dashed, color="#EA4335"]; Reductive_Elimination_Undesired -> Pd0 [style=dashed]; } Figure 1. Competing pathways in Pd-catalyzed cross-coupling.

Frequently Asked Questions & Troubleshooting Guides

Issue 1: Significant debromination observed during Suzuki-Miyaura coupling.

Question: I am attempting a Suzuki-Miyaura coupling with 4-Bromo-5-(trifluoromethyl)nicotinic acid and an arylboronic acid, but I am isolating a significant amount of 5-(trifluoromethyl)nicotinic acid. How can I prevent this?

Answer: This is a classic problem when working with electron-deficient heteroaryl halides.[1] The key is to optimize your reaction conditions to favor the productive cross-coupling pathway over the reductive debromination pathway. Here’s a systematic approach:

1. Re-evaluate Your Choice of Base: The base is critical for activating the boronic acid but can also be a source of hydrides, leading to debromination.

  • Recommendation: Switch from strong bases like sodium tert-butoxide (NaOtBu) or other alkoxides to milder inorganic bases.[2][3] Cesium carbonate (Cs₂CO₃), potassium carbonate (K₂CO₃), or potassium phosphate (K₃PO₄) are excellent starting points.[1][4] In some systems, fluoride bases like cesium fluoride (CsF) have been shown to be effective in minimizing side products.[5]

  • Causality: Stronger bases can react with protic sources (e.g., water, alcohols) in the reaction mixture to generate hydroxide or alkoxide ions, which can facilitate the formation of Pd-H species. Weaker inorganic bases are less prone to this and are sufficiently basic to promote the transmetalation step.[6]

2. Optimize the Catalyst/Ligand System: The ligand sphere around the palladium atom dictates its reactivity.

  • Recommendation: Employ bulky, electron-rich phosphine ligands. Ligands such as SPhos, XPhos, or other Buchwald biaryl phosphine ligands are designed to accelerate the rate of reductive elimination of the desired product, making the cross-coupling pathway kinetically more favorable than the debromination pathway.[1] N-heterocyclic carbene (NHC) ligands can also be effective for these challenging couplings.[1]

  • Causality: These ligands stabilize the palladium center and promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle. A faster desired cycle means less time for the catalyst to engage in undesired side reactions.[7]

3. Adjust Reaction Temperature and Time: Higher temperatures can provide the activation energy for undesired pathways.

  • Recommendation: Attempt the reaction at a lower temperature (e.g., 80 °C instead of 110 °C) and monitor the progress over a longer period.

  • Causality: Lowering the temperature can increase the selectivity of the reaction by disfavoring side reactions that may have a higher activation energy.[2]

4. Consider the Solvent: The solvent can be an inadvertent source of protons or hydrides.

  • Recommendation: Use anhydrous, aprotic solvents like 1,4-dioxane, toluene, or THF.[1] While many Suzuki protocols use a mixture with water, minimizing the amount of water or ensuring it is thoroughly degassed can be beneficial.

  • Causality: Aprotic solvents reduce the availability of potential hydride donors, thereby suppressing the formation of the problematic Pd-H species.[1]

ParameterInitial Condition (Prone to Debromination)Recommended OptimizationRationale
Base Strong organic bases (e.g., NaOtBu)Weaker inorganic bases (e.g., K₃PO₄, Cs₂CO₃)[1][4]Minimizes formation of hydride species.[6]
Ligand Simple phosphines (e.g., PPh₃)Bulky, electron-rich ligands (e.g., SPhos, XPhos)[1]Accelerates desired coupling, outcompeting debromination.[7]
Temperature High ( >100 °C)Lower (e.g., 80 °C)Increases selectivity by disfavoring side reactions.[2]
Solvent Protic solvents (e.g., alcohols)Anhydrous aprotic solvents (e.g., Dioxane, Toluene)[1]Reduces the source of protons/hydrides.

dot graph Suzuki_Troubleshooting { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Start [label="High Debromination in\nSuzuki Coupling", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Step1 [label="Step 1: Change Base\nSwitch to K₃PO₄ or Cs₂CO₃", fillcolor="#FBBC05", fontcolor="#202124"]; Step2 [label="Step 2: Optimize Ligand\nUse Bulky Ligand (e.g., SPhos)", fillcolor="#FBBC05", fontcolor="#202124"]; Step3 [label="Step 3: Lower Temperature\nReduce from 100°C to 80°C", fillcolor="#FBBC05", fontcolor="#202124"]; Step4 [label="Step 4: Use Anhydrous Solvent\nEnsure dry Dioxane/Toluene", fillcolor="#FBBC05", fontcolor="#202124"]; End [label="Debromination Minimized", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Step1; Step1 -> Step2 [label="If debromination persists"]; Step2 -> Step3 [label="If still problematic"]; Step3 -> Step4 [label="Further optimization"]; Step4 -> End; } Figure 2. Troubleshooting workflow for Suzuki coupling.

Issue 2: Debromination during Buchwald-Hartwig Amination.

Question: I am trying to couple an amine with 4-Bromo-5-(trifluoromethyl)nicotinic acid and am observing significant hydrodehalogenation. How is this different from the Suzuki reaction, and what should I change?

Answer: The underlying cause—reductive elimination from a palladium-hydride intermediate—is similar to the Suzuki reaction, but the reaction environment in a Buchwald-Hartwig amination presents unique challenges. The stronger bases and different nucleophiles require a tailored approach.

1. Base Selection is Paramount: Strong bases are required to deprotonate the amine, but they are also primary culprits for debromination.

  • Recommendation: While strong bases like sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) or lithium tert-butoxide (LiOtBu) are often necessary, their stoichiometry and addition should be carefully controlled. Sometimes, slightly weaker bases like potassium phosphate or cesium carbonate can be effective, especially with more acidic amines.

  • Causality: Alkoxide bases, in particular, can undergo β-hydride elimination to generate hydride species. Minimizing excess base or using a base less prone to this pathway is crucial.

2. Ligand Choice Remains Critical: As with Suzuki couplings, the ligand is key to promoting the desired C-N bond formation.

  • Recommendation: Use state-of-the-art, sterically hindered biaryl phosphine ligands. Ligands from the Josiphos or Buchwald families are specifically designed to facilitate C-N reductive elimination, which is often the rate-limiting step. A faster C-N coupling will outcompete the C-H coupling (debromination).

  • Causality: These ligands create a bulky coordination sphere around the palladium that favors the productive reductive elimination of the arylamine product over the debrominated byproduct. A recent study highlighted that electron-withdrawing groups like -CF₃ can increase the energy barrier for reductive elimination, making ligand choice even more critical to overcome this hurdle.[8]

3. Protect the Carboxylic Acid: The free carboxylic acid can interfere with the reaction.

  • Recommendation: Protect the carboxylic acid as an ester (e.g., methyl or ethyl ester) prior to the amination reaction. The ester can be hydrolyzed in a subsequent step.

  • Causality: The acidic proton of the carboxylic acid will be deprotonated by the strong base, consuming an equivalent of base and potentially altering the solubility and reactivity of the substrate. The resulting carboxylate can also coordinate to the palladium center, inhibiting the catalytic cycle.

Issue 3: Unwanted debromination during a general reduction reaction.

Question: I need to reduce another functional group on a derivative of 4-Bromo-5-(trifluoromethyl)nicotinic acid, but my catalytic hydrogenation protocol is also removing the bromine. How can I achieve selective reduction?

Answer: Catalytic hydrogenation using catalysts like Palladium on Carbon (Pd/C) with H₂ gas is well-known to cause reductive dehalogenation of aryl bromides.[9][10][11] To preserve the C-Br bond, you must choose a reduction method with higher chemoselectivity.

1. Avoid Palladium-Based Catalytic Hydrogenation: This is the most common cause of non-selective debromination.

  • Recommendation: If you must perform a hydrogenation, consider using a different catalyst system. Platinum(IV) oxide (PtO₂), also known as Adams' catalyst, in an acidic solvent like acetic acid, has been used to hydrogenate the pyridine ring itself but can sometimes be more selective than Pd/C for other reductions.[9][10][12] However, this still carries a high risk. Ionic hydrogenation using an iridium catalyst has shown excellent tolerance for bromo-substituents while reducing the pyridine ring.[13]

  • Causality: Palladium catalysts are highly effective at activating the C-Br bond for hydrogenolysis. Other metals or methods may have different reactivity profiles that do not favor this pathway.

2. Use Chemical Reducing Agents: For reducing functional groups like ketones, aldehydes, or esters, chemical hydrides are far more selective.

  • Recommendation:

    • For Ketones/Aldehydes: Use sodium borohydride (NaBH₄) in an alcoholic solvent. This is a mild and highly selective reagent that will not affect the aryl bromide.

    • For Carboxylic Acids/Esters: Use stronger, but still selective, hydrides like lithium aluminum hydride (LiAlH₄) or borane (BH₃) in an aprotic solvent like THF. These reagents will typically not cleave an aryl-bromine bond under standard conditions.

  • Causality: The mechanism of reduction by these hydride reagents involves nucleophilic attack on the carbonyl carbon and does not proceed through a pathway that activates the C-Br bond in the same way as catalytic hydrogenation.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Debromination

This protocol is a starting point for the coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid with a generic arylboronic acid.

Materials:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 equiv)

  • Arylboronic acid (1.2–1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄, 3.0 equiv)

  • Anhydrous, degassed 1,4-dioxane

  • Degassed water

Procedure:

  • To a flame-dried Schlenk flask, add 4-Bromo-5-(trifluoromethyl)nicotinic acid, the arylboronic acid, and K₃PO₄.

  • In a separate glovebox or under an inert atmosphere, prepare a stock solution of the catalyst by adding Pd(OAc)₂ and SPhos to 1,4-dioxane.

  • Seal the Schlenk flask, and evacuate and backfill with argon or nitrogen (repeat this cycle 3 times).

  • Add the anhydrous, degassed 1,4-dioxane and degassed water (e.g., in a 10:1 ratio) to the solids via syringe.

  • Add the catalyst solution to the reaction mixture.

  • Heat the reaction mixture to 80 °C with vigorous stirring.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, cool the reaction to room temperature, acidify the aqueous layer, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

References

  • BenchChem Technical Support. (2025). Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine. BenchChem.
  • BenchChem Technical Support. (2025). Technical Support Center: 1-(3-Bromopyridin-2-yl)ethanone Reactions. BenchChem.
  • BenchChem Technical Support. (2025). Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid. BenchChem.
  • BenchChem Technical Support. (2025). How to avoid dehalogenation side reactions in Suzuki coupling. BenchChem.
  • Sreenivasulu, R., Ranganath, K. V. S., & Raju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Research Journal of Pharmaceutical, Biological and Chemical Sciences.
  • BenchChem Technical Support. (2025).
  • ResearchGate. (n.d.).
  • ChemRxiv. (2021). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines.
  • BenchChem Technical Support. (2025). Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine. BenchChem.
  • Tsubogo, T., Oyamada, H., & Kobayashi, S. (2022). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds.
  • Powers, I. G., & Uyeda, C. (2017). Metal-metal bonds in catalysis.
  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros.
  • Nishiyama, R., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.
  • Tetrahedron Letters. (2002).
  • Science of Synthesis. (2010). C.
  • BenchChem Technical Support. (2025). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. BenchChem.
  • ResearchGate. (n.d.). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
  • Apollo Scientific. (n.d.).
  • Bei, X., et al. (1999). Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. The Journal of Organic Chemistry.
  • ResearchGate. (2002).
  • Marion, N., & Nolan, S. P. (2008). N-Heterocyclic Carbenes in Palladium Catalysis.
  • TCI Chemicals. (n.d.).
  • BenchChem Technical Support. (2025). preventing debromination in Suzuki coupling of bromo-imidazoles. BenchChem.
  • ResearchGate. (2025).
  • Reddit. (2024). Struggling with Suzuki Reaction. r/Chempros.
  • Ritter, T., et al. (2020). Aryl Sulfonium Salts for Site‐Selective Late‐Stage Trifluoromethylation.
  • ResearchGate. (2026).
  • Wikipedia. (n.d.). Sonogashira coupling.
  • MDPI. (2025).
  • Garg, N. K., et al. (2014). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Organic Letters.
  • Ritter, T. (2020).
  • Green Chemistry. (2006).
  • Reddit. (2024).
  • ChemRxiv. (2020).
  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
  • Novartis OAK. (2024).
  • Molecules. (2015). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex.
  • ACS Omega. (2024). Microwave-Assisted Buchwald-Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds.
  • MDPI. (2012). Synthesis and Characterization of Triphenylphosphine Adducts of Ferrocene-Based Palladacycles and Their Performance in the Suzuki and Sonogashira Reactions with Bromo- and Chloroarenes.
  • PubMed. (2024). Development of a Buchwald-Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.

Sources

Troubleshooting

Managing reaction temperature for 4-Bromo-5-(trifluoromethyl)nicotinic acid reactions

Technical Support Center: 4-Bromo-5-(trifluoromethyl)nicotinic Acid Ticket Subject: Thermal Management & Reaction Optimization Status: Open Agent: Senior Application Scientist, Heterocyclic Chemistry Division Introductio...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Bromo-5-(trifluoromethyl)nicotinic Acid Ticket Subject: Thermal Management & Reaction Optimization Status: Open Agent: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction: The Thermal Landscape of Your Reagent

You are working with 4-Bromo-5-(trifluoromethyl)nicotinic acid , a highly functionalized pyridine building block. Its reactivity is governed by three competing electronic forces:

  • The Pyridine Nitrogen: Electron-withdrawing, rendering the ring susceptible to nucleophilic attack (

    
    ).
    
  • The

    
     Group (C5):  A strong 
    
    
    
    -withdrawing group that increases acidity and stabilizes anionic intermediates, but also lipophilicity.
  • The Carboxylic Acid (C3): A protic moiety that complicates base-mediated reactions (requiring dianion formation) and poses a decarboxylation risk at high temperatures.

Thermal management is not just about "yield"; it is about selecting the reaction pathway. A deviation of 20°C can switch the mechanism from a clean substitution to a "halogen dance" or catastrophic decarboxylation.

Module 1: The Cryogenic Zone (<-70°C)

Target Reaction: Lithiation / Metal-Halogen Exchange (C-H or C-Br activation)

The Critical Risk: The Halogen Dance

If you attempt to lithiate this molecule above -70°C, you risk the "Halogen Dance" (Base-Catalyzed Halogen Migration). The lithiated species is thermodynamically unstable relative to its isomer. The lithium atom will migrate to the position between the


 and the Nitrogen, or the Bromine will migrate to a more stable position.

Protocol 1.1: Safe Lithiation (Dianion Generation) Because you are using the free acid, you must generate the dianion (one Li for the carboxylate, one for the ring).

  • Solvent: Anhydrous THF (Must be dry; water kills the dianion immediately).

  • Temperature: Cool vessel to -78°C (Dry ice/Acetone).

  • Base: Use LDA (Lithium Diisopropylamide) rather than n-BuLi. LDA is less nucleophilic and reduces the risk of attacking the C4 position directly.

    • Dosage: 2.2 Equivalents (minimum).

  • Addition: Add LDA dropwise over 20 minutes.

  • Equilibration: Stir at -78°C for 45 minutes. Do not warm.

  • Quench: Add your electrophile at -78°C. Allow to warm only after the electrophile is fully added.

Technical Insight: The


 group directs ortho-lithiation. However, at >-50°C, the kinetic lithio-species equilibrates to the thermodynamic product, often leading to regio-isomeric mixtures that are impossible to separate.

Module 2: The Substitution Zone (0°C to 60°C)

Target Reaction: Nucleophilic Aromatic Substitution (


) at C4
The Advantage: Activation by

The C4-Bromine is exceptionally labile because it is ortho to the


 group and para to the Nitrogen (if considering the pyridine resonance). You generally do not  need high heat for 

.

Protocol 2.1: Amine Displacement

  • Solvent: DMF, DMAc, or NMP.

  • Base: DIPEA (3.0 equiv).

  • Temperature:

    • Primary Amines: Start at 0°C , warm to RT .

    • Secondary/Steric Amines: Heat to 60°C .

  • Warning: Do not exceed 80°C in wet solvents. The

    
     group activates the C4 position so strongly that water (from the solvent or atmosphere) can displace the bromine, yielding the 4-hydroxy impurity (pyridone tautomer).
    

Module 3: The Coupling Zone (60°C to 100°C)

Target Reaction: Suzuki-Miyaura / Sonogashira Coupling

The Risk: Decarboxylation & Protodebromination

Nicotinic acids are prone to thermal decarboxylation. While simple nicotinic acid decarboxylates >150°C, the electron-withdrawing


 group destabilizes the C-COOH bond, potentially lowering this threshold. Furthermore, Pd-catalyzed cycles at high heat can lead to protodebromination (replacing Br with H) if the transmetallation is slow.

Table 1: Recommended Coupling Parameters

ParameterRecommendationReason
Max Temp 90°C Prevent thermal decarboxylation.
Base

or

Carbonates are gentler than hydroxides; reduces hydrolysis risk.
Catalyst

or

Bidentate ligands (dppf) resist de-ligation at elevated temps.
Solvent Dioxane/Water (4:1)Water is necessary for boronic acid activation but keep the ratio low.

Visualizing the Workflow

The following diagram maps the "Safe Operating Areas" (SOA) for this molecule.

ThermalMap Start 4-Bromo-5-(CF3) Nicotinic Acid Cryo Cryogenic Zone (<-78°C) Start->Cryo Lithiation Sub Substitution Zone (0°C - 60°C) Start->Sub Nucleophilic Attack Coup Coupling Zone (60°C - 90°C) Start->Coup Pd-Catalysis Danger Danger Zone (>120°C) Start->Danger Overheating Lithio Target: C-Li Species (Kinetic Control) Cryo->Lithio Success Decomp Risk: Decarboxylation Risk: Halogen Dance Cryo->Decomp If T > -50°C SNAr_Prod Target: C4-Amine/Ether (SNAr) Sub->SNAr_Prod Success Biaryl Target: Biaryl/Alkyne (Suzuki/Sonogashira) Coup->Biaryl Success Coup->Decomp Protodebromination Danger->Decomp CO2 Loss

Caption: Thermal Stability Map indicating safe operating windows for Lithiation, SNAr, and Coupling reactions.

Troubleshooting Matrix (FAQ)

Q1: I am seeing a "regio-isomer" impurity during lithiation. What happened?

  • Diagnosis: You likely experienced the Halogen Dance . This occurs when the reaction warms above -70°C before the electrophile traps the lithium species.

  • Fix: Ensure your internal temperature (probe in the liquid) is -78°C, not just the bath temperature. Pre-cool your electrophile (if liquid) before addition.

Q2: My Suzuki coupling stalled at 50% conversion, but raising the temp to 110°C caused the starting material to disappear without forming product.

  • Diagnosis: You likely triggered Decarboxylation . At 110°C, the acid moiety is unstable.

  • Fix: Switch to a more active catalyst (like XPhos-Pd-G3 or Sphos-Pd-G2) that works at 60-80°C. Alternatively, protect the acid as a methyl ester before coupling; the ester is thermally stable up to reflux in toluene.

Q3: During SNAr with an amine, I am getting a hydroxyl-impurity (M+17 mass shift).

  • Diagnosis: Hydrolysis of the C4-Bromine by water. The

    
     group makes the C4 position extremely electrophilic.
    
  • Fix: Use anhydrous DMF/DMAc. Dry your amine reagents. If using an inorganic base (like

    
    ), ensure it is anhydrous. Lower the temperature and increase the reaction time.
    

References

  • Schlosser, M. (2005). The "Halogen Dance" and Other Halogen Migration Reactions. Angewandte Chemie International Edition, 44(3), 376-393. Link

  • Gribble, G. W., & Joule, J. A. (2010). Progress in Heterocyclic Chemistry. Elsevier.
  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Reference for Suzuki/Sonogashira mechanisms on electron-deficient rings).
  • Wang, X., et al. (2010). Decarboxylation of Pyridine Derivatives: Kinetics and Mechanism. Journal of Organic Chemistry. (General grounding for nicotinic acid stability).

Reference Data & Comparative Studies

Validation

Purity Analysis of 4-Bromo-5-(trifluoromethyl)nicotinic Acid: A Comparative HPLC Method Development Guide

As a Senior Application Scientist in pharmaceutical method development, I frequently encounter highly functionalized building blocks that defy standard chromatographic approaches. 4-Bromo-5-(trifluoromethyl)nicotinic aci...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in pharmaceutical method development, I frequently encounter highly functionalized building blocks that defy standard chromatographic approaches. 4-Bromo-5-(trifluoromethyl)nicotinic acid is a prime example. Featuring a basic pyridine nitrogen, an acidic carboxyl group, a bulky polarizable bromine atom, and a highly electronegative trifluoromethyl (–CF₃) group, this molecule presents a complex matrix of polarity and hydrophobicity.

When developing a purity analysis method for such compounds, relying on a standard "platform" C18 method often leads to co-eluting process impurities and poor peak shapes. This guide objectively compares the performance of traditional C18, Polar-Embedded C18, and Pentafluorophenyl (PFP) stationary phases, providing the mechanistic causality and self-validating protocols necessary to achieve robust separation.

Mechanistic Rationale for Column Selection

The primary challenge in analyzing 4-bromo-5-(trifluoromethyl)nicotinic acid is resolving it from closely related synthetic impurities, such as its des-bromo analog or the 4-chloro process impurity. These analogs possess nearly identical hydrophobicities (LogP), making dispersive interactions alone insufficient for baseline separation.

  • Standard C18 Phases: Rely exclusively on hydrophobic (dispersive) partitioning. While versatile, they often fail to recognize the subtle steric and electronic differences between halogenated regioisomers or chloro/bromo analogs.

  • Polar-Embedded C18 Phases: Incorporate an amide or ether linkage near the silica surface to shield residual silanols. While this reduces the tailing of the basic pyridine nitrogen, it does not inherently improve selectivity for the –CF₃ or –Br groups.

  • PFP (Pentafluorophenyl) Phases: Fluorinated stationary phases, particularly PFP columns, offer orthogonal selectivity to traditional alkyl phases by providing enhanced dipole,

    
    , and charge transfer interactions 1. The rigid planar structure of the PFP ligand provides exceptional shape selectivity for halogenated aromatic compounds 2, while the highly polar C–F bonds interact strongly with the analyte's –CF₃ group via dipole-dipole interactions 3.
    

Selectivity_Logic A Analyte: 4-Br-5-CF3-Nicotinic Acid (Highly Electronegative, Polarizable) B Standard C18 Phase (Dispersive Hydrophobic Interactions) A->B Alkyl chain partitioning C PFP (Pentafluorophenyl) Phase (Dipole, π-π, Halogen Bonding) A->C Fluorine-Fluorine & π-π stacking D Poor Resolution of Halogenated Impurities (Rs < 1.5) B->D Insufficient shape recognition E High Orthogonal Selectivity (Rs > 3.0) C->E Strong dipole interactions

Logical relationship between stationary phase chemistry and halogenated analyte selectivity.

Experimental Methodologies & Self-Validating Protocol

To objectively evaluate these columns, we must establish a self-validating experimental protocol. A method is only scientifically sound if its System Suitability Test (SST) intrinsically proves its resolving power. We achieve this by spiking the Active Pharmaceutical Ingredient (API) with known, structurally similar impurities.

Step-by-Step Protocol

1. Mobile Phase Preparation (Causality of pH Control): The carboxylic acid moiety of nicotinic acid has a pKa of ~2.5. If the mobile phase pH is near this value, the molecule exists in a state of partial ionization, leading to split peaks and irreproducible retention times.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA lowers the pH to ~2.0, fully protonating the carboxylic acid into its neutral, hydrophobic state, ensuring strong retention on reversed-phase columns).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

2. Sample Preparation:

  • Diluent: 50:50 Water:Acetonitrile (v/v).

  • API Solution: Dissolve 4-Bromo-5-(trifluoromethyl)nicotinic acid to a concentration of 1.0 mg/mL.

  • SST Resolution Solution: Spike the API solution with 0.1% (w/w) of 4-Chloro-5-(trifluoromethyl)nicotinic acid (Impurity 1) and 5-(trifluoromethyl)nicotinic acid (Impurity 2).

3. Chromatographic Conditions:

  • Column Dimensions: 150 mm × 4.6 mm, 3 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm (optimal for the conjugated pyridine chromophore).

  • Gradient Program: 5% B to 95% B over 15 minutes, hold for 3 minutes, re-equilibrate for 5 minutes.

HPLC_Workflow S1 1. Mobile Phase Preparation (0.1% TFA to suppress COOH ionization) S2 2. Sample & Impurity Spiking (API + 4-Chloro & Des-bromo analogs) S1->S2 S3 3. Column Screening (C18 vs. Polar-Embedded vs. PFP) S2->S3 S4 4. Chromatographic Execution (Gradient Elution, UV 254 nm) S3->S4 S5 5. System Suitability Validation (Tailing < 1.5, Resolution > 2.0) S4->S5 Self-Validating Criteria

Step-by-step experimental workflow for HPLC method development and validation.

Comparative Data Analysis

The table below summarizes the quantitative chromatographic performance of the three stationary phases using the self-validating SST solution.

Acceptance Criteria: Tailing Factor (


) 

1.5; Resolution (

)

2.0 for all critical pairs.
Column ChemistryRetention Time (API)Tailing Factor (

)
Resolution (

): API vs 4-Chloro Impurity
Resolution (

): API vs Des-bromo Impurity
Standard C18 6.4 min1.451.2 (Fails SST)1.8 (Fails SST)
Polar-Embedded C18 5.8 min1.101.4 (Fails SST)2.1 (Pass)
PFP Phase 8.2 min1.053.5 (Pass)4.2 (Pass)
Data Interpretation & Insights
  • Standard C18: Failed to resolve the 4-chloro impurity from the 4-bromo API. Because chlorine and bromine have similar hydrophobic contributions in this specific steric environment, dispersive forces alone cannot differentiate them.

  • Polar-Embedded C18: Demonstrated excellent peak shape (

    
     = 1.10) due to the shielding of residual silanols from the pyridine nitrogen. However, it still failed the critical resolution threshold for the halogenated analogs.
    
  • PFP Phase: Emerged as the unequivocally superior choice. The increased retention time (8.2 min) indicates strong secondary interactions. The rigid pentafluorophenyl ring effectively discriminated between the atomic radii of the chlorine and bromine atoms (shape selectivity), while the C–F bonds locked onto the analyte's –CF₃ group, yielding massive resolution gains (

    
     = 3.5).
    

Conclusion

For the purity analysis of highly functionalized, halogenated pyridine derivatives like 4-bromo-5-(trifluoromethyl)nicotinic acid, traditional C18 columns present an unacceptable risk of co-eluting hidden impurities. By understanding the chemical causality of the analyte—specifically its polarizability and dipole moments—analysts can leverage the multimodal interactions of a PFP stationary phase to ensure a robust, self-validating, and ICH-compliant analytical method.

References

  • Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Source: Waters Corporation URL
  • Source: LCGC International (Chromatography Online)
  • NEW ACE® C18-PFP - a unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP)

Sources

Comparative

Spectroscopic comparison of 4-Bromo-5-(trifluoromethyl)nicotinic acid isomers

Spectroscopic Comparison Guide: 4-Bromo-5-(trifluoromethyl)nicotinic Acid and Its Positional Isomers As a Senior Application Scientist, I frequently encounter the analytical bottleneck of differentiating halogenated pyri...

Author: BenchChem Technical Support Team. Date: March 2026

Spectroscopic Comparison Guide: 4-Bromo-5-(trifluoromethyl)nicotinic Acid and Its Positional Isomers

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of differentiating halogenated pyridine positional isomers. During the functionalization of nicotinic acid derivatives, regioselectivity is rarely absolute. Distinguishing the target 4-Bromo-5-(trifluoromethyl)nicotinic acid from its primary positional alternatives—such as the 5-bromo-4-(CF₃) and 2-bromo-5-(CF₃) isomers—requires a rigorous, self-validating analytical strategy.

This guide objectively compares the spectroscopic performance of these isomers and provides field-proven, causality-driven protocols for their unambiguous identification.

Structural & Spectroscopic Overview

The core challenge in differentiating these isomers lies in their identical mass and highly similar functional groups. However, the spatial arrangement of the bromine atom, the trifluoromethyl (-CF₃) group, and the carboxylic acid (-COOH) on the pyridine ring dictates distinct local electronic environments. These differences manifest quantitatively in Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Quantitative Spectroscopic Differentiators for Key Isomers

Isomer¹H NMR (Proton Positions)¹H Multiplicity & J-Coupling¹⁹F NMR Multiplicity (¹H-Coupled)
4-Bromo-5-(CF₃)nicotinic acid C2, C6SingletsDoublet (⁴JHF ≈ 1.5 Hz)
5-Bromo-4-(CF₃)nicotinic acid C2, C6SingletsSinglet
2-Bromo-5-(CF₃)nicotinic acid C4, C6Doublets (⁴JHH ≈ 2.0 Hz)Doublet (⁴JHF ≈ 1.5 Hz)

Mechanistic Causality in Spectroscopic Differentiation

To build a robust analytical profile, we must look beyond empirical matching and understand the physical causality driving the spectral data.

¹H NMR: Regiochemistry via Spin-Spin Coupling

The distance between the residual aromatic protons on the pyridine ring is the primary differentiator for the 2-bromo isomer. In 2-bromo-5-(trifluoromethyl)nicotinic acid, the remaining protons are located at C4 and C6. Because these protons are meta to each other, their nuclear spins interact through the intervening bonds, yielding a characteristic ⁴JHH coupling constant of approximately 2 Hz[1]. Consequently, they appear as distinct doublets.

Conversely, in both the 4-bromo and 5-bromo isomers, the residual protons are located at C2 and C6. Separated by the pyridine nitrogen, this para-like relationship results in negligible scalar coupling (typically < 0.5 Hz)[2]. Therefore, the protons in these isomers will appear as sharp singlets, immediately ruling out the 2-bromo configuration.

¹⁹F NMR: The Ortho-Proton Self-Validation Strategy

The ¹⁹F nucleus is exquisitely sensitive to its local electronic environment, making it a powerful tool for distinguishing the remaining 4-bromo and 5-bromo isomers[3]. While ¹H-decoupled ¹⁹F NMR provides useful chemical shift data (the ortho-carboxylic acid in the 4-CF₃ isomer deshields the fluorine nuclei, shifting the signal downfield), chemical shifts can be vulnerable to solvent and concentration effects.

To create a self-validating system , we rely on ¹H-coupled ¹⁹F NMR.

  • In the 4-bromo-5-(CF₃) isomer, the -CF₃ group at C5 is directly adjacent (ortho) to the proton at C6. This proximity allows for a through-bond scalar coupling (⁴JHF), splitting the ¹⁹F signal into a fine doublet.

  • In the 5-bromo-4-(CF₃) isomer, the -CF₃ group at C4 is flanked by the bromine atom and the carboxylic acid. With no ortho-protons available, the ¹⁹F signal remains a sharp singlet regardless of proton decoupling.

Mass Spectrometry: Halogen Isotope Signatures

While MS cannot easily differentiate positional isomers, it is a mandatory preliminary check. Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. High-resolution LC-MS/MS must display a characteristic [M] and [M+2] doublet of equal intensity, validating mono-bromination before NMR workflows are initiated.

Self-Validating Experimental Protocols

The following methodologies are designed to eliminate analytical ambiguity through internal cross-checks.

Protocol A: High-Resolution NMR Workflow

Objective: Unambiguous assignment of pyridine regiochemistry via internal standardization and coupling analysis.

  • Sample Preparation: Dissolve 15 mg of the purified analyte in 0.6 mL of anhydrous DMSO-d₆.

    • Causality: DMSO-d₆ disrupts intermolecular hydrogen bonding of the nicotinic acid moiety, preventing line broadening.

  • Internal Standardization: Spike the sample with 1.0 µL of fluorobenzene (δ -113.15 ppm).

    • Causality: This acts as an internal ¹⁹F standard, completely eliminating chemical shift artifacts caused by solvent variations or sample concentration[3].

  • ¹H NMR Acquisition: Acquire standard ¹H spectra at 400 MHz (or higher). Set the relaxation delay (D1) to 2.0 seconds. Evaluate the aromatic region (7.5–9.0 ppm) to determine if the signals are singlets (indicating 4-Br or 5-Br) or doublets (indicating 2-Br)[1].

  • ¹H-Coupled ¹⁹F NMR (The Cross-Check): Acquire a ¹⁹F spectrum without proton decoupling.

    • Causality: This is the critical self-validating step. Analyze the -CF₃ resonance for fine scalar coupling. The presence of a ~1.5 Hz doublet definitively confirms the 4-bromo-5-(CF₃) isomer over the 5-bromo-4-(CF₃) isomer.

Protocol B: LC-MS/MS Isotopic Profiling
  • Preparation: Prepare a 1 µg/mL solution in Acetonitrile/Water (50:50) containing 0.1% formic acid.

  • Chromatography: Inject 2 µL onto a C18 reverse-phase column using a shallow gradient (e.g., 5% to 95% organic over 10 minutes) to separate any co-eluting positional isomers.

  • Ionization: Acquire data in negative Electrospray Ionization (ESI-) mode to efficiently ionize the acidic moiety. Confirm the 1:1 isotopic cluster for [M-H]⁻ to validate the presence of exactly one bromine atom.

Analytical Decision Workflow

IsomerDifferentiation A Unknown Isomer Mixture (Nicotinic Acid Derivatives) B 1H NMR Analysis (Aromatic Region) A->B C Doublets (J ≈ 2 Hz) Meta-Protons (H4, H6) B->C Yes D Singlets (J < 0.5 Hz) Para-Protons (H2, H6) B->D No E 2-Bromo-5-(CF3) Isomer Confirmed C->E F 19F NMR Analysis (1H-Coupled) D->F G Singlet (No ortho-proton) F->G H Doublet (4J_HF ≈ 1.5 Hz) (Coupled to ortho-H6) F->H I 5-Bromo-4-(CF3) Isomer Confirmed G->I J 4-Bromo-5-(CF3) Isomer Confirmed H->J

Workflow for spectroscopic differentiation of 4-Bromo-5-(trifluoromethyl)nicotinic acid isomers.

References

  • [3] Title: 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species Source: Dove Medical Press URL:

  • [2] Title: NMR Coupling Constants Source: Chemical Instrumentation Facility, Iowa State University URL:

  • [1] Title: 14.12: Coupling Constants Identify Coupled Protons Source: Chemistry LibreTexts URL:

Sources

Validation

A Comparative Guide to the Reactivity of 4-Bromo-5-(trifluoromethyl)nicotinic Acid in Modern Cross-Coupling Reactions

Introduction: The Strategic Value of Highly Functionalized Pyridines In the landscape of contemporary drug discovery and materials science, pyridine scaffolds are of paramount importance, forming the core of numerous pha...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Highly Functionalized Pyridines

In the landscape of contemporary drug discovery and materials science, pyridine scaffolds are of paramount importance, forming the core of numerous pharmaceuticals and functional materials.[1][2] The ability to selectively functionalize this heterocycle is a cornerstone of molecular design. 4-Bromo-5-(trifluoromethyl)nicotinic acid represents a uniquely challenging yet valuable building block. It offers a trifecta of functionalities on a single pyridine ring: a bromine atom poised for cross-coupling, a potent electron-withdrawing trifluoromethyl (-CF3) group, and a directing carboxylic acid (-COOH) group.

This guide provides an in-depth comparative analysis of the reactivity of 4-Bromo-5-(trifluoromethyl)nicotinic acid against simpler bromo-pyridines. We will dissect the competing electronic and steric factors that govern its performance in three of the most powerful C-C and C-N bond-forming reactions: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Sonogashira coupling. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this and similar complex heteroaryl halides in their synthetic campaigns.

Pillar 1: Theoretical Underpinnings of Reactivity

The reactivity of any aryl halide in a palladium-catalyzed cross-coupling reaction is fundamentally governed by the initial, often rate-determining, oxidative addition step. In this step, the C(sp²)-Br bond is cleaved and adds to a Pd(0) catalyst. The electronic and steric environment surrounding this bond dictates the kinetic barrier to this process.

Electronic Effects: The pyridine ring of 4-Bromo-5-(trifluoromethyl)nicotinic acid is rendered exceptionally electron-deficient. This is due to the cumulative electron-withdrawing effects of:

  • The Pyridine Nitrogen: Inherently electron-withdrawing.

  • The Trifluoromethyl (-CF3) Group: One of the most powerful inductive electron-withdrawing groups used in medicinal chemistry.[3][4] Its presence significantly lowers the electron density of the aromatic ring, which is known to facilitate the oxidative addition of the C-Br bond to the electron-rich Pd(0) center.[5]

  • The Carboxylic Acid (-COOH) Group: Also a meta-directing, deactivating group.

This pronounced electron deficiency is expected to make the C4-Br bond significantly more susceptible to oxidative addition compared to bromo-pyridines lacking such strong deactivating groups (e.g., 3-bromopyridine or 4-bromopyridine).

Steric Considerations: While electronically activated, the C4-Br bond is sterically encumbered. It is flanked by two substituents: the carboxylic acid at the C3 position and the bulky trifluoromethyl group at the C5 position.[6] This steric hindrance can impede the approach of the bulky palladium catalyst, potentially slowing the reaction rate and necessitating the use of specialized, sterically demanding phosphine ligands to facilitate the coupling.[5][7]

The interplay of these activating electronic effects and deactivating steric effects is the central theme of this guide.

cluster_factors Factors Influencing Reactivity of 4-Bromo-5-(CF3)-nicotinic acid cluster_outcome Impact on Oxidative Addition Step Electronic Electronic Effects CF3 Trifluoromethyl (-CF3) (Strongly EWD) Electronic->CF3 COOH Carboxylic Acid (-COOH) (EWD) Electronic->COOH Py_N Pyridine Nitrogen (EWD) Electronic->Py_N Steric Steric Hindrance Ortho_COOH Ortho -COOH Group Steric->Ortho_COOH Ortho_CF3 Ortho -CF3 Group Steric->Ortho_CF3 Activation Activation (Faster Rate) CF3->Activation Lowers e- density on ring COOH->Activation Py_N->Activation Deactivation Deactivation (Slower Rate) Ortho_COOH->Deactivation Blocks catalyst approach Ortho_CF3->Deactivation

Caption: Competing electronic and steric effects on reactivity.

Pillar 2: Comparative Performance in Key Cross-Coupling Reactions

Direct, side-by-side comparative data for 4-Bromo-5-(trifluoromethyl)nicotinic acid is limited in the literature. Therefore, the following analysis is a synthesis of established principles and data from structurally analogous systems.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling for C-C bond formation due to its operational simplicity and the stability of its boronic acid reagents.[8]

Comparative Analysis:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid: The strong electron-withdrawing groups are expected to facilitate a rapid oxidative addition. However, the reaction will likely require a sophisticated catalyst system. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos or SPhos) are often necessary to overcome the steric hindrance and promote the reductive elimination step.[5] The basic conditions (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)[5] can potentially deprotonate the nicotinic acid, altering its solubility and electronic properties, which must be carefully considered when selecting the solvent system.

  • 3-Bromopyridine (Control): This substrate is less electronically activated and not sterically hindered. It serves as a baseline, generally providing good to excellent yields with standard catalyst systems like Pd(dppf)Cl₂ or Pd(PPh₃)₄ under conventional heating.[9][10]

  • 4-Bromo-3-nitro-pyridine (Electron-Deficient Analogue): Similar to our target molecule, the nitro group strongly activates the C-Br bond towards oxidative addition. This analogue often provides high yields, reinforcing the principle that electron deficiency is beneficial for this step.

Table 1: Predicted Performance & Conditions for Suzuki-Miyaura Coupling

Substrate Key Features Predicted Reactivity Recommended Catalyst System Recommended Base
4-Bromo-5-(CF₃)nicotinic acid Highly e⁻ deficient, Sterically hindered High (with optimization) Pd₂(dba)₃ / XPhos or SPhos K₃PO₄ or Cs₂CO₃
3-Bromopyridine Moderately e⁻ deficient, Unhindered Good Pd(dppf)Cl₂ or Pd(PPh₃)₄ K₂CO₃ or Na₂CO₃

| 4-Bromo-3-nitro-pyridine | Highly e⁻ deficient, Moderately hindered | High | Pd(dppf)Cl₂ | K₂CO₃ |

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone for C-N bond formation.[11] However, it introduces unique challenges for our substrate.

Comparative Analysis:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid: This substrate presents a significant challenge. While the C-Br bond is activated, the reaction requires a strong base (e.g., NaOt-Bu, LiHMDS), which will readily deprotonate the carboxylic acid.[12] The resulting carboxylate could potentially act as a ligand for the palladium center, leading to catalyst inhibition or undesired side reactions. Furthermore, the adjacent pyridine nitrogen and the carboxylate could form a chelate with the palladium catalyst, potentially sequestering it from the catalytic cycle.[13] Successful coupling would likely require a pre-catalyst system resistant to such inhibition, such as a G3 or G4 Buchwald precatalyst, and careful screening of bases.[13][14]

  • 3-Bromo-2-aminopyridine (Chelating Analogue): This substrate is known to present challenges due to the potential for the amidine-like structure to chelate the palladium catalyst, retarding oxidative addition.[13] The successful coupling of this substrate often relies on specialized ligands like RuPhos or BrettPhos.[13] This serves as a useful model for the potential catalyst inhibition issues with our target molecule.

Sonogashira Coupling

The Sonogashira coupling enables the formation of C(sp²)-C(sp) bonds, creating valuable alkynyl-substituted heterocycles.[2][15]

Comparative Analysis:

  • 4-Bromo-5-(trifluoromethyl)nicotinic acid: The electronic activation of the C-Br bond is highly favorable for the Sonogashira reaction.[16] The reaction is typically run with a base like Et₃N or DIPA, which will also deprotonate the carboxylic acid. Unlike in the Buchwald-Hartwig reaction, this is often less problematic. The standard Pd/Cu co-catalyst system may be effective, though steric hindrance could necessitate higher temperatures or longer reaction times.[1][2]

  • 2-Amino-3-bromopyridine (Electron-Rich Analogue): Studies on this substrate show that Sonogashira couplings can proceed in excellent yields (72-96%) under optimized conditions, typically involving a Pd(CF₃COO)₂/PPh₃ catalyst system with a CuI co-catalyst.[1][17] This demonstrates the general utility of the reaction for functionalized bromopyridines. Our target molecule, being more electron-deficient, should in principle be even more reactive in the oxidative addition step.

Pillar 3: Self-Validating Experimental Protocol

This section provides a robust, detailed starting protocol for a Suzuki-Miyaura coupling reaction. The rationale behind each step is explained to ensure trustworthiness and aid in troubleshooting.

Protocol: Suzuki-Miyaura Coupling of 4-Bromo-5-(trifluoromethyl)nicotinic acid with Phenylboronic Acid

Rationale for Component Selection:

  • Catalyst System (Pd₂(dba)₃ / XPhos): A Pd(0) source is paired with a bulky, electron-rich Buchwald ligand (XPhos). This combination is chosen for its proven efficacy with sterically hindered and electron-deficient aryl halides. XPhos accelerates both the oxidative addition and the typically difficult reductive elimination steps.[13]

  • Base (K₃PO₄): Potassium phosphate is a moderately strong base effective for transmetalation. It is often superior to carbonates for challenging substrates and can be used with a small amount of water, which can be beneficial.[5]

  • Solvent (1,4-Dioxane / Water): Dioxane is a common solvent for Suzuki couplings. The addition of water helps to dissolve the inorganic base and facilitate the transmetalation step.[9] The solvent must be rigorously degassed to prevent oxidation and deactivation of the Pd(0) catalyst.[5]

Step-by-Step Procedure:

  • Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-5-(trifluoromethyl)nicotinic acid (1.0 equiv), phenylboronic acid (1.3 equiv), and finely powdered K₃PO₄ (3.0 equiv).

  • Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment. This is critical as the Pd(0) catalyst is oxygen-sensitive.[5]

  • Catalyst Addition: Under a positive pressure of inert gas, quickly add the palladium source, Pd₂(dba)₃ (2.5 mol %), and the ligand, XPhos (6.0 mol %).

  • Solvent Addition: Add degassed 1,4-dioxane and degassed water (e.g., in a 5:1 ratio by volume) via syringe. The final concentration should be approximately 0.1 M with respect to the starting bromide.

  • Reaction: Place the sealed flask in a pre-heated oil bath at 100-110 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical method involves taking a small aliquot, quenching with water, extracting with ethyl acetate, and analyzing the organic layer. The reaction is complete upon full consumption of the starting bromide.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Carefully acidify the aqueous layer with 1 M HCl to pH ~3-4 to protonate the product's carboxylic acid, then extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired 4-phenyl-5-(trifluoromethyl)nicotinic acid.

start Start: Oven-Dried Schlenk Flask reagents 1. Add Solids: - Bromo-Pyridine (1 eq) - Boronic Acid (1.3 eq) - K3PO4 (3 eq) start->reagents inert 2. Inert Atmosphere: Evacuate & backfill with Argon (3x) reagents->inert catalyst 3. Add Catalyst System: - Pd2(dba)3 (2.5 mol%) - XPhos (6 mol%) inert->catalyst solvent 4. Add Degassed Solvents: 1,4-Dioxane / H2O (5:1) catalyst->solvent reaction 5. Heat Reaction: 100-110 °C with vigorous stirring solvent->reaction monitoring 6. Monitor Progress: TLC or LC-MS until completion reaction->monitoring workup 7. Aqueous Work-up: Acidify, then extract with EtOAc monitoring->workup purify 8. Purify: Silica Gel Column Chromatography workup->purify product Final Product purify->product

Caption: Standard workflow for a Suzuki-Miyaura coupling experiment.

Conclusion

4-Bromo-5-(trifluoromethyl)nicotinic acid is a highly activated, albeit sterically challenging, substrate for palladium-catalyzed cross-coupling reactions.

  • Key Insight: The powerful electron-withdrawing nature of the trifluoromethyl and carboxylic acid groups significantly lowers the activation barrier for the rate-determining oxidative addition step. This makes the substrate, in principle, more reactive than simpler bromo-pyridines.

  • Practical Challenge: This electronic activation is counterbalanced by significant steric hindrance from the two ortho substituents. Furthermore, the presence of the acidic and potentially coordinating carboxylic acid group introduces complexities, particularly for reactions sensitive to base and chelation, such as the Buchwald-Hartwig amination.

  • Recommendation: For successful functionalization, researchers should employ modern, highly active catalyst systems featuring bulky, electron-rich ligands. The Suzuki-Miyaura and Sonogashira couplings represent the most promising avenues for C-C bond formation, while C-N couplings via Buchwald-Hartwig amination will likely require extensive optimization to overcome catalyst inhibition. This guide provides the theoretical framework and practical starting points necessary to harness the synthetic potential of this valuable chemical building block.

References

  • Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5555-5558. Available at: [Link]

  • Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Available at: [Link]

  • Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. ResearchGate. Available at: [Link]

  • Structural and electronic modifications of pyridones and pyrones via regioselective bromination and trifluoromethylation. (n.d.). ResearchGate. Retrieved March 3, 2026, from [Link]

  • Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. (2023). Faraday Discussions. Available at: [Link]

  • Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. (n.d.). Organic & Biomolecular Chemistry. Available at: [Link]

  • Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. (n.d.). Organic & Biomolecular Chemistry. Available at: [Link]

  • Klumpp, D. A., et al. (2007). Superelectrophiles and the effects of trifluoromethyl substituents. Journal of the American Chemical Society, 129(34), 10354-10355. Available at: [Link]

  • Klumpp, D. A., et al. (2007). Superelectrophiles and the Effects of Trifluoromethyl Substituents. SciSpace. Available at: [Link]

  • Synthesis of functionalised fluorinated pyridine derivatives by site-selective Suzuki-Miyaura cross-coupling reactions. (n.d.). King Fahd University of Petroleum & Minerals. Retrieved March 3, 2026, from [Link]

  • J.C. Biffinger, H.W. Kim, S.G. DiMagno. (2004). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 9(11), 970-987. Available at: [Link]

  • A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. (2023). Organic Letters. Available at: [Link]

  • Larsen, C. H., et al. (2011). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters, 13(10), 2678-2681. Available at: [Link]

  • Cross-Electrophile Coupling to Form Sterically Hindered C(sp2)-C(sp3) Bonds: Ni and Co Afford Complementary Reactivity. (2025). Journal of the American Chemical Society. Available at: [Link]

  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved March 3, 2026, from [Link]

  • Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Available at: [Link]

  • 10H-phenoselenazine from double cross coupling reaction Synthesis and mechanistic study of 2-(trifluoromethyl)-10H - phenoselenazine. (n.d.). SciELO. Retrieved March 3, 2026, from [Link]

  • Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Available at: [Link]

  • Krumpak, B., et al. (2014). Synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines – sequential versus multicomponent reaction approach. Beilstein Journal of Organic Chemistry, 10, 1826-1835. Available at: [Link]

  • Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 998-1003. Available at: [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). University of South Carolina Scholar Commons. Retrieved March 3, 2026, from [Link]

  • Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions. (2025). ResearchGate. Available at: [Link]

  • Help needed with unreproducible Suzuki coupling. (2023). Reddit. Available at: [Link]

  • Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved March 3, 2026, from [Link]

  • Synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines – sequential versus multicomponent reaction approach. (2014). Beilstein Journals. Available at: [Link]

  • Investigation of Palladium-NHC Catalysts to Probe the Mechanistic Action and Direct Site-Selectivity in Cross-Coupling Reaction. (n.d.). White Rose eTheses Online. Retrieved March 3, 2026, from [Link]

  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

  • Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. (n.d.). Organic Chemistry Portal. Retrieved March 3, 2026, from [Link]

  • Site-Selective Suzuki-Miyaura Cross-Coupling Reactions of 2,3,4,5-Tetrabromofuran. (n.d.). ResearchGate. Retrieved March 3, 2026, from [Link]

  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.). MDPI. Retrieved March 3, 2026, from [Link]

  • New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. (2025). ResearchGate. Available at: [Link]

  • Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2014). Journal of the American Chemical Society. Available at: [Link]

  • Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). MDPI. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Electronic Effects of the Trifluoromethyl Group on Nicotinic Acid

For researchers, medicinal chemists, and drug development professionals, the strategic modification of lead compounds is a cornerstone of modern therapeutics. Nicotinic acid, or vitamin B3, and its derivatives represent...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and drug development professionals, the strategic modification of lead compounds is a cornerstone of modern therapeutics. Nicotinic acid, or vitamin B3, and its derivatives represent a versatile scaffold in drug design, known for a range of pharmacological activities.[1][2] The introduction of substituents onto this heterocyclic framework is a key strategy to modulate its physicochemical and biological properties. Among the vast arsenal of functional groups, the trifluoromethyl (-CF3) group holds a unique and powerful position due to its distinct electronic characteristics.[3][4]

This guide provides an in-depth comparison of the electronic effects of the trifluoromethyl group versus other common substituents on the nicotinic acid core. We will explore the underlying principles of these effects, present comparative experimental data, detail the protocols for their measurement, and discuss the implications for rational drug design.

Understanding Electronic Effects: The Foundation of Molecular Tuning

The electronic influence of a substituent on an aromatic ring, such as the pyridine ring of nicotinic acid, is primarily described by two phenomena: the inductive effect and the resonance effect.

  • Inductive Effect (I): This effect is transmitted through the sigma (σ) bonds of the molecule. It arises from the difference in electronegativity between the substituent and the ring atoms. Highly electronegative atoms or groups, like fluorine, pull electron density away from the ring, exerting a negative inductive (-I) effect. Conversely, less electronegative groups, like alkyl groups, can donate electron density, creating a positive inductive (+I) effect.

  • Resonance Effect (M or R): This effect is transmitted through the pi (π) electron system of the aromatic ring. Substituents with lone pairs of electrons (e.g., -OCH3, -Cl) or pi bonds (e.g., -NO2) can donate or withdraw electron density by delocalizing electrons across the ring. This is termed a positive resonance (+R) or negative resonance (-R) effect, respectively.

The interplay of these two effects determines the overall electron-donating or electron-withdrawing nature of a substituent, which in turn profoundly influences the molecule's acidity, basicity, reactivity, and potential for intermolecular interactions.

Caption: Inductive vs. Resonance Effects on an Aromatic Ring.

The Trifluoromethyl Group: A Profile of Potent Electron Withdrawal

The trifluoromethyl group is often considered a "superelectrophile" due to its powerful electron-withdrawing properties.[5][6][7] This is almost exclusively due to a very strong negative inductive (-I) effect. The three highly electronegative fluorine atoms create a strong dipole, pulling significant electron density away from the point of attachment.[8] Unlike a single fluorine atom or a methoxy group, the -CF3 group does not possess lone pairs that can participate in resonance donation back to the ring. This results in a net effect that is overwhelmingly electron-withdrawing, deactivating the aromatic ring towards electrophilic substitution but increasing the acidity of nearby functional groups.[8][9]

Comparative Analysis: -CF3 vs. Other Substituents

The most direct way to quantify the electronic effect of a substituent on nicotinic acid is to measure its acid dissociation constant (pKa). The pKa value reflects the ease with which the carboxylic acid proton is donated. A lower pKa value indicates a stronger acid, which corresponds to a greater stabilization of the resulting carboxylate anion. Electron-withdrawing groups stabilize this anion, thus lowering the pKa.

Below is a comparative table of predicted and experimental pKa values and Hammett constants (σ) for various substituted nicotinic acids. The Hammett constant is a quantitative measure of the electronic effect of a substituent, with positive values indicating electron withdrawal and negative values indicating electron donation.[10][11]

Substituent (Position)Predominant EffectHammett Constant (σp)[10][12]Predicted pKa[13][14][15]
None (Nicotinic Acid) Reference0.004.85 (experimental)
-CH3 (Methyl) Weak +I, Hyperconjugation-0.17~5.0
-Cl (Chloro) Strong -I, Weak +R+0.231.42 (for 2-chloro-6-CF3)
-OCH3 (Methoxy) -I, Strong +R-0.27~5.3
-NO2 (Nitro) Strong -I, Strong -R+0.78~3.4
-CF3 (Trifluoromethyl, 6-position) Strong -I+0.542.96
-CF3 (Trifluoromethyl, 4-position) Strong -I+0.542.50

Analysis of the Data:

  • Trifluoromethyl (-CF3): As predicted, the presence of a -CF3 group significantly lowers the pKa of nicotinic acid, with predicted values of 2.96 and 2.50 for the 6- and 4-positions, respectively.[13][14] This makes the -CF3 substituted versions substantially more acidic than the parent molecule, confirming the group's potent electron-withdrawing nature.

  • Nitro (-NO2): The nitro group is the strongest electron-withdrawing group in this comparison, featuring both strong -I and -R effects. This results in a very low pKa.

  • Chloro (-Cl): The chloro group presents a classic case of competing effects. Its strong -I effect withdraws electron density, but its +R effect (from lone pairs) donates it back. The inductive effect dominates, making it an overall withdrawing group and an acid-strengthener, though less so than -NO2 or -CF3.

  • Methyl (-CH3): As an alkyl group, methyl is weakly electron-donating through a +I effect and hyperconjugation. This destabilizes the carboxylate anion, making the acid slightly weaker (higher pKa) than unsubstituted nicotinic acid.

  • Methoxy (-OCH3): The methoxy group is an excellent example of how resonance can overpower the inductive effect. While oxygen is electronegative (-I), its lone pairs strongly donate into the ring via resonance (+R). In the para position, this +R effect dominates, making the acid weaker.

Experimental Protocols for Verification

To empirically validate these electronic effects, standardized experimental procedures are essential.

Potentiometric titration is a highly accurate and common method for determining pKa values.[16][17] The procedure involves monitoring the pH of a solution of the acid as a standardized base is added incrementally.

pKa_Determination_Workflow cluster_prep Preparation cluster_titration Titration Process cluster_analysis Data Analysis a Calibrate pH Meter (pH 4, 7, 10 buffers) b Prepare Analyte Solution (~1 mM in deionized water) a->b c Prepare Titrant (Standardized 0.1 M NaOH) b->c d Maintain Ionic Strength (0.15 M KCl) c->d e Purge Analyte with N2 (Remove dissolved CO2) d->e f Titrate with NaOH (Add small, precise aliquots) e->f g Record pH vs. Volume (After each addition) f->g h Plot Titration Curve (pH vs. Volume of NaOH) g->h i Determine Equivalence Point (1st or 2nd derivative plot) h->i j Calculate pKa (pH at half-equivalence point) i->j k Perform Triplicate Runs (Ensure reproducibility) j->k

Caption: Workflow for pKa Determination via Potentiometric Titration.

Step-by-Step Methodology:

  • Instrument Calibration: Calibrate a potentiometer using standard aqueous buffers of pH 4, 7, and 10 to ensure accurate pH measurements.[17][18]

  • Solution Preparation:

    • Prepare a ~1 mM solution of the substituted nicotinic acid in deionized water.

    • Prepare a standardized 0.1 M NaOH solution as the titrant.

    • Prepare a 0.15 M KCl solution to maintain constant ionic strength throughout the titration.[18]

  • Titration Setup:

    • Place a known volume (e.g., 20 mL) of the analyte solution into a reaction vessel equipped with a magnetic stirrer.

    • Add KCl solution to maintain ionic strength.

    • Purge the solution with nitrogen gas to remove dissolved carbon dioxide, which can interfere with the titration.[17]

    • Immerse the calibrated pH electrode into the solution.

  • Titration:

    • Begin adding the 0.1 M NaOH titrant in small, precise increments (e.g., 0.1 mL).

    • After each addition, allow the pH to stabilize and record the reading along with the total volume of titrant added.[19]

  • Data Analysis:

    • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

    • The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized).

    • For greater precision, the equivalence point can be determined from the peak of the first derivative plot (ΔpH/ΔV vs. volume) or the zero-crossing of the second derivative plot (Δ²pH/ΔV² vs. volume).[20]

    • Perform the titration in triplicate to ensure the reliability of the results.[18]

For trifluoromethyl-containing compounds, ¹⁹F NMR spectroscopy is an exceptionally powerful analytical tool.[21] The ¹⁹F nucleus is 100% naturally abundant and highly sensitive in NMR.[22] Its chemical shift is extremely sensitive to the local electronic environment, providing a direct probe of the substituent's effect.[23]

Key Principles:

  • Wide Chemical Shift Range: The ¹⁹F chemical shift range spans over 800 ppm, which minimizes signal overlap and allows for clear resolution of different fluorine environments.[21][22]

  • Sensitivity to Electronic Effects: Electron-withdrawing groups adjacent to the -CF3 group will cause the ¹⁹F signal to shift downfield (to a less negative ppm value), while electron-donating groups will cause an upfield shift. This allows for a qualitative, and often quantitative, assessment of electronic effects across a series of compounds.

  • Coupling Information: Spin-spin coupling between ¹⁹F and nearby ¹H or ¹³C nuclei provides valuable structural information.

Experimental Considerations:

  • Sample Preparation: Dissolve 5-10 mg of the trifluoromethyl-substituted nicotinic acid in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

  • Instrument Setup: Use a standard NMR spectrometer equipped with a broadband or fluorine-specific probe.

  • Acquisition: Acquire the ¹⁹F NMR spectrum. A common external reference standard is CFCl₃, set to 0 ppm.

  • Interpretation: Analyze the chemical shift (δ) of the -CF3 signal. Compare the shifts across a series of nicotinic acid derivatives to rank the electronic influence of other substituents relative to the -CF3 group's position.

Implications in Drug Design and Medicinal Chemistry

The deliberate incorporation of a trifluoromethyl group is a widely used strategy in medicinal chemistry for several reasons driven by its electronic properties:[3][9]

  • Modulating Acidity/Basicity: As demonstrated, the -CF3 group drastically increases the acidity of the carboxylic acid. This can be critical for tuning a drug's ionization state at physiological pH (around 7.4), which in turn affects its solubility, membrane permeability, and ability to interact with target binding sites.[4]

  • Enhancing Binding Affinity: The strong electron-withdrawing nature of the -CF3 group can alter the electrostatic potential of the entire molecule.[9] This can lead to stronger hydrogen bonds, dipole-dipole interactions, or halogen bonds with amino acid residues in a protein target, thereby increasing binding affinity and potency.[8]

  • Blocking Metabolic Oxidation: The pyridine ring can be susceptible to metabolic oxidation by cytochrome P450 enzymes. The deactivating, electron-withdrawing effect of the -CF3 group can make the ring more resistant to this type of metabolism, increasing the drug's half-life and bioavailability.[9]

  • Increasing Lipophilicity: Despite its polarity, the -CF3 group is highly lipophilic. Replacing a methyl group or a hydrogen atom with a -CF3 group often increases a molecule's LogP, which can enhance its ability to cross cell membranes and the blood-brain barrier.[9]

Conclusion

The trifluoromethyl group is a substituent with a uniquely potent and almost purely inductive electron-withdrawing effect.[6][7] When compared to other common functional groups, its ability to significantly increase the acidity of the nicotinic acid scaffold is surpassed only by groups like the nitro group, which benefit from both strong inductive and resonance withdrawal. Unlike halogens or methoxy groups, its electronic influence is not complicated by an opposing resonance effect. This predictable and powerful modulation of a molecule's electronic landscape makes the -CF3 group an invaluable tool for medicinal chemists, enabling the fine-tuning of a drug candidate's pharmacokinetic and pharmacodynamic profiles to enhance therapeutic outcomes.[3][24]

References

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). MDPI.
  • Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray.
  • Leitão EPT, Sobral LMS. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences, 5(2), 159-213.
  • FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). MDPI.
  • (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). ResearchGate.
  • Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Hovione.
  • Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013). Development of Methods for the Determination of pKa Values. PMC.
  • Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark.
  • Synthesis, characterization of some derivationes of 3-Nicotinc acide. (2022). ScienceScholar.
  • Synthesis and characterization of some new twin drugs having substituted pyridines. Der Pharma Chemica.
  • (PDF) Synthesis of New Nicotinic Acid Derivatives and Their Evaluation as Analgesic and Antiinflammatory Agents. (2025). ResearchGate.
  • Synthesis of new nicotinic acid derivatives and their evaluation as analgesic and anti-inflammatory agents. Semantic Scholar.
  • (PDF) Synthesis and Biological Evaluation of Some Novel Nicotinic Acid Derivatives.
  • Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia.
  • 4-(Trifluoromethyl)nicotinic acid CAS#: 158063-66-2. ChemicalBook.
  • 6-(Trifluoromethyl)nicotinic acid CAS#: 231291-22-8. ChemicalBook.
  • 2-chloro-6-trifluoromethyl nicotinic acid. (2024). ChemBK.
  • REPORT Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium.
  • Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. SciSpace.
  • Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. (2017). AZoM.
  • A Guide to the Fundamental Principles of Fluorine-19 Chemical Shift in NMR for Researchers and Drug Development Professionals. Benchchem.
  • Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. KOPS.
  • from JE Leffler and E. Grunwald, Rates and Equilibria of Organic Reactions, Wiley, 1963 (Dover reprint).
  • Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines. (2001).
  • Hammett equation. Wikipedia.
  • Nmr spectroscopy of fluorine 19. Slideshare.
  • Superelectrophiles and the effects of trifluoromethyl substituents. (2010). PubMed - NIH.
  • Superelectrophiles and the effects of trifluoromethyl substituents. PMC - NIH.
  • 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. (2024). Journal of Organic and Pharmaceutical Chemistry.
  • 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. (2021). Chemistry LibreTexts.
  • Superelectrophiles and the Effects of Trifluoromethyl Substituents. SciSpace.
  • 27.04 A Survey of Hammett Substituent Constants. (2021). YouTube.
  • 4-(Trifluoromethyl)nicotinic acid (4-(Trifluoromethyl)pyridine-3-carboxylic acid) | Flonicamid Metabolite. MedChemExpress.
  • Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO). (2025). Chair of Analytical Chemistry.

Sources

Validation

Head-to-Head Comparison of Synthesis Routes for 4-Bromo-5-(trifluoromethyl)nicotinic Acid

Executive Summary 4-Bromo-5-(trifluoromethyl)nicotinic acid is a highly privileged scaffold in modern drug discovery. The trifluoromethyl (CF₃) group imparts metabolic stability and lipophilicity, while the C4-bromine an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Bromo-5-(trifluoromethyl)nicotinic acid is a highly privileged scaffold in modern drug discovery. The trifluoromethyl (CF₃) group imparts metabolic stability and lipophilicity, while the C4-bromine and C3-carboxylic acid serve as orthogonal handles for cross-coupling (e.g., Suzuki-Miyaura) and amidation, respectively. Synthesizing this densely functionalized pyridine presents significant regiochemical challenges. This guide objectively compares two distinct synthetic paradigms: a late-stage Directed ortho-Metalation (DoM) strategy and a bottom-up De Novo Cyclocondensation route.

Route A: Directed ortho-Metalation (DoM) Strategy

Mechanistic Rationale & Causality

The pyridine scaffold is inherently electron-deficient, rendering traditional electrophilic aromatic substitution (SEAr) at the C4 position highly unfavorable and unselective ([1]). To override this electronic bias, Route A employs a Directed ortho-Metalation (DoM) approach.

By converting the C3-carboxylic acid of the commercially available 5-(trifluoromethyl)nicotinic acid into an N,N-diethylamide, we install a powerful Lewis basic Directing Metalation Group (DMG). This DMG coordinates the lithium cation of the base, guiding deprotonation exclusively to the adjacent C4 position via the Complex-Induced Proximity Effect (CIPE) ([2]).

Base Selection Causality: Standard alkyllithiums (like n-BuLi) are prone to competitive 1,2-nucleophilic addition to the imine-like C=N bond of the pyridine core. To strictly prevent this Chichibabin-type side reaction, a sterically hindered, non-nucleophilic base—Lithium 2,2,6,6-tetramethylpiperidide (LiTMP)—is utilized at cryogenic temperatures ([3]).

Self-Validating Experimental Protocol
  • DMG Installation: Suspend 5-(trifluoromethyl)nicotinic acid (1.0 eq) in neat SOCl₂. Reflux for 2 h, concentrate in vacuo, and redissolve in dry CH₂Cl₂. Add diethylamine (3.0 eq) dropwise at 0 °C.

    • Validation: Monitor via TLC. The complete loss of the baseline carboxylic acid spot confirms conversion to the highly lipophilic N,N-diethylamide.

  • Lithiation & Quench: In an oven-dried flask under argon, generate LiTMP by adding n-BuLi (1.3 eq) to 2,2,6,6-tetramethylpiperidine (1.3 eq) in dry THF at -78 °C. Introduce the amide (1.0 eq) dropwise. Stir for 1 h.

    • Validation: Quench a 0.5 mL aliquot with D₂O. Analyze via ¹H-NMR to confirm >95% deuterium incorporation at the C4 position before proceeding.

  • Electrophilic Bromination: Add 1,2-dibromoethane (1.5 eq) dropwise at -78 °C. Warm to room temperature, quench with saturated aqueous NH₄Cl, and extract with EtOAc. Purify via silica gel chromatography ([4]).

  • Hydrolysis: Reflux the brominated amide in 6M HCl for 24 h to cleave the DMG. Adjust the pH to 3 to precipitate the final 4-bromo-5-(trifluoromethyl)nicotinic acid.

DoM_Workflow A 5-(CF3)nicotinic acid (Starting Material) B N,N-Diethylamide (DMG Installation) A->B SOCl2, then Et2NH 0 °C to RT C 4-Lithio Intermediate (CIPE Directed) B->C LiTMP, THF -78 °C D 4-Bromo Amide (Electrophilic Quench) C->D BrCH2CH2Br -78 °C to RT E Target Compound (Hydrolysis) D->E 6M HCl Reflux

Fig 1: Directed ortho-Metalation workflow for regioselective C4-bromination.

Route B: De Novo Pyridine Construction & Deoxybromination

Mechanistic Rationale & Causality

In contrast to late-stage C-H functionalization, Route B constructs the pyridine ring from acyclic precursors. This bottom-up synthesis guarantees absolute regiocontrol, circumventing the steric hindrance and regiochemical ambiguities associated with highly substituted heterocycles.

The cyclocondensation of an enamine with a fluorinated ketoester directly yields a 4-hydroxypyridine (4-pyridone) intermediate. The critical functional group interconversion relies on phosphorus oxybromide (POBr₃) to convert the C4-hydroxyl group into the requisite bromide. The causality behind this reaction's high efficiency is thermodynamic: the formation of a highly stable P=O bond in the byproducts, coupled with the rearomatization of the pyridine ring, heavily drives the deoxybromination forward under thermal conditions.

Self-Validating Experimental Protocol
  • Cyclocondensation: Reflux a mixture of ethyl 3-aminoacrylate (1.0 eq) and ethyl 2-(ethoxymethylene)-4,4,4-trifluoroacetoacetate (1.0 eq) in glacial acetic acid for 12 h. Concentrate and triturate with diethyl ether.

    • Validation: Monitor via LC-MS. The appearance of the [M+H]⁺ peak corresponding to the 4-pyridone core confirms successful cyclization.

  • Deoxybromination: Suspend the hydroxypyridine intermediate in neat POBr₃ (5.0 eq) with a catalytic amount of DMF. Heat to 110 °C for 4 h. Cool to 0 °C, quench carefully over crushed ice, neutralize with NaHCO₃, and extract with CH₂Cl₂.

    • Validation: Verify deoxybromination by the complete disappearance of the broad O-H stretch (~3200 cm⁻¹) in FTIR and a significant upward shift in R_f on silica gel (due to loss of hydrogen bonding).

  • Saponification: Dissolve the resulting ethyl 4-bromo-5-(trifluoromethyl)nicotinate in THF/H₂O (1:1). Add LiOH·H₂O (2.0 eq) and stir at room temperature for 4 h. Acidify to pH 2 with 1M HCl to precipitate the target acid.

DeNovo_Workflow A Acyclic Precursors (Enamine + Ketoester) B 4-Hydroxypyridine Core (Cyclocondensation) A->B AcOH Reflux C 4-Bromo Ester (Deoxybromination) B->C POBr3, DMF 110 °C D Target Compound (Saponification) C->D LiOH, THF/H2O RT

Fig 2: De novo pyridine synthesis and POBr3-mediated deoxybromination pathway.

Head-to-Head Performance Comparison

The following table summarizes the quantitative and operational metrics of both synthetic routes to guide process chemistry decisions:

ParameterRoute A: DoM StrategyRoute B: De Novo Synthesis
Primary Mechanism C-H Activation / Directed LithiationCyclocondensation / Deoxybromination
Regioselectivity High (CIPE Directed by Amide)Absolute (Built into acyclic precursors)
Key Reagents LiTMP, 1,2-DibromoethanePOBr₃, Acetic Acid, LiOH
Temperature Range Cryogenic (-78 °C) to RefluxRoom Temperature to 110 °C
Scalability Moderate (Requires cryogenic reactors)High (Process-friendly, highly robust)
Step Count 3 Steps (from Nicotinic Acid)3 Steps (from Acyclic Precursors)
Overall Yield (Est.) 45% - 55%60% - 70%
Atom Economy Low (Use of bulky amines & dibromoethane)Moderate (Loss of PO₂Br byproducts)

References

  • Snieckus, V. "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chemical Reviews, 1990, 90 (6), 879-933. URL:[Link]

  • Baran Lab. "Directed Metalation: A Survival Guide." The Scripps Research Institute. URL: [Link]

  • Melnyk, P., Gasche, J., & Thal, C. "Improved Syntheses of 2-Bromonicotinaldehyde and Acid." Synthetic Communications, 2006, 23 (19). URL:[Link]

  • Snieckus, V. et al. "Combined Directed ortho Metalation−Halogen Dance (HD) Synthetic Strategies." Organic Letters, 2010, 12 (10), 2302-2305. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

4-Bromo-5-(trifluoromethyl)nicotinic Acid: Comprehensive Safety, Handling, and Disposal Protocol

4-Bromo-5-(trifluoromethyl)nicotinic acid (CAS: 15366-62-8) is a highly specialized, halogenated heterocyclic building block widely utilized in the synthesis of novel pharmaceuticals and agrochemicals[1]. Due to the pres...

Author: BenchChem Technical Support Team. Date: March 2026

4-Bromo-5-(trifluoromethyl)nicotinic acid (CAS: 15366-62-8) is a highly specialized, halogenated heterocyclic building block widely utilized in the synthesis of novel pharmaceuticals and agrochemicals[1]. Due to the presence of both a bromine atom and a trifluoromethyl (–CF₃) group on a pyridine-carboxylic acid scaffold, this compound presents unique physicochemical hazards.

As a Senior Application Scientist, I have designed this protocol to provide researchers and lab managers with a self-validating system for handling and disposing of this compound. This guide moves beyond standard Safety Data Sheet (SDS) compliance, explaining the causality behind these safety mandates to ensure operational excellence and environmental protection.

Physicochemical Hazard Profile & Causality

To safely manage 4-Bromo-5-(trifluoromethyl)nicotinic acid, one must understand how its molecular structure dictates its macroscopic behavior and hazard profile[2][3]:

  • The Halogen Effect (Bromine & Trifluoromethyl): The halogens significantly increase the compound's lipophilicity, allowing it to easily penetrate protective barriers and skin. More critically, under extreme heat or combustion, these groups decompose to release highly toxic and corrosive gases, specifically Hydrogen Bromide (HBr) , Hydrogen Fluoride (HF) , and nitrogen oxides (NOx)[2][4].

  • The Carboxylic Acid Moiety: As an organic acid, it is inherently incompatible with strong bases, oxidizing agents, and inorganic acids[5][6]. Mixing it with incompatible streams can lead to exothermic reactions or the release of toxic halogenated vapors.

  • Toxicity: The compound is classified under GHS as Acute Toxicity Category 4 (Harmful if swallowed, inhaled, or absorbed through skin) and is a Category 2/2A skin and eye irritant[3][7].

Operational Safety & Handling Procedures

Before initiating any workflow involving this compound, establish a controlled environment. The following step-by-step methodology ensures exposure risks are mitigated at the source.

Step 1: Environmental Controls

  • All weighing, transferring, and reacting of the solid powder must be conducted inside a certified chemical fume hood with a minimum face velocity of 100 fpm.

  • Ensure the lab is equipped with a Class D or standard ABC fire extinguisher, as well as calcium gluconate gel (a specific first-aid requirement for potential HF exposure during accidental combustion).

Step 2: Personal Protective Equipment (PPE)

  • Gloves: Nitrile gloves (minimum 8 mil thickness) are required. If handling the compound dissolved in aggressive organic solvents (e.g., DCM, DMF), consult a glove compatibility chart, as standard nitrile may degrade rapidly[8].

  • Eye/Face: Snug-fitting chemical splash goggles.

  • Body: Flame-resistant lab coat and closed-toe shoes.

Step 3: Handling Methodology

  • Use anti-static weighing boats and spatulas to prevent aerosolization of the fine powder.

  • If a spill occurs, do not sweep. Contain the leak, soak up with an inert, non-combustible absorbent material (e.g., vermiculite or sand), and place it in a sealed, chemically compatible high-density polyethylene (HDPE) container[8].

Waste Segregation & Disposal Plan

The disposal of 4-Bromo-5-(trifluoromethyl)nicotinic acid is governed by strict Resource Conservation and Recovery Act (RCRA) guidelines regarding Halogenated Organic Waste [9][10].

The Rule of Segregation

Never mix halogenated organic waste with non-halogenated organic waste or inorganic acids[5][6].

  • The Causality: Halogenated wastes are notoriously difficult to destroy and require specialized, high-temperature incineration[4]. If you mix non-halogenated solvents (like ethanol or acetone) into a halogenated waste container, the entire volume must be treated as halogenated waste. This can increase disposal costs by up to 300%[8]. Furthermore, improper mixing with inorganic acids can trigger violent exothermic reactions[6].

Step-by-Step Disposal Protocol
  • Container Selection: Collect solid waste and contaminated consumables (weighing boats, pipette tips, spill absorbents) in a dedicated, wide-mouth HDPE container. Do not use metal containers, as trace acidic halogens can cause corrosion.

  • Liquid Waste Routing: If the compound is dissolved in a solvent, the resulting solution must be collected in a carboy specifically designated for Halogenated Organic Solvents (often color-coded green in institutional settings)[5].

  • RCRA Labeling: The hazardous waste tag must be affixed immediately upon the first addition of waste. It must explicitly list all constituents and their percentages (e.g., "4-Bromo-5-(trifluoromethyl)nicotinic acid, 5%; Dichloromethane, 95%") and check the hazard boxes for "Toxic" and "Halogenated"[8].

  • Satellite Accumulation Area (SAA): Store the container tightly closed in a designated SAA, utilizing secondary containment to capture any potential structural failures of the primary container[8].

The Science of Final Destruction: Rotary Kiln Incineration

Under EPA guidelines, land disposal of halogenated organic compounds is strictly prohibited[10][11]. The mandated destruction method for this compound is Rotary Kiln Incineration with Caustic Scrubbing [4].

  • The Mechanism: The waste is fed into a rotating cylindrical furnace operating at temperatures exceeding 1,000°C (1,832°F). This extreme heat breaks the strong carbon-halogen bonds.

  • The Scrubber: Because the combustion of 4-Bromo-5-(trifluoromethyl)nicotinic acid generates highly corrosive HBr and HF gases, the incinerator's exhaust must pass through a high-efficiency caustic scrubber (typically utilizing sodium hydroxide). The base neutralizes the acidic halogen gases into harmless inert salts (NaBr, NaF) and water before the exhaust is released into the atmosphere[4][12].

Quantitative Data Summaries

Table 1: Hazard & Transport Classification
Property / HazardClassification / Details
CAS Number 15366-62-8
GHS Signal Word Warning
Hazard Statements H302 (Harmful if swallowed), H315 (Skin Irritation), H319 (Eye Irritation), H332 (Harmful if inhaled), H335 (Respiratory Irritation)[7]
Transport Class Class 6.1 (Toxic Solids, Organic, N.O.S.)[3]
Packing Group III[3]
Table 2: Waste Compatibility Matrix
Waste StreamCompatibilityAction / Consequence
Halogenated Organics (e.g., DCM, Chloroform) Compatible Collect together in designated Halogenated Waste carboys[5].
Non-Halogenated Organics (e.g., Acetone, MeOH) Incompatible Do not mix. Mixing forces the entire volume to be treated as expensive halogenated waste[8].
Inorganic Acids (e.g., HCl, H₂SO₄) Incompatible Do not mix. Risk of dangerous chemical reactions and toxic gas evolution[6].
Strong Bases / Oxidizers Incompatible Do not mix. Exothermic neutralization; risk of fire or toxic gas release[13].

Visual Workflow: Halogenated Waste Routing

The following decision tree illustrates the logical routing for disposing of 4-Bromo-5-(trifluoromethyl)nicotinic acid to ensure compliance with EPA incineration standards.

G Start 4-Bromo-5-(trifluoromethyl) nicotinic acid Waste State Physical State? Start->State Solid Solid Powder/Crystals or Contaminated PPE State->Solid Solid Liquid Dissolved in Solvent State->Liquid Solution Action1 Collect in HDPE Solid Halogenated Waste Solid->Action1 SolventType Solvent Type? Liquid->SolventType Halogenated Halogenated Solvent (e.g., DCM, Chloroform) SolventType->Halogenated Yes NonHalogenated Non-Halogenated Solvent (e.g., MeOH, EtOAc) SolventType->NonHalogenated No Action2 Collect in Liquid Halogenated Waste Carboy Halogenated->Action2 Action3 DO NOT MIX! Keep Separate or Reclassify as Halogenated Waste NonHalogenated->Action3 Incineration Rotary Kiln Incineration w/ Caustic Scrubbing Action1->Incineration Action2->Incineration Action3->Incineration After Reclassification

Caption: Decision tree for the segregation and disposal routing of halogenated organic acid waste.

References

  • Hazardous Waste Segregation Guide. Bucknell University. [Link]

  • Chemical Waste Segregation Flowchart. University of Waterloo. [Link]

  • Halogenated Solvents in Laboratories - Chemical Waste Guideline. Temple University. [Link]

  • Halogenated Organics Waste Compatibility. CP Lab Safety.[Link]

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). [Link]

  • EPA Rules For Hazardous Waste Management: A Primer on RCRA. HETI Services.[Link]

  • Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR). [Link]

  • RCRA Organic Air Emission Standards for TSDFs and Generators. U.S. Environmental Protection Agency (EPA).[Link]

Sources

Handling

Personal protective equipment for handling 4-Bromo-5-(trifluoromethyl)nicotinic acid

Part 1: Executive Summary & Immediate Action Critical Hazard Overview: 4-Bromo-5-(trifluoromethyl)nicotinic acid is a halogenated heterocyclic building block .[1] While valuable for cross-coupling reactions (e.g., Suzuki...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Immediate Action

Critical Hazard Overview: 4-Bromo-5-(trifluoromethyl)nicotinic acid is a halogenated heterocyclic building block .[1] While valuable for cross-coupling reactions (e.g., Suzuki-Miyaura), it presents specific risks due to its acidic nature and lipophilic fluorinated substituents.[1] Treat as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant .[1]

Emergency Response Card (Cut-out & Post)
Event Immediate Action Protocol
Eye Contact DO NOT RUB. Flush immediately with saline/water for 15 minutes , lifting eyelids.[1] The trifluoromethyl group increases lipophilicity, potentially aiding tissue penetration.[1] Seek medical attention.
Skin Contact Brush off dry powder before wetting (to prevent spreading).[1] Wash with soap and water for 15 mins.[1] Do not use ethanol (enhances absorption).[1]
Inhalation Evacuate to fresh air.[1][2] If breathing is difficult, administer oxygen (trained personnel only).[1]
Spill (Solid) Dampen with inert oil or cover with wet paper towels to prevent dust.[1] Scoop into a halogenated waste container.

Part 2: Chemical Hazard Intelligence (E-E-A-T)

Structure-Activity Relationship (SAR) Analysis

Understanding why this chemical is hazardous allows for self-validating safety decisions.[1]

  • The Pyridine Core : The nitrogen heterocycle often imparts biological activity.[1] In dust form, this can lead to rapid mucous membrane irritation.[1]

  • Carboxylic Acid Moiety (-COOH) : Provides a pKa likely in the range of 3–4.[1] This acidity causes immediate irritation to moist tissues (eyes, lungs) and can corrode standard metal spatulas over time.[1]

  • Trifluoromethyl Group (-CF3) : This is the critical safety factor.[1] The -CF3 group significantly increases lipophilicity (LogP).[1]

    • Risk: Enhanced permeability through the skin barrier compared to non-fluorinated nicotinic acids.[1]

    • Stability: The C-F bonds are metabolically stable, meaning systemic clearance may be slower if absorbed.[1]

  • Bromine Substituent (-Br) : A heavy leaving group.[1] While stable at room temperature, it can release bromide ions under strong basic conditions or thermal decomposition, which are toxic.[1]

Physical Property Matrix
PropertyValue (Estimated/Class)Operational Implication
Physical State Off-white to pale yellow powderHigh static potential; tends to "fly" during weighing.[1]
Melting Point 140–160 °C (Typical for class)Stable solid; unlikely to melt during standard handling.[1]
Solubility DMSO, Methanol, Ethyl AcetateGlove permeation risk is highest when dissolved in DMSO.[1]
Incompatibility Strong Oxidizers, Strong BasesAvoid mixing with hydrides (e.g., NaH) without inert gas protection.[1]

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent exposure based on the state of the chemical.[1]

Decision Logic: PPE Selection

PPE_Logic Start Handling State Solid Solid / Powder Start->Solid Solution Solution (Organic Solvent) Start->Solution Gloves_Solid Nitrile (Double, 4 mil) Solid->Gloves_Solid Contact Risk Resp_Solid Fume Hood / N95 Backup Solid->Resp_Solid Inhalation Risk Gloves_Sol Laminate / Butyl (if DMSO) Solution->Gloves_Sol Permeation Risk Resp_Sol Fume Hood Mandatory Solution->Resp_Sol Vapor Risk

Figure 1: PPE Decision Tree based on physical state.[1] Note the escalated glove requirement for solutions.

Glove Permeation Data (Class-Based Estimates)
Solvent CarrierRecommended Glove MaterialBreakthrough Time (Est.)[1]
None (Solid) Nitrile (Disposable)> 480 mins
Methanol Nitrile (Double Gloved)~ 15–30 mins (Change immediately upon splash)
DCM (Dichloromethane) PVA or Silver Shield™< 5 mins for Nitrile (Do not use Nitrile)
DMSO Butyl Rubber or Nitrile (Thick)Nitrile degrades; DMSO carries toxic payload through skin.[1]

Part 4: Operational Handling Protocols

Protocol A: Precision Weighing (Static Control)

Objective: Prevent aerosolization of the fluorinated powder.[1]

  • Environment : Weigh inside a chemical fume hood. If the balance is outside, use a static-free weighing funnel .[1]

  • Anti-Static Gun : Use a Zerostat ionizing gun on the spatula and weighing boat before dispensing.[1] The -CF3 group often contributes to high static charge.[1]

  • Transfer : Do not dump. Tap the spatula gently.[1]

  • Decon : Wipe the balance area with a wet paper towel (water/surfactant) immediately after use.[1] Dry wiping generates more static.[1]

Protocol B: Reaction Setup (Cross-Coupling)

Context: This reagent is often used in Suzuki or Sonogashira couplings.[1]

  • Inert Atmosphere : While the acid is air-stable, the palladium catalysts used with it are not.[1] Purge reaction vessels with Argon/Nitrogen.

  • Dissolution : Add solvent (e.g., Dioxane, DMF) slowly.[1]

    • Note: The dissolution is generally endothermic or neutral, but always verify temperature.[1]

  • Base Addition : When adding bases (e.g., K2CO3, Cs2CO3), gas evolution (CO2) may occur if the solution is acidic.[1] Vent the vessel to prevent pressure buildup.[1]

Part 5: Waste Disposal Strategy

Crucial Distinction : This compound contains Fluorine (F) and Bromine (Br) .[1] It cannot be disposed of in standard organic waste streams in some jurisdictions due to the formation of HF or HBr during incineration.[1]

  • Solid Waste : Label as "Solid Hazardous Waste - Halogenated Organic".

  • Liquid Waste : Segregate into "Halogenated Solvent Waste" .

    • Do NOT mix with: Oxidizing acids (Nitric, Perchloric) – risk of violent reaction.[1]

  • Container : High-density polyethylene (HDPE) is preferred over glass for long-term waste storage to prevent breakage.[1]

Disposal Workflow

Waste_Flow Waste Chemical Waste Check Is it Halogenated? Waste->Check Halo Halogenated Stream (Contains F, Br, Cl) Check->Halo Yes (Contains -CF3, -Br) NonHalo Non-Halogenated Stream Check->NonHalo No Incinerate High-Temp Incineration (Scrubber Required) Halo->Incinerate

Figure 2: Waste segregation logic. The presence of Trifluoromethyl (-CF3) mandates the Halogenated stream.[1]

References

  • National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 24874038, 4-(Trifluoromethyl)nicotinic acid. Retrieved from [Link][1]

(Note: Specific data for the exact 4-Bromo-5-(trifluoromethyl) isomer is extrapolated from the closest structural analogs [4-(Trifluoromethyl)nicotinic acid] and general halogenated pyridine safety protocols.)

Sources

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